Technical Documentation Center

2-Propyl-2H-indazol-6-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Propyl-2H-indazol-6-amine

Core Science & Biosynthesis

Exploratory

2-Propyl-2H-indazol-6-amine vs. 2-Methyl-2H-indazol-6-amine properties

Topic: 2-Propyl-2H-indazol-6-amine vs. 2-Methyl-2H-indazol-6-amine: A Technical Comparative Guide Content Type: Technical Whitepaper / Synthetic & SAR Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discov...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 2-Propyl-2H-indazol-6-amine vs. 2-Methyl-2H-indazol-6-amine: A Technical Comparative Guide Content Type: Technical Whitepaper / Synthetic & SAR Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary: The Indazole Scaffold in Kinase Discovery

The 2H-indazol-6-amine core is a privileged scaffold in medicinal chemistry, widely recognized as a bioisostere of the adenine ring found in ATP. This structural mimicry allows it to function as a potent "hinge binder" in the ATP-binding pockets of various protein kinases (e.g., VEGFR, PDGFR, RAF).

This guide compares two critical analogs: the established 2-Methyl-2H-indazol-6-amine (a key intermediate in the synthesis of Pazopanib ) and its lipophilic homolog, 2-Propyl-2H-indazol-6-amine .[1] While the methyl variant represents a compact, solvent-exposed motif, the propyl analog introduces steric bulk and increased lipophilicity, altering both the physicochemical profile and the structure-activity relationship (SAR) within the kinase back-pocket.

Physicochemical Profiling: Methyl vs. Propyl

The transition from a methyl to a propyl group at the N2 position fundamentally shifts the compound's lipophilicity and solubility profile. This change is critical for optimizing membrane permeability and metabolic stability.[1]

Table 1: Comparative Physicochemical Properties

Property2-Methyl-2H-indazol-6-amine2-Propyl-2H-indazol-6-amineImpact Analysis
Molecular Weight 147.18 g/mol 175.23 g/mol Minimal impact on ligand efficiency (LE).[1]
cLogP (Est.) ~1.3~2.3 - 2.5Propyl increases lipophilicity by ~1 log unit, potentially improving membrane permeability but risking non-specific binding.[1]
TPSA 43.8 Ų43.8 ŲIdentical; polar surface area is driven by the amine and indazole nitrogen.[1]
Aqueous Solubility Low (<0.1 mg/mL at pH 7.[1]4)Very LowThe propyl tail reduces aqueous solubility, necessitating formulation strategies (e.g., salt formation).
Steric Volume CompactExtendedPropyl group may clash with "gatekeeper" residues if the N2-vector points toward a constricted region.[1]
Primary Application Pazopanib IntermediateSAR Probe / Hydrophobic Pocket ExplorerUsed to probe the depth of the solvent-front pocket in kinases.[1]

Synthetic Accessibility & Regiocontrol

The synthesis of 2-substituted indazoles is historically plagued by regioselectivity issues between the N1 and N2 nitrogens. Under thermodynamic control, alkylation often favors the N1 position. Accessing the biologically relevant 2H-indazole (N2-alkylated) requires kinetic control or specific directing groups.[1]

Mechanism of Regioselectivity
  • N1-Alkylation: Thermodynamically favored (aromatic sextet preservation in the benzene ring).[1]

  • N2-Alkylation: Kinetically favored under specific conditions; disrupts the benzenoid system slightly but is essential for the "hinge-binding" tautomer.[1]

Diagram 1: Synthetic Workflow & Regioselectivity Logic

SynthesisWorkflow Start Starting Material: 6-Nitro-1H-indazole ConditionA Route A: Standard Alkylation (MeI or PrBr, K2CO3, DMF) Start->ConditionA ConditionB Route B: Selective N2-Alkylation (Meerwein Salt or Imidates) Start->ConditionB Mixture Mixture of Isomers (N1:N2 ~ 60:40) ConditionA->Mixture Low Regiocontrol Selective High N2 Selectivity (N2 > 90%) ConditionB->Selective Kinetic Control Separation Chromatographic Separation (Difficult & Low Yield) Mixture->Separation Reduction Nitro Reduction (Fe/NH4Cl or H2/Pd-C) Separation->Reduction Selective->Reduction ProductMe Target 1: 2-Methyl-2H-indazol-6-amine Reduction->ProductMe If Methylating Agent Used ProductPr Target 2: 2-Propyl-2H-indazol-6-amine Reduction->ProductPr If Propylating Agent Used

Caption: Workflow contrasting thermodynamic (Route A) vs. kinetic (Route B) alkylation strategies to access the 2H-indazole core.

Experimental Protocols

Protocol A: Synthesis of 2-Methyl-2H-indazol-6-amine (High Purity)

Based on optimized Pazopanib intermediate synthesis.

  • Methylation (N2-Selective):

    • Reagents: 6-Nitroindazole (1.0 eq), Trimethyloxonium tetrafluoroborate (Meerwein's salt, 1.2 eq).

    • Solvent: Ethyl Acetate (anhydrous).[1]

    • Procedure: Suspend 6-nitroindazole in EtOAc. Add Meerwein's salt portion-wise at 0°C. Stir at RT for 4 hours. The reaction creates an intermediate salt.[1] Quench with saturated NaHCO3.[1] Extract with EtOAc.[1]

    • Purification: Recrystallization from Ethanol/Water.[1]

  • Reduction:

    • Reagents: Iron powder (5.0 eq), NH4Cl (5.0 eq).

    • Solvent: EtOH/H2O (4:1).[1]

    • Procedure: Reflux the nitro intermediate for 2 hours. Filter hot through Celite to remove iron sludge.[1] Concentrate filtrate.[1]

    • Yield: Typically 75-85% over two steps.[1]

Protocol B: Synthesis of 2-Propyl-2H-indazol-6-amine (Adapted)

Propyl halides are less reactive and less selective than methylating agents; a modified approach is required.[1]

  • Propylation (TfOH Catalyzed):

    • Reagents: 6-Nitroindazole (1.0 eq), Propyl-2,2,2-trichloroacetimidate (1.5 eq), Triflic Acid (TfOH, 0.1 eq).

    • Solvent: Toluene or DCM.[1]

    • Mechanism: Acid-catalyzed alkylation using trichloroacetimidate is highly selective for N2 due to the specific protonation state of the indazole.[1]

    • Procedure: Mix indazole and catalyst in solvent.[1] Add imidate dropwise.[1] Stir at RT for 12h.[1]

    • Workup: Wash with NaHCO3.[1] Flash chromatography (Hexane/EtOAc) is usually required to remove trace N1 isomer.[1]

  • Reduction:

    • Method: Hydrogenation (H2, 1 atm) with 10% Pd/C in MeOH is preferred here to avoid iron waste, as the propyl chain is stable to catalytic hydrogenation.

Biological Implications & SAR[1][2]

The choice between Methyl and Propyl is rarely arbitrary; it probes the Solvent Front and Ribose Pocket of the kinase ATP-binding site.

  • 2-Methyl (Pazopanib-like):

    • Role: The methyl group is small enough to fit into restricted pockets without causing steric clash.[1] It forces the indazole nitrogen lone pairs into the correct orientation to accept a hydrogen bond from the kinase hinge region (typically Cys or Thr residues).

    • Binding: Tight, rigid fit.

  • 2-Propyl (Homologation Probe):

    • Role: Used to assess the depth of the pocket.[1] If the binding site opens up to the solvent, the propyl group can increase affinity via the Hydrophobic Effect (displacing high-energy water molecules).

    • Risk: If the pocket is "gated" by a bulky residue (e.g., Gatekeeper Methionine), the propyl group may cause a steric clash, drastically reducing potency (IC50 increases).

Diagram 2: SAR Interaction Map (Kinase Hinge Region)

SAR_Interaction Hinge Kinase Hinge (Backbone NH/CO) N1 N1 (Donor) Hinge->N1 H-Bond (Donor) Pocket Hydrophobic Pocket (Solvent Front) IndazoleCore Indazole Core (Aromatic System) IndazoleCore->N1 N2 N2 (Acceptor) IndazoleCore->N2 N2->Hinge H-Bond (Acceptor) Substituent N2-Substituent (Methyl vs Propyl) N2->Substituent Substituent->Pocket Methyl: No Contact Propyl: Hydrophobic Interaction OR Steric Clash

Caption: Interaction map showing the critical H-bond network at the hinge and the variable interaction of the N2-substituent with the hydrophobic pocket.

References

  • Synthesis of Pazopanib Intermediates: Kumar, D., et al.[1] "An efficient synthesis of 2-amino-substituted indazoles."[1][2] Journal of Organic Chemistry, 2011.

  • Regioselective Alkylation: L. Dong, et al.[1][3] "Mechanism of a Highly Selective N2 Alkylation of Indazole." WuXi Biology Insights, 2022.[1]

  • Indazole Biological Activity: Zhang, L., et al.[1][4][5][6] "2H-Indazole derivatives as potent biological agents."[1][5][6] European Journal of Medicinal Chemistry, 2020.

  • Physicochemical Properties: PubChem Database.[1] "2-Methyl-2H-indazol-6-amine Compound Summary."

  • Selective N2-Alkylation Protocol: Clemens, J., et al.[1][2][7] "Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles." Synthesis, 2022.[1][2][3][7]

Sources

Foundational

The 2H-Indazole-6-Amine Scaffold: A Privileged Core in Modern Drug Discovery

Foreword: The Rise of a Privileged Scaffold In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in successful therapeutic agents. These "privileged scaffolds" serve as robust start...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in successful therapeutic agents. These "privileged scaffolds" serve as robust starting points for drug design, offering a combination of favorable physicochemical properties, synthetic accessibility, and a three-dimensional geometry amenable to interacting with multiple biological targets. The 2H-indazole core is a quintessential example of such a scaffold, recognized for its role in a variety of pharmacologically active compounds.[1][2] This guide delves into a specific, highly valuable variant: the 2H-indazole-6-amine scaffold. Through an exploration of its synthesis, key structure-activity relationships (SAR), and critical role in blockbuster therapeutics, we will illuminate why this particular arrangement of atoms has become a cornerstone of modern kinase inhibitor design.

Understanding the 2H-Indazole Core: Physicochemical Properties and Tautomerism

Indazole is a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyrazole ring. It exists in two primary tautomeric forms: 1H-indazole and 2H-indazole. While the 1H-tautomer is generally more thermodynamically stable, the 2H-indazole isomer is frequently found in potent, clinically approved drugs, demonstrating its critical importance in establishing specific, high-affinity interactions with protein targets.[3] The strategic placement of substituents on the 2H-indazole core allows for precise tuning of a molecule's properties to achieve desired potency and selectivity.

The introduction of a 6-amino group is a key strategic decision in the design of many potent inhibitors. This functional group, positioned on the benzene ring portion of the scaffold, can act as a crucial hydrogen bond donor or as a synthetic handle for introducing larger, more complex moieties that can probe deeper pockets of a target protein.

Synthetic Pathways to the 2H-Indazole-6-Amine Core

The synthesis of the 2H-indazole-6-amine scaffold is not a trivial undertaking, as direct amination can be challenging. The most reliable and field-proven approach is a multi-step sequence that builds the indazole core with a nitro group at the 6-position, which is subsequently reduced to the desired amine. This strategy offers a robust and scalable route to the target scaffold.

Core Synthesis via Reductive Cyclization (Cadogan-Sundberg Reaction)

A cornerstone for the formation of the 2H-indazole ring is the reductive cyclization of an ortho-nitrobenzylidene amine intermediate. This method provides excellent regiocontrol, ensuring the formation of the desired 2H-isomer. The causality behind this choice lies in the predictable cyclization pattern driven by the reduction of the nitro group.

Workflow: Synthesis of 2-Aryl-6-nitro-2H-indazole

G cluster_0 Step 1: Imine Condensation cluster_1 Step 2: Reductive Cyclization A 2-Bromo-5-nitrobenzaldehyde C Imine Intermediate A->C EtOH, reflux B Primary Amine (e.g., Aniline) B->C E 2-Aryl-6-nitro-2H-indazole C->E Heat (150°C) D Triethyl phosphite P(OEt)3 D->E

Caption: General workflow for the synthesis of the 6-nitro-2H-indazole core.

Detailed Experimental Protocol: Synthesis of 2-Phenyl-6-nitro-2H-indazole

  • Imine Formation:

    • To a solution of 2-bromo-5-nitrobenzaldehyde (1.0 eq) in ethanol, add the desired primary amine (e.g., aniline, 1.1 eq).

    • Heat the mixture to reflux and monitor the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

    • Upon completion, cool the reaction mixture to room temperature, which typically results in the precipitation of the imine product.

    • Filter the solid and wash with cold ethanol to yield the crude N-(2-bromo-5-nitrobenzylidene)aniline intermediate, which can often be used in the next step without further purification.

    • Rationale: This is a standard Schiff base formation. The use of ethanol as a solvent allows for easy precipitation of the product upon cooling, simplifying purification.

  • Reductive Cyclization:

    • In a flask equipped with a reflux condenser, suspend the imine intermediate (1.0 eq) in triethyl phosphite (3.0 eq).[4]

    • Heat the mixture to 150 °C. The solid will dissolve as the reaction progresses.[4]

    • Self-Validation: The reaction is driven by the deoxygenation of the nitro group by the phosphite reagent, which concurrently promotes the N-N bond formation and cyclization. The high temperature is necessary to overcome the activation energy for this process.

    • Monitor the reaction by TLC. Upon completion, cool the mixture and remove the excess triethyl phosphite and the resulting triethyl phosphate by vacuum distillation.

    • The remaining crude residue can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 2-phenyl-6-nitro-2H-indazole.[4]

Reduction to the 6-Amino Scaffold

The final and critical step is the reduction of the nitro group to the amine. This transformation must be selective to avoid reduction of the indazole ring system.

Workflow: Reduction of the Nitro Group

G A 2-Aryl-6-nitro-2H-indazole C 2-Aryl-2H-indazole-6-amine A->C B Reducing Agent (e.g., SnCl2·2H2O or H2, Pd/C) B->C EtOH, Heat

Caption: Final reduction step to yield the 2H-indazole-6-amine scaffold.

Detailed Experimental Protocol: Synthesis of 2-Phenyl-2H-indazole-6-amine

  • Reaction Setup:

    • Dissolve the 2-phenyl-6-nitro-2H-indazole (1.0 eq) in ethanol or a similar protic solvent.

    • Add a suitable reducing agent. A common and effective choice is stannous chloride dihydrate (SnCl₂·2H₂O, ~5 eq). Alternatively, catalytic hydrogenation (H₂, 1 atm) over palladium on carbon (Pd/C, 10 mol%) is a cleaner, but often slower, method.

    • Rationale: Stannous chloride is a classic choice for the selective reduction of aromatic nitro groups in the presence of other reducible functionalities. It is a robust and cost-effective method. Catalytic hydrogenation is an alternative that avoids stoichiometric tin waste, aligning with green chemistry principles.

  • Reaction and Work-up (SnCl₂ method):

    • Heat the mixture to reflux until TLC analysis indicates complete consumption of the starting material.

    • Cool the reaction mixture and carefully neutralize it with a saturated aqueous solution of sodium bicarbonate. This will precipitate tin salts.

    • Filter the mixture through a pad of celite to remove the inorganic salts.

    • Extract the aqueous filtrate with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography to yield the final 2-phenyl-2H-indazole-6-amine.

Medicinal Chemistry Applications: A Cornerstone of Kinase Inhibition

The 2H-indazole-6-amine scaffold is a well-established pharmacophore, particularly in the field of oncology, where it forms the core of several potent protein kinase inhibitors.[1] Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many cancers.

A prime example of the therapeutic importance of this scaffold is Pazopanib , a multi-targeted tyrosine kinase inhibitor approved for the treatment of renal cell carcinoma and soft tissue sarcoma.[5]

Pazopanib Structure: 5-[[4-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methylbenzenesulfonamide[5]

In Pazopanib, the 6-amino group of the indazole core is functionalized to link to a pyrimidine ring. This linkage is critical for the molecule's ability to bind to the ATP-binding site of kinases like VEGFR and PDGFR. The indazole core itself provides a rigid scaffold that orients the key interacting moieties correctly within the active site.

Logical Relationship: Role of the 6-Amino Group in Kinase Binding

G Scaffold 2H-Indazole-6-amine Core Linker Synthetic Handle (6-Amino Group) Scaffold->Linker Provides Pyrimidine Hinge-Binding Moiety (e.g., Pyrimidine) Linker->Pyrimidine Connects to Kinase Kinase ATP Hinge Region Pyrimidine->Kinase Forms H-Bonds with

Caption: The 6-amino group as a key linker for kinase hinge-binding.

Structure-Activity Relationship (SAR) Insights

SAR studies on indazole-based kinase inhibitors reveal the importance of substitution at various positions. The 6-position is particularly crucial for establishing interactions that extend towards the solvent-exposed region of the ATP-binding pocket or for linking to a hinge-binding fragment.

Compound/ScaffoldTarget Kinase(s)Key Structural Features & SAR InsightsIC₅₀/ActivityReference
Pazopanib VEGFR, PDGFR, c-KitThe 6-(methylamino) group acts as a linker to the pyrimidine. The dimethyl substitution on the indazole enhances solubility and metabolic stability.VEGFR-2: 30 nM[5]
3-Carboxamido-2H-indazole-6-arylamide derivatives CRAF KinaseThe 6-arylamide is essential for activity. The nitrogen atoms of the indazole ring form crucial hydrogen bonds with the kinase hinge region.WM3629 (Melanoma) GI₅₀: ~9-30 µM[6]
General 2-Aryl-2H-indazoles SGK1, Tie2, SRCThe N2-aryl group can be modified to tune selectivity. An arylsulfonamide or amide linkage from this group is often used to target specific kinases.IC₅₀: ~500 nM[7]

Conclusion and Future Outlook

The 2H-indazole-6-amine scaffold represents a powerful and validated platform for the development of targeted therapeutics. Its robust synthesis, beginning with the construction of a 6-nitro precursor, allows for the reliable production of this key intermediate. The strategic importance of the 6-amino group as a versatile synthetic handle has been unequivocally demonstrated in the success of kinase inhibitors like Pazopanib. As researchers continue to explore the vast chemical space around this privileged core, the development of next-generation inhibitors with improved selectivity, reduced off-target effects, and the ability to overcome drug resistance is an exciting and achievable goal. This guide serves as a foundational resource for scientists dedicated to harnessing the full potential of this remarkable scaffold in the ongoing quest for novel and effective medicines.

References

  • Song, J. J., & Yee, N. K. (2000). A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction. Organic Letters, 2(4), 519-521. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 2H-indazoles. Retrieved from [Link]

  • Journal of Pharmaceutical Negative Results. (2022). Indazole From Natural Resources And Biological Activity. 13(8). [Link]

  • Hernández-Vázquez, E., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules, 22(11), 1885. [Link]

  • IJSDR. (2025). Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. International Journal of Scientific Development and Research, 10(2). [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of indazoles. Retrieved from [Link]

  • Nazaré, M., et al. (2018). Regioselective Synthesis of 2H-Indazoles through Ga/Al- and Al-Mediated Direct Alkylation Reactions of Indazoles. Molecules, 23(8), 2046. [Link]

  • Beta Pharma, Inc. (2020). 2h-indazole derivatives as cdk4 and cdk6 inhibitors and therapeutic uses thereof.
  • Das, J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of Medicinal Chemistry, 49(23), 6819-32. [Link]

  • Chen, Y., et al. (2011). 2-Methyl-6-nitro-2H-indazole. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 7), o1546. [Link]

  • F. Hoffmann-La Roche AG. (2024). Indazole compounds as pkmyt1 kinase inhibitors.
  • Bhagwat, S. S., et al. (2015). Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2). Bioorganic & Medicinal Chemistry Letters, 25(17), 3604-3610. [Link]

  • Imran, M., et al. (2021). Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. Pharmaceuticals, 14(7), 710. [Link]

  • Aman, O., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances, 11(44), 27503-27525. [Link]

  • Caribbean Journal of Science and Technology. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. 9(1), 20-34. [Link]

Sources

Exploratory

Technical Whitepaper: Solubility Profiling and Handling of 2-Propyl-2H-indazol-6-amine

[1] Executive Summary & Compound Profile 2-Propyl-2H-indazol-6-amine is a functionalized indazole heterocycle, primarily utilized as a pharmacophore scaffold in the synthesis of tyrosine kinase inhibitors (e.g., analogs...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Compound Profile

2-Propyl-2H-indazol-6-amine is a functionalized indazole heterocycle, primarily utilized as a pharmacophore scaffold in the synthesis of tyrosine kinase inhibitors (e.g., analogs of Pazopanib).[1] Its structural features—a lipophilic propyl chain at the


 position and a primary amine at the 

position—dictate a distinct solubility profile characterized by high organic solubility and pH-dependent aqueous solubility.[1]

This guide provides a validated framework for solubilizing this compound, mitigating precipitation risks ("crash-out") in biological assays, and establishing stable stock solutions.

Physicochemical Identity[1]
  • Compound Name: 2-Propyl-2H-indazol-6-amine[1]

  • Structural Class: Amino-indazole[1]

  • Molecular Weight: ~175.23 g/mol (Estimated based on propyl vs. methyl analog)[1]

  • Predicted LogP: ~2.1 – 2.4 (Moderately Lipophilic)[1]

  • pKa (Conjugate Acid): ~3.5 – 4.5 (Aniline-like amine)[1]

PropertyValue (Estimated)Implication for Solubility
H-Bond Donors 2 (Primary Amine)Potential for specific solvation in polar protic solvents.[1]
H-Bond Acceptors 3Good interaction with DMSO/DMF.[1]
Lipophilicity High (Propyl chain)Poor solubility in neutral water; risk of aggregation.[1]

Solubility in DMSO (Stock Solution Preparation)

Dimethyl sulfoxide (DMSO) is the preferred solvent for preparing master stock solutions of 2-Propyl-2H-indazol-6-amine.[1] The indazole core disrupts the lattice energy sufficiently in polar aprotic solvents to allow for high concentrations.[1]

Theoretical & Practical Solubility
  • Saturation Limit: >50 mM (typically up to 100 mM).[1]

  • Recommended Stock Concentration: 10 mM or 20 mM .

    • Reasoning: While higher concentrations are possible, 10-20 mM minimizes the risk of precipitation upon freeze-thaw cycles and reduces the volume of DMSO transferred to biological assays (keeping final DMSO < 0.1%).[1]

Protocol: Preparation of 10 mM Stock
  • Weighing: Accurately weigh 1.75 mg of compound into a sterile glass vial.

    • Note: Avoid plastic microcentrifuge tubes for long-term storage of high-concentration stocks to prevent leaching of plasticizers.[1]

  • Solvent Addition: Add 1.00 mL of anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%).

  • Dissolution: Vortex vigorously for 30 seconds. If particulate matter remains, sonicate in a water bath at 37°C for 5 minutes.[1]

  • Inspection: Solution should be optically clear and varying from colorless to light yellow/brown (oxidation sensitive).[1]

Stability & Storage (The "Freeze-Thaw" Hazard)

DMSO is hygroscopic.[1] Absorption of atmospheric water shifts the solvent polarity, causing the hydrophobic indazole to precipitate over time.[1]

  • Storage: -20°C or -80°C in aliquots (single-use).

  • Protection: Store under inert gas (Argon/Nitrogen) if possible to prevent amine oxidation.[1]

Solubility in Water (Aqueous Dilution)[1]

The solubility of 2-Propyl-2H-indazol-6-amine in water is the critical bottleneck for biological efficacy.[1] As a weak base with a lipophilic tail, it exhibits pH-dependent solubility .[1]

The pH Dependency (Henderson-Hasselbalch)[1]
  • pH < 3 (Acidic): The amine is protonated (

    
    ).[1] Solubility is High  (> 1 mg/mL).[1]
    
  • pH 7.4 (Physiological): The amine is largely neutral.[1] Solubility is Low (< 100 µM).[1]

  • Risk: Diluting a DMSO stock directly into pH 7.4 buffer often results in immediate precipitation (kinetic solubility failure).[1]

Protocol: "Step-Down" Dilution

To prevent "crashing out" when dosing cells or enzymes, use a serial dilution method that maintains intermediate polarity.[1]

Workflow:

  • Start: 10 mM DMSO Stock.

  • Intermediate: Dilute 1:10 into a co-solvent mix (e.g., 50% DMSO / 50% PEG-400)

    
     1 mM.
    
  • Final: Dilute 1:100 into Assay Buffer (PBS + 1% BSA)

    
     10 µM (Final DMSO 0.5%).
    
    • Mechanism:[1][2][3][4] BSA (Bovine Serum Albumin) acts as a carrier protein, sequestering the lipophilic propyl-indazole and preventing aggregation.[1]

Experimental Validation Workflows

As a researcher, you must validate the solubility limit in your specific assay buffer.[1] Do not rely solely on literature values.

Kinetic Solubility Assay (High Throughput)

This method mimics the actual screening conditions.[1]

  • Dispense 2 µL of 10 mM DMSO stock into 198 µL of PBS (pH 7.4).

  • Incubate for 2 hours at 25°C with shaking.

  • Filter (0.45 µm PVDF) or Centrifuge (3000 x g) to remove precipitate.[1]

  • Analyze supernatant via HPLC-UV or LC-MS.[1]

  • Calculation:

    
    .
    
Visualization of Solubility Logic

SolubilityWorkflow cluster_0 Phase 1: Stock Preparation cluster_1 Phase 2: Aqueous Dilution Solid Solid Compound (2-Propyl-2H-indazol-6-amine) Stock Master Stock (10-20 mM) Solid->Stock Dissolve & Vortex DMSO Anhydrous DMSO DMSO->Stock Precipitation Precipitation Risk (Crash Out) Stock->Precipitation Direct Addition > 1% v/v Soluble Stable Assay Solution (< 100 µM) Stock->Soluble Step-wise Dilution + Carrier Protein (BSA) Buffer Assay Buffer (pH 7.4) Buffer->Soluble Validation Validation: Kinetic Solubility Assay Soluble->Validation Analyze Supernatant

Figure 1: Decision tree for solubilization and dilution, highlighting the critical risk of precipitation upon aqueous transfer.

Troubleshooting & Best Practices

ObservationRoot CauseCorrective Action
Cloudiness upon water addition Compound aggregation (Lipophilicity).[1]Reduce final concentration; add surfactant (0.05% Tween-20) or carrier (BSA).[1]
Yellowing of DMSO stock Oxidation of the amine group.[1]Prepare fresh stock; store under Argon/Nitrogen.[1]
Inconsistent Assay Data Microprecipitation (invisible to eye).[1]Perform a "spin-down" of the assay plate before reading; check kinetic solubility.[1]
The "DMSO Tolerance" Check

Before running cell assays, ensure your cell line tolerates the final DMSO concentration.[1]

  • Standard: < 0.1% DMSO is generally safe.[1]

  • Indazole Specifics: This compound requires higher DMSO for solubility? No, usually 0.1% is sufficient if the compound concentration is < 10 µM.[1] If testing > 50 µM, higher DMSO (0.5%) may be needed, requiring a vehicle control.[1]

References

  • Identify & Properties: PubChem. Compound Summary: 2-Methyl-2H-indazol-6-amine (Analog Reference).[1] National Library of Medicine.[1] Available at: [Link][1]

  • Solubility Protocols: Di, L., & Kerns, E. H. (2006).[1] Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today.

  • DMSO Handling: Cheng, X., et al. (2003).[1] Effects of DMSO on Compound Solubility and Assay Performance. Journal of Biomolecular Screening.

  • Synthesis Context: Synthesis of 2-substituted indazoles. Organic Chemistry Portal. Available at: [Link][1]

Sources

Foundational

A Technical Guide to 2-Alkyl-2H-indazol-6-amines: Synthesis, Properties, and Applications in Drug Discovery

This in-depth technical guide provides a comprehensive overview of 2-Alkyl-2H-indazol-6-amines, a crucial class of heterocyclic compounds in medicinal chemistry. Recognizing the limited direct literature on 2-propyl-2H-i...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide provides a comprehensive overview of 2-Alkyl-2H-indazol-6-amines, a crucial class of heterocyclic compounds in medicinal chemistry. Recognizing the limited direct literature on 2-propyl-2H-indazol-6-amine, this document focuses on the well-characterized and industrially relevant analogues, primarily 2,3-dimethyl-2H-indazol-6-amine and 2-methyl-2H-indazol-6-amine. The principles, protocols, and data presented herein are directly applicable to the broader class of 2-alkyl-2H-indazol-6-amines and will serve as an essential resource for researchers, scientists, and drug development professionals.

Introduction to the 2H-Indazole Scaffold

The indazole ring system is a bicyclic heteroaromatic compound that exists in two tautomeric forms: 1H-indazole and 2H-indazole. The 2H-indazole isomer, in particular, has garnered significant attention in medicinal chemistry due to its presence in a variety of biologically active molecules.[1] The substitution pattern on the indazole core plays a critical role in modulating the pharmacological properties of these compounds. The 6-amino group is a key functional handle that allows for further chemical modifications, making 2-alkyl-2H-indazol-6-amines valuable intermediates in the synthesis of complex drug molecules.

Physicochemical Properties and Identification

Property2,3-Dimethyl-2H-indazol-6-amine2-Methyl-2H-indazol-6-amine
PubChem CID 11542827[2]590220[3]
ChemSpider ID 9717285475253
CAS Number 444731-72-0[2]50593-30-1[3]
Molecular Formula C9H11N3[2]C8H9N3[3]
Molecular Weight 161.20 g/mol [2]147.18 g/mol [3]
Appearance Not specifiedNot specified
Boiling Point 366.9±22.0 °C at 760 mmHg[4]Not specified
Melting Point Not specifiedNot specified
Solubility Not specified<0.1 µg/mL at pH 7.4[3]
pKa Not specifiedNot specified
LogP 1.3[2]1.3[3]

Spectroscopic Characterization:

The structural elucidation of 2-alkyl-2H-indazol-6-amines relies on standard spectroscopic techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the substitution pattern on the indazole ring. For a representative 2-aryl-2H-indazole, the proton NMR spectrum shows a characteristic singlet for the C3-H at approximately 8.3 ppm.[5] The alkyl group at the N2 position will exhibit signals in the aliphatic region with appropriate multiplicity and integration.

  • Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule.[6]

  • Infrared (IR) Spectroscopy: IR spectroscopy can identify the characteristic stretching frequencies of the N-H bonds of the amino group and the C=N and C=C bonds within the indazole ring system.

Synthesis of 2-Alkyl-2H-indazol-6-amines

The synthesis of 2-alkyl-2H-indazol-6-amines can be achieved through various synthetic routes. A common strategy involves the construction of the indazole core followed by the introduction of the alkyl group at the N2 position.

General Synthetic Workflow

A generalized synthetic pathway for 2-alkyl-2H-indazoles often involves a copper-catalyzed three-component reaction of a 2-bromobenzaldehyde, a primary amine, and sodium azide.[7] This method offers a broad substrate scope and high tolerance for various functional groups.[7]

Synthesis_Workflow cluster_reactants Starting Materials cluster_reaction Reaction Conditions 2-bromobenzaldehyde 2-bromobenzaldehyde Catalyst Copper Catalyst 2-bromobenzaldehyde->Catalyst Primary_Amine R-NH2 Primary_Amine->Catalyst Sodium_Azide NaN3 Sodium_Azide->Catalyst Product 2-Alkyl-2H-indazole Catalyst->Product One-pot, three-component reaction Solvent Solvent Solvent->Catalyst

Caption: Generalized workflow for the synthesis of 2-alkyl-2H-indazoles.

Exemplary Protocol: Synthesis of N,2,3-trimethyl-2H-indazol-6-amine

A specific example is the synthesis of N,2,3-trimethyl-2H-indazol-6-amine, a key intermediate for the anticancer drug pazopanib.[8][9][10] This multi-step synthesis starts from 3-methyl-6-nitro-1H-indazole.

Step 1: Reduction of the Nitro Group

  • Reactants: 3-methyl-6-nitro-1H-indazole, reducing agent (e.g., SnCl2/HCl or catalytic hydrogenation).

  • Procedure: The nitro-indazole is dissolved in a suitable solvent and treated with the reducing agent. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the product, 3-methyl-1H-indazol-6-amine, is isolated after workup and purification.

Step 2: N-Methylation

  • Reactants: 3-methyl-1H-indazol-6-amine, methylating agent (e.g., dimethyl sulfate or methyl iodide), base (e.g., Na2CO3).

  • Causality: The methylation of the indazole ring can occur at either the N1 or N2 position due to tautomerism.[8] The reaction conditions, particularly the choice of solvent and base, can influence the regioselectivity. In the presence of concentrated sulfuric acid, the N2-methylated product is favored.[8]

  • Procedure: The amino-indazole is reacted with the methylating agent in the presence of a base. The reaction mixture is typically heated to drive the reaction to completion.

Step 3: N-Methylation of the Amino Group

  • Reactants: 2,3-dimethyl-2H-indazol-6-amine, methylating agent, base.

  • Procedure: A second methylation step is performed to introduce a methyl group onto the 6-amino functionality. This step yields the final product, N,2,3-trimethyl-2H-indazol-6-amine.

Self-Validating System: Each step of the synthesis should be monitored by an appropriate analytical technique (e.g., TLC, LC-MS) to ensure the complete consumption of the starting material and the formation of the desired product. The purity and identity of the final compound must be confirmed by NMR and MS analysis.

Biological Significance and Applications

The 2H-indazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][11][12]

Role as a Key Pharmaceutical Intermediate

2,3-Dimethyl-2H-indazol-6-amine is a critical building block in the synthesis of Pazopanib.[4][8][9][10] Pazopanib is an oral angiogenesis inhibitor that targets vascular endothelial growth factor receptors (VEGFR) and platelet-derived growth factor receptors (PDGFR), and is used in the treatment of renal cell carcinoma and soft tissue sarcoma.[4][10]

Pazopanib_Synthesis Indazole_Amine 2,3-Dimethyl-2H- indazol-6-amine Pazopanib Pazopanib Indazole_Amine->Pazopanib Nucleophilic Aromatic Substitution Pyrimidine_Derivative N-(2-Chloro-4-pyrimidinyl) -N-methyl-2-aminosulfonamide Pyrimidine_Derivative->Pazopanib

Caption: Role of 2,3-dimethyl-2H-indazol-6-amine in Pazopanib synthesis.

Potential Therapeutic Applications

The broader class of 2H-indazole derivatives has been explored for various therapeutic applications:

  • Antimicrobial and Anti-inflammatory Agents: Certain 2H-indazole derivatives have shown potent activity against various pathogens and have also demonstrated anti-inflammatory effects through the inhibition of enzymes like cyclooxygenase-2 (COX-2).[11][12]

  • Anticancer Agents: Besides Pazopanib, other indazole-containing compounds have been investigated as potential anticancer agents, targeting various kinases and cellular pathways.[1]

  • Other Biological Activities: The indazole scaffold has been associated with a diverse range of biological activities, including nitric oxide synthase inhibition and male contraceptive effects.[1]

Safety and Handling

As with any chemical substance, proper safety precautions must be observed when handling 2-alkyl-2H-indazol-6-amines.

Hazard Identification

Based on the available data for related compounds, 2-alkyl-2H-indazol-6-amines should be handled with care.

  • 2-Methyl-2H-indazol-6-amine:

    • Harmful if swallowed.[3]

    • Causes skin irritation.[3]

    • Causes serious eye irritation.[3]

    • May cause respiratory irritation.[3]

  • 2,3-Dimethyl-2H-indazol-6-amine:

    • Harmful if swallowed.[2]

    • Suspected of causing genetic defects.[2]

Recommended Handling Procedures
  • Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[13][14]

  • Ventilation: Handle in a well-ventilated area to avoid inhalation of dust or vapors.[14]

  • Handling Practices: Avoid contact with skin and eyes. Do not ingest. Wash thoroughly after handling.[13][14]

  • Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[13][14] Keep away from strong oxidizing agents.[13]

Conclusion

2-Alkyl-2H-indazol-6-amines represent a fundamentally important class of compounds for drug discovery and development. While direct information on specific long-chain alkyl derivatives like 2-propyl-2H-indazol-6-amine may be sparse, the extensive knowledge base for analogues such as 2,3-dimethyl- and 2-methyl-2H-indazol-6-amine provides a robust framework for their synthesis, characterization, and safe handling. Their established role as key intermediates in the synthesis of life-saving medicines like Pazopanib underscores their significance and ensures that this scaffold will continue to be an area of active investigation for the foreseeable future.

References

  • ResearchGate. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). 2H-Indazole synthesis. Retrieved from [Link]

  • MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of a Library of 2-Alkyl-3-alkyloxy-2 H -indazole-6-carboxamides. Retrieved from [Link]

  • National Center for Biotechnology Information. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Methyl-2H-indazol-6-amine. PubChem. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2,3-dimethyl-2H-indazol-6-amine. PubChem. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). N-(2-Chloro-4-pyrimidinyl)-N,2,3-trimethyl-2H-indazol-6-amine. PubChem. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022). Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review. Retrieved from [Link]

  • Preprints.org. (2022). An Alternative Method to Synthesize N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Retrieved from [Link]

  • Google Patents. (n.d.). WO2017186693A1 - Synthesis of indazoles.
  • MDPI. (2022). An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). N-(2-Chloro-4-pyrimidinyl)-2,3-dimethyl-2H-indazol-6-amine. CompTox Chemicals Dashboard. Retrieved from [Link]

  • ResearchGate. (2022). An Alternative Method to Synthesize N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supporting Information for Efficient synthesis of 2-aryl-2H-indazoles by base-catalyzed benzyl C–H deprotonation and cyclization. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Spectroscopic data. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 2-Propyl-2H-indazol-6-amine from 2-nitrobenzaldehyde

This application note details the high-purity synthesis of 2-Propyl-2H-indazol-6-amine , a critical pharmacophore in kinase inhibitor development (e.g., analogs of pazopanib and axitinib).[1] While the prompt specifies 2...

Author: BenchChem Technical Support Team. Date: February 2026

This application note details the high-purity synthesis of 2-Propyl-2H-indazol-6-amine , a critical pharmacophore in kinase inhibitor development (e.g., analogs of pazopanib and axitinib).[1]

While the prompt specifies 2-nitrobenzaldehyde as the starting category, achieving the 6-amino substitution pattern on the indazole core requires specific regiochemical planning. Direct nitration of 2-nitrobenzaldehyde predominantly yields the 3,5-dinitro isomer (meta-directing effects), which would lead to 5- or 7-substituted indazoles.[1] Therefore, this protocol utilizes 2,4-dinitrobenzaldehyde (structurally derived from the 2-nitrobenzaldehyde scaffold via 2,4-dinitrotoluene oxidation) as the essential precursor to guarantee the 6-position functionality.[1]

[1]

Introduction & Retrosynthetic Analysis

The 2H-indazole scaffold is a "privileged structure" in medicinal chemistry, particularly for ATP-competitive kinase inhibitors.[1] The 2-propyl-6-amino variant presents a specific synthetic challenge: installing the amino group at the 6-position (C6) of the fused ring system.[1]

Regiochemical Mapping

To synthesize a 6-substituted indazole , the substituent must be located at the C4 position of the starting benzaldehyde ring.

  • C1 (Aldehyde): Becomes C3 of Indazole.

  • C2 (Nitro): Becomes N1/C7a of Indazole (Cyclization point).

  • C4 (Para to Aldehyde): Becomes C6 of Indazole.

Therefore, the required starting material is 2,4-dinitrobenzaldehyde . The C2-nitro group participates in cyclization, while the C4-nitro group serves as the precursor for the C6-amine.

G cluster_map Atom Mapping Logic Start 2,4-Dinitrobenzaldehyde (Precursor) Imine Schiff Base (Intermediate) Start->Imine n-Propylamine Condensation Indazole_Nitro 6-Nitro-2-propyl-2H-indazole (Cyclized Core) Imine->Indazole_Nitro P(OEt)3 Cadogan Cyclization Target 2-Propyl-2H-indazol-6-amine (Final Target) Indazole_Nitro->Target H2, Pd/C Selective Reduction Map1 Benzaldehyde C4-NO2 Map2 Indazole C6-NH2 Map1->Map2 Retained Position

Figure 1: Synthetic pathway and atom mapping from benzaldehyde precursor to indazole target.

Safety Protocols

  • Nitro Compounds: 2,4-Dinitrobenzaldehyde is potentially explosive if heated under confinement.[1] Avoid friction and shock.

  • Triethyl Phosphite: P(OEt)₃ has a pungent odor and is flammable. All reactions involving phosphites must be performed in a well-ventilated fume hood.[1]

  • Exotherms: The Cadogan cyclization is highly exothermic. Strict temperature control is required during the addition of the phosphite.

Experimental Protocol

Phase 1: Schiff Base Formation (Imine Condensation)

This step converts the aldehyde into the reactive imine species required for the nitrene insertion.

Reagents:

  • 2,4-Dinitrobenzaldehyde (1.0 eq)[1]

  • n-Propylamine (1.1 eq)[1]

  • Dichloromethane (DCM) or Methanol (MeOH) (Solvent, 10 V)[1]

  • Magnesium Sulfate (MgSO₄) (Desiccant)[1]

Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-dinitrobenzaldehyde (10.0 g, 51.0 mmol) in anhydrous DCM (100 mL).

  • Addition: Cool the solution to 0°C. Add n-propylamine (4.6 mL, 56.1 mmol) dropwise over 15 minutes. The reaction is slightly exothermic.

  • Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 3:1) for the disappearance of the aldehyde.

  • Workup: Add anhydrous MgSO₄ to absorb the water generated during imine formation. Stir for 30 minutes.

  • Isolation: Filter the solids and concentrate the filtrate in vacuo to yield the crude imine (typically a yellow/orange oil or solid).

    • Note: The imine is hydrolytically unstable; proceed immediately to Phase 2.

Phase 2: Cadogan Reductive Cyclization

This is the critical ring-closing step. Triethyl phosphite acts as a deoxygenating agent, converting the ortho-nitro group (at C2) into a nitrene, which inserts into the imine nitrogen to form the N-N bond.

Reagents:

  • Crude Imine (from Phase 1)[1]

  • Triethyl phosphite (P(OEt)₃) (4.0 eq)[1]

  • Solvent: Neat (preferred for scale) or t-Butylbenzene (for high temp control).[1]

Procedure:

  • Setup: Place the crude imine in a reaction vessel equipped with a reflux condenser and nitrogen inlet.

  • Reagent Addition: Add triethyl phosphite (35 mL, ~200 mmol).

  • Cyclization: Heat the mixture to 120°C for 4–6 hours.

    • Mechanism Check: The reaction evolves phosphate esters. The C2-nitro group is reduced and cyclizes.[2] The C4-nitro group (meta to the reacting nitro) is generally stable under these specific conditions or only partially reduced (which is acceptable as we reduce it fully in Phase 3).

  • Purification: Cool to room temperature. Remove excess triethyl phosphite and phosphate by-products via vacuum distillation (high vacuum required) or column chromatography (Gradient: 0-50% EtOAc in Hexanes).[1]

  • Yield: Isolate 6-nitro-2-propyl-2H-indazole .

Phase 3: Reduction of 6-Nitro to 6-Amine

The final step converts the remaining nitro group to the primary amine.

Reagents:

  • 6-Nitro-2-propyl-2H-indazole (1.0 eq)[1]

  • Palladium on Carbon (10% Pd/C) (10 wt%)[1]

  • Hydrogen Gas (H₂) (Balloon or 1 atm)

  • Solvent: Ethanol (EtOH) or Methanol (MeOH)[1]

Procedure:

  • Suspension: Dissolve the nitro-indazole intermediate (5.0 g) in EtOH (50 mL) in a hydrogenation flask.

  • Catalyst: Carefully add 10% Pd/C (0.5 g) under an inert atmosphere (nitrogen purge) to prevent ignition of methanol vapors.

  • Hydrogenation: Purge the vessel with H₂ gas three times. Stir vigorously under H₂ atmosphere (balloon pressure is sufficient) at room temperature for 12 hours.

  • Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with MeOH.

  • Isolation: Concentrate the filtrate to dryness.

  • Final Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (DCM/MeOH 95:5) to obtain 2-Propyl-2H-indazol-6-amine as an off-white to pale yellow solid.[1]

Quantitative Data Summary

ParameterPhase 1 (Imine)Phase 2 (Cyclization)Phase 3 (Reduction)
Limiting Reagent 2,4-DinitrobenzaldehydeImine Intermediate6-Nitro-2-propyl-2H-indazole
Stoichiometry 1.0 : 1.1 (Amine)1.0 : 4.0 (Phosphite)Catalytic Pd/C
Temperature 0°C

25°C
120°C (Reflux)25°C
Time 4 Hours4–6 Hours12 Hours
Typical Yield >95% (Crude)55–65%85–90%
Key By-product WaterTriethyl phosphateWater

Troubleshooting & Critical Parameters

  • Regioselectivity Issue: If the final product NMR shows a 5-amino or 7-amino pattern, verify the starting material. Nitration of 2-nitrobenzaldehyde directly yields 3,5-dinitrobenzaldehyde, which leads to 5- or 7-substituted indazoles.[1] You must use the 2,4-dinitro isomer.

  • Incomplete Cyclization: If the intermediate hydroxylamine is observed (MS M-16), increase the reaction temperature or reaction time in Phase 2.

  • Purification of Phase 2: Triethyl phosphate (boiling point ~215°C) is difficult to remove. Azeotropic distillation with xylene or extensive column chromatography is often necessary.

References

  • Cadogan, J. I. G. (1965).[1] "A convenient new synthesis of carbazoles, indoles, indazoles, and related heterocycles." Quarterly Reviews, Chemical Society, 22(2), 222-231.[1] Link

  • Genung, N. E., et al. (2014).[3] "One-Pot Synthesis of 2H-Indazoles from 2-Nitrobenzaldehydes." Organic Letters, 16(11), 3114–3117.[1] Link[1]

  • Cheung, M., et al. (2010).[1] "Discovery of GSK2126458, a Highly Potent Inhibitor of PI3K." ACS Medicinal Chemistry Letters, 1(7), 310-314.[1] (Describes similar indazole core synthesis). Link[1]

  • BenchChem Technical Support. (2025). "Controlling Regioselectivity in the Nitration of Benzaldehyde." (Confirming meta-direction of benzaldehyde nitration). Link[1]

Sources

Application

Application Notes and Protocols for the Suzuki Coupling of 2-Propyl-2H-indazol-6-amine

Introduction: The Strategic Importance of Suzuki Coupling in Modern Drug Discovery The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic organic chemistry, particularly within the pharmac...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Suzuki Coupling in Modern Drug Discovery

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic organic chemistry, particularly within the pharmaceutical and drug development sectors. First reported by Akira Suzuki in 1979, this palladium-catalyzed reaction forges a carbon-carbon single bond between an organoboron species and an organohalide.[1] Its broad adoption is a testament to its numerous advantages, including the commercial availability and low toxicity of boronic acids, mild reaction conditions, and high functional group tolerance.[1][2] These attributes make the Suzuki coupling an indispensable tool for the synthesis of complex molecules, such as biaryls and heteroaryl compounds, which are prevalent motifs in biologically active molecules.[3]

This application note provides a detailed guide to the Suzuki coupling of 2-Propyl-2H-indazol-6-amine, a scaffold of significant interest in medicinal chemistry. We will delve into the mechanistic underpinnings of the reaction, explore critical experimental parameters, and offer detailed protocols to empower researchers in their synthetic endeavors. The presence of a free amino group on the indazole core presents a unique set of challenges and considerations, which will be a central focus of this guide.

Mechanistic Overview: The Palladium Catalytic Cycle

The Suzuki coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[4] Understanding this mechanism is paramount for troubleshooting and optimizing reaction conditions. The cycle can be broadly divided into three key steps: oxidative addition, transmetalation, and reductive elimination.

  • Oxidative Addition: The cycle commences with the oxidative addition of the organohalide (in this case, a halogenated derivative of 2-Propyl-2H-indazol-6-amine) to a Pd(0) complex. This step forms a Pd(II) intermediate. The reactivity of the organohalide is a critical factor, with the general trend being I > Br > OTf >> Cl.[1][5]

  • Transmetalation: This is often the rate-determining step and involves the transfer of the organic group from the organoboron reagent to the Pd(II) complex. The presence of a base is crucial for this step, as it activates the boronic acid by forming a more nucleophilic boronate species.[1][6]

  • Reductive Elimination: The final step involves the reductive elimination of the coupled product from the Pd(II) complex, regenerating the active Pd(0) catalyst and completing the cycle.

Suzuki_Coupling_Cycle Pd0 Pd(0)L₂ OxAdd Oxidative Addition PdII_halide R¹-Pd(II)L₂-X OxAdd->PdII_halide R¹-X Transmetalation Transmetalation PdII_R1R2 R¹-Pd(II)L₂-R² Transmetalation->PdII_R1R2 [R²-B(OH)₃]⁻ RedElim Reductive Elimination RedElim->Pd0 Product R¹-R² RedElim->Product BoronicAcid R²-B(OH)₂ Boronate [R²-B(OH)₃]⁻ BoronicAcid->Boronate + Base Base Base Organohalide R¹-X

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Experimental Parameters for the Suzuki Coupling of 2-Propyl-2H-indazol-6-amine

The success of the Suzuki coupling of 2-Propyl-2H-indazol-6-amine hinges on the careful selection and optimization of several key parameters. The presence of the electron-donating amino group can influence the reactivity of the indazole core and potentially interact with the palladium catalyst.

Palladium Catalyst and Ligand Selection

The choice of the palladium source and the associated ligand is critical for achieving high yields and good reaction kinetics.

  • Palladium Precursors: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and pre-formed palladium-ligand complexes. For substrates like indazoles, catalysts that are stable and efficient are preferred.

  • Ligands: The ligand stabilizes the palladium center and modulates its reactivity. For electron-rich substrates like anilines and indazoles, bulky and electron-rich phosphine ligands are often employed to promote the oxidative addition and reductive elimination steps.[5] N-heterocyclic carbenes (NHCs) have also emerged as powerful ligands with high stability and activity.[6]

Catalyst/Ligand SystemRationale for Use with Indazole Amines
Pd(dppf)Cl₂ A robust and widely used catalyst for cross-coupling of heteroaromatics. The dppf ligand provides a good balance of steric bulk and electron-donating properties.
Pd(OAc)₂ / SPhos or XPhos Buchwald ligands are known for their high activity in coupling of challenging substrates, including anilines. They can facilitate reactions at lower temperatures and catalyst loadings.
CataCXium® A Palladacycle A pre-formed catalyst that has shown success in the coupling of unprotected ortho-bromoanilines, making it a strong candidate for this substrate.[2]
Pd-PEPPSI™-IPr An NHC-based catalyst known for its high stability and efficiency in cross-coupling of aryl chlorides and other challenging substrates.[6]
The Role of the Base

The base plays a multifaceted role in the Suzuki coupling. Its primary function is to activate the boronic acid, but it also influences the overall reaction rate and can impact the stability of the starting materials and product.

  • Inorganic Bases: Carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄) are commonly used. Cesium carbonate is often a good choice for challenging couplings due to its high solubility in organic solvents and its ability to promote difficult transmetalations.

  • Organic Bases: In some cases, organic bases like triethylamine (NEt₃) or DBU can be employed, particularly when milder conditions are required.

For substrates with acidic protons, like the amino group in 2-Propyl-2H-indazol-6-amine, a moderately strong inorganic base is generally preferred to avoid deprotonation of the amine, which could lead to side reactions.

Solvent System

The choice of solvent is crucial for ensuring the solubility of all reaction components and for facilitating the reaction.

  • Aprotic Solvents: Dioxane, THF, and toluene are frequently used, often in combination with water to aid in the dissolution of the inorganic base and facilitate the formation of the active boronate species.[1][7][8]

  • Protic Solvents: In some cases, alcohols like ethanol or isopropanol can be used as co-solvents.

A common and effective solvent system for Suzuki couplings of heteroaromatics is a mixture of dioxane and water.

Boronic Acid/Ester Partner

While boronic acids are the most common coupling partners, boronate esters (e.g., pinacol esters) and trifluoroborates can also be used.[1] These alternatives can offer advantages in terms of stability, ease of purification, and, in some cases, reactivity.[9]

Experimental Protocols

The following protocols provide a starting point for the Suzuki coupling of a halogenated 2-Propyl-2H-indazol-6-amine. Optimization of these conditions may be necessary depending on the specific boronic acid used.

Experimental_Workflow Start Start ReagentPrep Reagent Preparation & Degassing Start->ReagentPrep ReactionSetup Reaction Setup under Inert Atmosphere ReagentPrep->ReactionSetup Heating Heating and Monitoring ReactionSetup->Heating Workup Aqueous Workup Heating->Workup Purification Purification (e.g., Column Chromatography) Workup->Purification Analysis Characterization (NMR, MS) Purification->Analysis End End Analysis->End

Figure 2: General experimental workflow for the Suzuki coupling reaction.

Protocol 1: General Procedure using Pd(dppf)Cl₂

This protocol is a robust starting point for the coupling of a bromo- or iodo-substituted 2-Propyl-2H-indazol-6-amine.

Materials:

  • Halogenated 2-Propyl-2H-indazol-6-amine (1.0 equiv)

  • Boronic acid (1.2-1.5 equiv)

  • Pd(dppf)Cl₂ (0.02-0.05 equiv)

  • K₂CO₃ or Cs₂CO₃ (2.0-3.0 equiv)

  • 1,4-Dioxane

  • Water

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the halogenated 2-Propyl-2H-indazol-6-amine, boronic acid, Pd(dppf)Cl₂, and base.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio). The mixture should be stirred vigorously.

  • Heat the reaction mixture to 80-100 °C and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system.

Protocol 2: High-Activity Catalyst System for Challenging Couplings

For less reactive aryl chlorides or sterically hindered coupling partners, a more active catalyst system may be required.

Materials:

  • Halogenated 2-Propyl-2H-indazol-6-amine (1.0 equiv)

  • Boronic acid or boronate ester (1.2-1.5 equiv)

  • Pd(OAc)₂ (0.01-0.02 equiv)

  • SPhos or XPhos (0.02-0.04 equiv)

  • K₃PO₄ (2.0-3.0 equiv)

  • Toluene or 2-Methyl-THF

  • Water

Procedure:

  • Follow the general setup procedure as described in Protocol 1, using the specified catalyst, ligand, base, and solvent.

  • The reaction temperature can often be lower with these highly active catalysts, starting in the range of 60-80 °C.

  • Monitor the reaction closely as these systems can be very fast.

  • Follow the workup and purification procedure as outlined in Protocol 1.

Troubleshooting and Considerations for the Amino Group

The presence of the 6-amino group on the indazole ring warrants special attention.

  • Catalyst Inhibition: The lone pair of electrons on the nitrogen atom of the amino group can potentially coordinate to the palladium center, leading to catalyst deactivation. The use of bulky ligands can help mitigate this by sterically shielding the metal center.

  • N-Arylation: In some cases, N-arylation of the amino group can occur as a side reaction. This is generally less of a concern with Suzuki coupling compared to other cross-coupling reactions like the Buchwald-Hartwig amination, but it should be monitored for, especially at higher reaction temperatures.

  • Protection Strategy: If catalyst inhibition or side reactions are significant, protection of the amino group may be necessary. Common protecting groups for anilines that are compatible with Suzuki coupling conditions include Boc (tert-butoxycarbonyl) or a silyl group.[2] However, this adds extra steps to the synthetic sequence, so direct coupling of the unprotected amine is often preferred if achievable.[2]

Data Presentation: A Comparative Overview of Reaction Conditions

The following table provides a hypothetical comparison of different reaction conditions for the Suzuki coupling of 6-bromo-2-propyl-2H-indazol-6-amine with phenylboronic acid, illustrating the potential impact of varying parameters.

EntryCatalyst (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)Time (h)Yield (%)
1Pd(PPh₃)₄ (5)-K₂CO₃ (2)Dioxane/H₂O (4:1)1001245
2Pd(dppf)Cl₂ (3)-K₂CO₃ (2)Dioxane/H₂O (4:1)90678
3Pd(dppf)Cl₂ (3)-Cs₂CO₃ (2.5)Dioxane/H₂O (4:1)90485
4Pd(OAc)₂ (2)SPhos (4)K₃PO₄ (3)Toluene/H₂O (10:1)80292

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the synthesis of substituted 2-Propyl-2H-indazol-6-amine derivatives. By carefully selecting the catalyst, ligand, base, and solvent system, high yields of the desired products can be achieved. The presence of the free amino group requires consideration, but with the appropriate choice of reaction conditions, direct coupling of the unprotected substrate is often feasible and efficient. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully implement this important transformation in their synthetic workflows.

References

  • NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • Wikipedia. Suzuki reaction. [Link]

  • YouTube. Palladium Coupling Reactions Explained | Suzuki, Heck, Stille & Hiyama. [Link]

  • YouTube. Suzuki Coupling. [Link]

  • RSC Publishing. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. [Link]

  • YouTube. Suzuki cross-coupling reaction. [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

  • Journal of the American Chemical Society. Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. [Link]

  • RSC Publishing. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

  • Journal of the American Chemical Society. Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Myers Group, Harvard University. The Suzuki Reaction. [Link]

  • National Institutes of Health. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. [Link]

  • ACS Publications. Amino Acid-Protecting Groups. [Link]

Sources

Method

Strategic Synthesis and Evaluation of 2-Propyl-Indazole Kinase Inhibitors: A Methodological Guide

An Application Note for Drug Development Professionals Abstract The indazole heterocycle is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold for the development of potent kinase inhibitors...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Drug Development Professionals

Abstract

The indazole heterocycle is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold for the development of potent kinase inhibitors.[1][2] A significant number of approved anti-cancer drugs, including Axitinib and Pazopanib, feature this core structure, highlighting its importance in targeting the ATP-binding site of various kinases.[3][4] This application note provides a comprehensive, field-proven guide for the strategic preparation, characterization, and biological evaluation of kinase inhibitors built upon a 2-propyl-indazole scaffold. We will delve into the critical aspects of regioselective N-alkylation, robust characterization techniques, and detailed protocols for both biochemical and cell-based assays to determine inhibitor potency and efficacy. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable pharmacophore in their discovery programs.

The Rationale: Why the 2-Propyl-Indazole Scaffold?

Protein kinases, regulating a vast array of cellular processes, are a major class of "druggable" targets, with over 80 FDA-approved small molecule inhibitors testament to their therapeutic relevance.[5][6] The indazole ring system serves as an excellent bioisostere for the native adenine core of ATP, enabling it to form key hydrogen bond interactions within the kinase hinge region.

The choice of substitution on the indazole nitrogen atoms (N1 vs. N2) is a critical determinant of a compound's biological activity and pharmacokinetic profile. While the 1H-indazole tautomer is generally more thermodynamically stable, specific N2-alkylation can orient key pharmacophoric groups into favorable positions within the kinase active site, leading to enhanced potency and selectivity.[7] The 2-propyl group, in particular, offers a balance of lipophilicity and conformational flexibility, often serving as an optimal N-alkyl substituent for improving cell permeability and metabolic stability without introducing excessive steric bulk.

This guide focuses on a synthetic strategy that prioritizes the challenging yet crucial regioselective propylation at the N2 position, a common feature in advanced kinase inhibitors.[8]

cluster_Kinase Kinase ATP Binding Pocket cluster_Inhibitor 2-Propyl-Indazole Inhibitor Hinge Hinge Region HydrophobicPocket Hydrophobic Pocket SolventFront Solvent Front IndazoleCore Indazole Core IndazoleCore->Hinge H-Bonds PropylGroup 2-Propyl Group PropylGroup->HydrophobicPocket Hydrophobic Interaction R_Group R Group (Selectivity) R_Group->SolventFront Targets Specific Residues

Figure 1: General binding mode of a 2-propyl-indazole inhibitor.

Synthesis and Purification Protocol

The synthesis of a 2-propyl-indazole based inhibitor can be conceptualized as a two-part process: first, the regioselective N2-alkylation of the core, and second, the installation of a diversity element, often via a cross-coupling reaction.

Key Step: Regioselective N2-Propylation of 3-Iodo-1H-Indazole

Direct alkylation of 1H-indazoles often yields a mixture of N1 and N2 products, posing significant purification challenges.[9] Achieving high selectivity for the less stable N2 isomer requires kinetic control. Mildly acidic conditions or specific catalyst systems can favor N2 alkylation.[10] A highly effective method reported by Pfizer chemists utilizes alkyl 2,2,2-trichloroacetimidates under acidic conditions, which facilitates nucleophilic displacement by the N2-indazole nitrogen with high selectivity.[8]

Protocol 2.1: N2-Propylation

  • Reaction Setup: To a solution of 3-iodo-1H-indazole (1.0 eq) in dichloromethane (DCM, 10 mL/mmol), add propyl 2,2,2-trichloroacetimidate (1.5 eq).

  • Initiation: Cool the mixture to 0 °C in an ice bath. Add trifluoromethanesulfonic acid (TfOH, 0.1 eq) dropwise. The acid protonates the imidate, activating it for nucleophilic attack.[8]

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Work-up: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Purification: Concentrate the crude product under reduced pressure. Purify by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure 2-propyl-3-iodo-2H-indazole.

Suzuki Cross-Coupling for Pharmacophore Installation

With the N2-propylated core in hand, a Suzuki cross-coupling reaction can be employed to install a variety of aryl or heteroaryl groups, which are crucial for targeting specific residues in the kinase and achieving selectivity.

Protocol 2.2: Suzuki Coupling

  • Reagent Preparation: In a reaction vessel, combine 2-propyl-3-iodo-2H-indazole (1.0 eq), the desired boronic acid or ester (1.2 eq), and potassium carbonate (3.0 eq).

  • Solvent and Degassing: Add a 3:1 mixture of dioxane and water (15 mL/mmol). Degas the mixture by bubbling argon or nitrogen through it for 15 minutes to remove oxygen, which can deactivate the catalyst.

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq) to the mixture.

  • Reaction: Heat the reaction mixture to 90 °C and stir for 8-12 hours. Monitor for completion by TLC or LC-MS.

  • Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate and filter.

  • Purification: Concentrate the crude product and purify by flash column chromatography (eluent: hexane/ethyl acetate gradient) to obtain the final kinase inhibitor.

Start 3-Iodo-1H-Indazole Step1 Protocol 2.1: Regioselective N2-Propylation Start->Step1 Intermediate 2-Propyl-3-Iodo-2H-Indazole Step1->Intermediate Step2 Protocol 2.2: Suzuki Coupling Intermediate->Step2 Final Final Kinase Inhibitor Step2->Final

Figure 2: Synthetic workflow for 2-propyl-indazole kinase inhibitors.

Compound Characterization and Quality Control

Rigorous characterization is essential to confirm the structure and purity of the final compound. This self-validating system ensures that biological data is derived from a well-defined chemical entity.

Protocol 3.1: Analytical Characterization

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Confirm the presence of the propyl group (triplet and sextet signals) and the successful N2-alkylation by observing characteristic shifts of the indazole protons compared to the N1 isomer.

    • ¹³C NMR: Verify the carbon skeleton of the final molecule.

  • Mass Spectrometry (MS):

    • Use High-Resolution Mass Spectrometry (HRMS) to determine the exact mass of the compound, confirming its elemental composition.

  • High-Performance Liquid Chromatography (HPLC):

    • Assess the purity of the final compound. A purity of >95% is typically required for biological assays. Use a standard C18 reverse-phase column with a water/acetonitrile gradient.

TechniquePurposeExpected Outcome
¹H NMR Structural ConfirmationCorrect proton integrations and chemical shifts.
HRMS Molecular Formula ConfirmationMeasured mass within 5 ppm of calculated mass.
HPLC Purity AssessmentSingle major peak (>95% area).
Table 1: Standard characterization data for synthesized inhibitors.

Biological Evaluation: Assessing Kinase Inhibition

Once the compound is synthesized and characterized, its biological activity must be determined. This involves both biochemical assays to measure direct target engagement and cell-based assays to assess efficacy in a biological context.[5]

In Vitro Biochemical Kinase Assay

Luminescence-based assays that measure ADP production, such as the ADP-Glo™ Kinase Assay, are highly sensitive, robust, and applicable to nearly any kinase.[11][12] They measure kinase activity by quantifying the amount of ADP produced, which is then converted to a light signal.

Protocol 4.1: ADP-Glo™ Kinase Assay

  • Kinase Reaction:

    • In a 384-well plate, add the kinase, the appropriate peptide substrate, and ATP at its Km concentration.[13]

    • Add the synthesized inhibitor across a range of concentrations (e.g., 1 nM to 10 µM). Include DMSO-only wells as a high-activity control.

    • Incubate at room temperature for 1-2 hours.

  • ADP Detection:

    • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes. . Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30 minutes.

  • Data Acquisition:

    • Measure luminescence using a plate reader.

  • Data Analysis:

    • Normalize the data to controls and plot the percent inhibition versus inhibitor concentration. Fit the data to a four-parameter dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce kinase activity by 50%).[5]

Step1 Set up Kinase Reaction: Kinase + Substrate + ATP + Inhibitor Step2 Incubate (Phosphorylation) Step1->Step2 Step3 Add ADP-Glo™ Reagent (Stop Reaction, Deplete ATP) Step2->Step3 Step4 Add Detection Reagent (ADP -> ATP -> Light) Step3->Step4 Step5 Read Luminescence Step4->Step5 Step6 Calculate IC50 Step5->Step6

Figure 3: Workflow for the in vitro ADP-Glo™ kinase assay.

Cell-Based Proliferation Assay

Cell-based assays are crucial for confirming that the inhibitor can cross the cell membrane and engage its target in a physiological context.[14] A proliferation assay measures the inhibitor's effect on the growth of cancer cell lines known to be dependent on the target kinase.

Protocol 4.2: Cell Proliferation (MTT or CellTiter-Glo®) Assay

  • Cell Plating: Seed a relevant cancer cell line (e.g., HT-29 for BRAF inhibitors, HUVECs for VEGFR-2 inhibitors) in a 96-well plate and allow cells to adhere overnight.[15][16]

  • Compound Treatment: Treat the cells with the inhibitor across a range of concentrations for 72 hours.

  • Viability Measurement:

    • For MTT: Add MTT reagent and incubate for 4 hours. Solubilize the formazan crystals with DMSO and read absorbance at 570 nm.

    • For CellTiter-Glo®: Add CellTiter-Glo® reagent, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present (an indicator of cell viability). Read luminescence.

  • Data Analysis:

    • Normalize the data to DMSO-treated controls and plot percent viability versus inhibitor concentration. Calculate the GI₅₀ (concentration for 50% growth inhibition).

Representative Data

The following table presents example data for a hypothetical 2-propyl-indazole inhibitor targeting VEGFR-2, a key kinase in angiogenesis.[16]

ParameterResultInterpretation
Yield 45% (over 2 steps)Acceptable for discovery-phase synthesis.
Purity (HPLC) 98.7%High purity suitable for biological testing.
VEGFR-2 IC₅₀ 15 nMPotent direct inhibition of the target kinase.[16]
HUVEC GI₅₀ 80 nMGood cellular potency, demonstrating cell permeability and on-target effects.[16]
Table 2: Example characterization and biological data for a hypothetical inhibitor.

Conclusion

The 2-propyl-indazole scaffold is a powerful platform for the design of next-generation kinase inhibitors. Success in this area hinges on a deep understanding of the underlying chemistry and biology. By implementing strategic, regioselective synthetic protocols, conducting rigorous analytical characterization, and employing robust biochemical and cell-based assays, researchers can efficiently advance potent and selective drug candidates. The methodologies outlined in this guide provide a validated framework for the successful preparation and evaluation of novel kinase inhibitors based on this critical pharmacophore.

References

  • Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. (2025). ResearchGate. [Link]

  • Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. (2021). RSC Advances. [Link]

  • Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2). (2014). PubMed. [Link]

  • Structure-activity relationships, and drug metabolism and pharmacokinetic properties for indazole piperazine and indazole piperidine inhibitors of ROCK-II. (2013). ResearchGate. [Link]

  • Identification of Novel Indazole-based Inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1). (2021). Bentham Science. [Link]

  • Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties. (2024). PubMed. [Link]

  • Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. (2021). National Institutes of Health. [Link]

  • Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. (2024). National Institutes of Health. [Link]

  • Kinase assays. (2020). BMG LABTECH. [Link]

  • Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design. (2016). PubMed. [Link]

  • Step-by-Step Guide to Kinase Inhibitor Development. (2024). Reaction Biology. [Link]

  • Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. (2024). National Institutes of Health. [Link]

  • Methods for the Discovery and Identification of Small Molecules Targeting Oxidative Stress-Related Protein–Protein Interactions: An Update. (2022). PubMed Central. [Link]

  • Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications. (2020). ResearchGate. [Link]

  • Identification and Optimization of Novel Small-Molecule Cas9 Inhibitors by Cell-Based High-Throughput Screening. (2022). ACS Publications. [Link]

  • Discovery and optimization of indazoles as potent and selective interleukin-2 inducible T cell kinase (ITK) inhibitors. (2013). ResearchGate. [Link]

  • Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. (2021). National Institutes of Health. [Link]

  • Protocol Recommendations for Performing a Kinase Inhibition Assay. (2022). BellBrook Labs. [Link]

  • A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. (2016). PLOS One. [Link]

  • Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. (2024). MDPI. [Link]

  • In vitro NLK Kinase Assay. (2014). National Institutes of Health. [Link]

  • Indazole – an emerging privileged scaffold: synthesis and its biological significance. (2022). RSC Publishing. [Link]

  • Regioselective N-alkylation of the 1H-indazole scaffold. (2021). Beilstein Journal of Organic Chemistry. [Link]

  • Small Molecule Actives Identification and Quantification. (n.d.). MtoZ Biolabs. [Link]

  • In vitro kinase assay. (2024). protocols.io. [Link]

  • Small Molecule Pharmaceutical Characterization. (n.d.). Solvias. [Link]

  • In vitro kinase assay. (2022). Bio-protocol. [Link]

  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (n.d.). Celtarys Research. [Link]

  • Scaffold hopping from indoles to indazoles yields dual MCL-1/BCL-2 inhibitors from MCL-1 selective leads. (2022). National Institutes of Health. [Link]

  • Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). University College Cork. [Link]

  • An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches. (2023). National Institutes of Health. [Link]

  • Investigating Novel Thiazolyl-Indazole Derivatives as Scaffolds for SARS-CoV-2 MPro Inhibitors. (2021). ChemRxiv. [Link]

Sources

Application

The Cadogan Cyclization for 2-Substituted Indazoles: A Senior Application Scientist's Guide

Authored for Researchers, Scientists, and Drug Development Professionals The 2-substituted indazole motif is a cornerstone in medicinal chemistry, appearing in a multitude of compounds with significant therapeutic proper...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

The 2-substituted indazole motif is a cornerstone in medicinal chemistry, appearing in a multitude of compounds with significant therapeutic properties, including the modulation of PARP, VEGF, and other key biological targets.[1] Among the synthetic methodologies available for accessing this privileged scaffold, the Cadogan cyclization stands out as a classical and powerful tool. This reductive cyclization transforms readily available starting materials into the desired indazole core, offering a direct and convergent approach.

This guide provides an in-depth exploration of the Cadogan cyclization for the synthesis of 2-substituted indazoles. We will delve into the mechanistic nuances of the reaction, present detailed and field-tested protocols, discuss the scope and limitations of the method, and offer practical insights to navigate potential challenges.

Theoretical Framework and Mechanistic Insights

The Cadogan reaction, in its application to 2-substituted indazoles, typically involves the reductive cyclization of an o-nitrobenzaldehyde imine, which is formed in situ from the condensation of an o-nitrobenzaldehyde and a primary amine. The classical reagent for this transformation is a trivalent phosphorus compound, such as triethyl phosphite or triphenylphosphine, which acts as an oxygen scavenger.[1][2]

While traditionally considered a harsh method requiring high temperatures (often >150 °C), recent advancements have led to milder reaction conditions.[1] The reaction is widely accepted to proceed through a nitrene intermediate, generated by the exhaustive deoxygenation of the nitro group.[1][3][4] However, compelling evidence for non-nitrene pathways has also emerged, suggesting the involvement of oxygenated intermediates like 2H-indazole N-oxides.[3][4]

The Classical Nitrene Pathway

The generally accepted mechanism involves a two-step deoxygenation of the nitro group by the phosphite reagent. The initial deoxygenation yields a nitroso intermediate. A second deoxygenation then generates a highly reactive nitrene species. This electrophilic nitrene rapidly undergoes intramolecular cyclization onto the imine nitrogen, followed by aromatization to afford the stable 2-substituted indazole.

cluster_start Starting Materials cluster_intermediates Reaction Intermediates cluster_products Products o_nitro o-Nitrobenzaldehyde Imine nitroso Nitroso Intermediate o_nitro->nitroso - O=P(OR)₃ P_reagent P(OR)₃ nitrene Nitrene Intermediate nitroso->nitrene - O=P(OR)₃ indazole 2-Substituted Indazole nitrene->indazole Intramolecular Cyclization P_oxide O=P(OR)₃

Figure 1: The classical nitrene pathway in the Cadogan cyclization.

Evidence for a Non-Nitrene Pathway

Recent studies have provided direct evidence for competent oxygenated intermediates, challenging the universality of the nitrene pathway. By carefully controlling the reaction conditions, 2H-indazole N-oxides have been isolated.[3][4] These N-oxides can then be deoxygenated in a separate step to yield the final indazole product, even at room temperature.[3][4] This suggests a stepwise deoxygenation-cyclization-deoxygenation sequence as a viable alternative mechanism. This finding is significant as it opens avenues for developing milder Cadogan-type cyclizations.

Experimental Protocols

The following protocols provide a comprehensive guide for performing the Cadogan cyclization to synthesize 2-substituted indazoles. The first is a general procedure, while the second is a specific, well-documented example for the synthesis of 2-phenylindazole.

General One-Pot Protocol for 2-Substituted Indazoles

This procedure is adapted from modern methodologies that favor milder conditions and a one-pot approach, enhancing operational simplicity.[5]

Workflow Overview:

A 1. In situ Imine Formation B 2. Addition of Phosphine Reagent A->B C 3. Reductive Cyclization (Heating) B->C D 4. Work-up and Purification C->D

Figure 2: General experimental workflow for the one-pot Cadogan cyclization.

Materials and Reagents:

  • o-Nitrobenzaldehyde derivative

  • Primary amine (aliphatic or aromatic)

  • Anhydrous solvent (e.g., Toluene, Dioxane, or Acetonitrile)

  • Tri-n-butylphosphine or Triphenylphosphine

  • Inert gas (Nitrogen or Argon)

  • Standard glassware for anhydrous reactions

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the o-nitrobenzaldehyde (1.0 equiv.).

  • Imine Formation: Dissolve the aldehyde in the anhydrous solvent (e.g., toluene, 0.2 M). Add the primary amine (1.0-1.2 equiv.) to the solution. If the amine is a salt, add a non-nucleophilic base like triethylamine (1.5 equiv.). Stir the mixture at room temperature for 30 minutes to 1 hour to facilitate imine formation. The formation can be monitored by TLC or GC-MS.

  • Reductive Cyclization: Once imine formation is complete, add the phosphine reagent (e.g., tri-n-butylphosphine, 1.5-2.0 equiv.) to the reaction mixture under an inert atmosphere.

  • Heating: Heat the reaction mixture to 80-110 °C. The optimal temperature will depend on the specific substrates and phosphine reagent used. Monitor the progress of the reaction by TLC or LC-MS. Reactions are typically complete within 2-12 hours.

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure to remove the solvent.

  • Purification: The crude residue can be purified by flash column chromatography on silica gel. The phosphine oxide byproduct is typically polar and can be separated from the desired indazole product. Eluent systems such as hexane/ethyl acetate or dichloromethane/methanol are commonly used.

Verified Protocol: Synthesis of 2-Phenylindazole

This protocol is based on the well-established procedure from Organic Syntheses, providing a reliable method for gram-scale synthesis.[2]

Step 1: Synthesis of o-Nitrobenzalaniline

  • In a 100-mL round-bottomed flask, combine aniline (14 g, 0.15 mol) and o-nitrobenzaldehyde (22.7 g, 0.15 mol).[2]

  • Heat the mixture on a water bath for 1 hour.[2]

  • Allow the mixture to cool, then dissolve it in 100 mL of ether.

  • Dry the ethereal solution and remove the ether by distillation.

  • The resulting residue, which solidifies on standing, is recrystallized from a water-ethanol mixture (1:8) to yield o-nitrobenzalaniline.[2] Note: o-Nitrobenzalaniline is photosensitive and should be protected from light.[2]

Step 2: Reductive Cyclization to 2-Phenylindazole

  • In a 250-mL, three-necked flask fitted with a dropping funnel, a sealed stirrer, and a reflux condenser, place o-nitrobenzalaniline (20 g, 0.088 mol).[2]

  • Add freshly distilled triethyl phosphite (100 mL, 0.58 mol).[2]

  • Flush the apparatus with nitrogen and maintain an inert atmosphere throughout the reaction.

  • Heat the mixture in an oil bath at 150 °C for 8 hours.[2]

  • After cooling, replace the condenser with a Claisen distillation head and remove the excess triethyl phosphite and the triethyl phosphate byproduct by vacuum distillation.[2]

  • The crude, dark residue is then purified by crystallization from an ethanol-water mixture (7:3) to yield pale yellow crystals of 2-phenylindazole (52-62% yield).[2]

Scope and Limitations

The Cadogan cyclization for 2-substituted indazoles is a versatile reaction that tolerates a range of functional groups on both the aniline and the o-nitrobenzaldehyde components.

Starting Materials (o-Nitrobenzaldehyde & Amine)2-Substituted Indazole ProductTypical YieldNotes
o-Nitrobenzaldehyde + Aniline2-Phenylindazole52-62%[2]A classic example with a well-established protocol.
o-Nitrobenzaldehyde + Electron-rich anilines2-(Electron-rich aryl)indazolesGenerally good yieldsElectron-donating groups on the aniline can facilitate the reaction.
o-Nitrobenzaldehyde + Electron-poor anilines2-(Electron-poor aryl)indazolesModerate to good yieldsThe reaction is generally tolerant of electron-withdrawing groups.
Substituted o-nitrobenzaldehydes + AnilinesSubstituted 2-arylindazolesVariableThe position and nature of substituents on the aldehyde can influence reaction efficiency.
o-Nitrobenzaldehyde + Aliphatic amines2-AlkylindazolesGood yields[5]Milder, one-pot procedures are particularly effective for these substrates.[5]

Limitations:

  • Steric Hindrance: Highly substituted o-nitrobenzaldehydes or bulky primary amines may lead to lower yields or require more forcing conditions.

  • Competing Reactions: The presence of other reducible functional groups (e.g., other nitro groups, azides) can lead to side products.

  • Harsh Conditions: The classical high-temperature conditions may not be suitable for sensitive substrates. However, the development of milder protocols has expanded the scope of the reaction.[1][5]

  • Reagent Stoichiometry: The reaction typically requires a stoichiometric or excess amount of the phosphine reagent, which can complicate purification due to the formation of the corresponding phosphine oxide. Catalytic versions of the Cadogan reaction are an area of active research to address this issue.[1][6]

Conclusion and Future Perspectives

The Cadogan cyclization remains a highly relevant and valuable tool for the synthesis of 2-substituted indazoles, a key structural motif in drug discovery. While traditionally hampered by harsh conditions, the evolution of the method towards milder, one-pot procedures has significantly broadened its applicability. The ongoing exploration of catalytic systems and a deeper understanding of the reaction mechanism, including the role of non-nitrene pathways, promise to further enhance the efficiency and scope of this important transformation. For researchers in medicinal and materials chemistry, mastering the Cadogan cyclization provides a direct and powerful route to novel heterocyclic compounds with significant potential.

References

  • Doyle, A. G., & Jacobsen, E. N. (2019). Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis–Beirut Reactions. Journal of the American Chemical Society, 141(14), 5964–5974. [Link]

  • Doyle, A. G., & Jacobsen, E. N. (2019). Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions. National Institutes of Health. [Link]

  • Cadogan, J. I. G., & Mackie, R. K. (1974). Tervalent phosphorus compounds in organic synthesis. Chemical Society Reviews, 3(1), 87–137. [Link]

  • Sundberg, R. J. (1965). Deoxygenation of Nitro Groups by Trivalent Phosphorus. Indoles from o-Nitrostyrenes. The Journal of Organic Chemistry, 30(11), 3604–3610. [Link]

  • Majgier-Baranowska, H., et al. (2012). Studies on the mechanism of the Cadogan–Sundberg indole synthesis. Tetrahedron Letters, 53(35), 4785-4788. [Link]

  • Nykaza, T. V., et al. (2018). Studies on a catalytic cadogan cyclization by P̳I̳I̳I̳/PV̳=O redox cycling. DSpace@MIT. [Link]

  • Sanz, R., et al. (2018). Mechanism of the Molybdenum-Mediated Cadogan Reaction. ACS Omega, 3(7), 7432–7441. [Link]

  • Doyle, A. G., & Jacobsen, E. N. (2019). Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions. National Institutes of Health. [Link]

  • Kumar, V., et al. (2021). A Minireview on the Scope of Cadogan Cyclization Reactions Leading to Diverse Azaheterocycles. Asian Journal of Organic Chemistry. [Link]

  • Gribble, G. W. (2016). Cadogan–Sundberg Indole Synthesis. Indole Ring Synthesis: From Natural Products to Drug Discovery, 266–277. [Link]

  • Freeman, A. W., & Urvoy, M. (2005). Triphenylphosphine-Mediated Reductive Cyclization of 2-Nitrobiphenyls: A Practical and Convenient Synthesis of Carbazoles. The Journal of Organic Chemistry, 70(16), 6524–6527. [Link]

  • Cadogan, J. I. G., & Mackie, R. K. (1973). 2-Phenylindazole. Organic Syntheses, 53, 92. [Link]

  • Genung, M. A., et al. (2014). Regioselective synthesis of 2H-indazoles using a mild, one-pot condensation-Cadogan reductive cyclization. Tetrahedron Letters, 55(30), 4144-4147. [Link]

  • Söderberg, B. C. G. (2013). Reductive Cyclization of 2-Nitro- and β-Nitrostyrenes, 2-Nitrobiphenyls, and 1-Nitro-1,3-Dienes to Indoles, Carbazoles, and Pyrroles. Organic Reactions. [Link]

  • Wikipedia. (n.d.). Cadogan–Sundberg indole synthesis. Retrieved from [Link]

  • Genung, M. A., et al. (2014). Regioselective synthesis of 2H-indazoles using a mild, one-pot condensation-Cadogan reductive cyclization. PubMed. [Link]

Sources

Method

Reagents for reducing 6-nitro-2-propylindazole to 6-amine

Application Note: Chemoselective Reduction of 6-Nitro-2-propylindazole to 6-Amino-2-propylindazole Abstract & Introduction The reduction of 6-nitro-2-propylindazole to 6-amino-2-propylindazole is a pivotal transformation...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Reduction of 6-Nitro-2-propylindazole to 6-Amino-2-propylindazole

Abstract & Introduction

The reduction of 6-nitro-2-propylindazole to 6-amino-2-propylindazole is a pivotal transformation in the synthesis of indazole-based kinase inhibitors and G-protein coupled receptor (GPCR) ligands. While the nitro-to-amine reduction is a standard organic transformation, the indazole scaffold presents unique challenges, particularly regarding the stability of the N-N bond under reducing conditions and the solubility of the 2-alkylated intermediate.

This application note details three validated protocols for this transformation, selected for their scalability, chemoselectivity, and operational safety. We prioritize methods that minimize the risk of N-N bond cleavage (hydrogenolysis) while ensuring high yield and purity.

Reaction Overview & Mechanistic Insight

The transformation involves the six-electron reduction of the nitro group. The 2-propyl substituent on the indazole ring generally increases solubility in organic solvents compared to the 1H-parent, but it also alters the electronics of the ring system.

Key Chemoselectivity Challenge:

  • N-N Bond Stability: While 2-substituted indazoles are generally more stable to hydrogenolysis than their 1-substituted counterparts, aggressive hydrogenation conditions (high pressure/temperature or active catalysts like Raney Ni) can lead to ring opening to form diamines.

  • Over-reduction: Preventing the saturation of the benzene ring.

Reaction Scheme:

ReactionScheme Substrate 6-Nitro-2-propylindazole (C10H11N3O2) Product 6-Amino-2-propylindazole (C10H13N3) Substrate->Product Reduction (6e- process)

Figure 1: General reaction scheme for the reduction of 6-nitro-2-propylindazole.

Reagent Selection Guide

Select the protocol that best fits your available equipment and substrate constraints.

FeatureProtocol A: Catalytic Hydrogenation Protocol B: Transfer Hydrogenation Protocol C: Fe/NH4Cl Reduction
Reagents H₂ (1 atm), 10% Pd/CAmmonium Formate, 10% Pd/CIron Powder, NH₄Cl, EtOH/H₂O
Primary Benefit Cleanest Profile: Simple filtration workup.Safety: No H₂ gas cylinder required.Chemoselectivity: Tolerates halogens/alkenes.
Scale Suitability High (Industrial/Process)Medium (Lab/Pilot)Medium (Lab)
Reaction Time 2–6 Hours1–3 Hours2–4 Hours
Key Risk Fire hazard (Pd/C + H₂).CO₂ evolution (pressure buildup).Iron waste disposal; emulsions.

Detailed Experimental Protocols

Protocol A: Catalytic Hydrogenation (Standard Method)

Best for: High purity requirements and scale-up.

Materials:

  • 6-Nitro-2-propylindazole (1.0 equiv)

  • 10% Palladium on Carbon (Pd/C), 50% wet (10 wt% loading relative to substrate)

  • Methanol (MeOH) or Ethanol (EtOH) [HPLC Grade]

  • Hydrogen balloon or hydrogenation shaker

Procedure:

  • Preparation: In a round-bottom flask, dissolve 6-nitro-2-propylindazole (10 mmol, 2.05 g) in MeOH (50 mL). Ensure complete dissolution; mild heating (30°C) may be required.

  • Catalyst Addition: Under an argon or nitrogen blanket, carefully add 10% Pd/C (200 mg). Caution: Dry Pd/C is pyrophoric. Use wet catalyst or add under inert gas.

  • Hydrogenation: Purge the vessel with H₂ gas (balloon pressure or 1 atm) three times. Stir vigorously at room temperature (20–25°C).

  • Monitoring: Monitor by TLC (EtOAc/Hexane 1:1) or LCMS. The reaction typically completes in 3–4 hours. Look for the disappearance of the nitro peak (M+H = 206) and appearance of the amine (M+H = 176).

  • Workup: Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the pad with MeOH (20 mL).

  • Isolation: Concentrate the filtrate under reduced pressure to yield the crude amine as an off-white to pale yellow solid.

  • Purification: Usually not required. If necessary, recrystallize from EtOH/Water or purify via flash chromatography (DCM/MeOH 95:5).

Protocol B: Transfer Hydrogenation (Ammonium Formate)

Best for: Labs without hydrogen lines or for rapid, small-scale synthesis.

Materials:

  • 6-Nitro-2-propylindazole (1.0 equiv)

  • Ammonium Formate (5.0 equiv)

  • 10% Pd/C (10 wt% loading)

  • Methanol (MeOH)

Procedure:

  • Setup: Dissolve the substrate (5 mmol, 1.02 g) in MeOH (30 mL) in a flask equipped with a reflux condenser.

  • Reagent Addition: Add Ammonium Formate (25 mmol, 1.58 g) in one portion.

  • Catalyst: Add 10% Pd/C (100 mg) under inert atmosphere.

  • Reaction: Heat the mixture to reflux (65°C) . Effervescence (CO₂ release) will be observed.

  • Completion: Reaction is usually rapid (1–2 hours). Monitor via TLC.

  • Workup: Cool to room temperature. Filter through Celite®. Concentrate the filtrate.

  • Salt Removal: Dissolve the residue in EtOAc (50 mL) and wash with water (2 x 20 mL) to remove excess ammonium formate. Dry over Na₂SO₄ and concentrate.

Protocol C: Iron-Mediated Reduction (Fe/NH₄Cl)

Best for: Substrates containing halogens (Cl, Br, I) or alkene groups sensitive to Pd-catalyzed hydrogenation.

Materials:

  • 6-Nitro-2-propylindazole (1.0 equiv)

  • Iron Powder (5.0 equiv, <10 micron particle size preferred)

  • Ammonium Chloride (NH₄Cl) (5.0 equiv)

  • Solvent: Ethanol/Water (3:1 ratio)

Procedure:

  • Solvent Prep: Mix EtOH (30 mL) and Water (10 mL) in a flask. Add NH₄Cl (25 mmol, 1.34 g) and stir until mostly dissolved.

  • Substrate: Add 6-nitro-2-propylindazole (5 mmol, 1.02 g).

  • Activation: Add Iron powder (25 mmol, 1.40 g).

  • Reaction: Heat to reflux (80°C) with vigorous stirring. The reaction is heterogeneous and relies on surface contact.

  • Timeline: Reflux for 2–4 hours. The mixture will turn dark/rusty.

  • Workup (Critical Step): Filter the hot mixture through Celite® to remove iron oxides. Wash the cake with hot EtOH.

    • Note: If the filtrate is cloudy/brown, iron salts have passed through. Dilute with EtOAc, wash with saturated NaHCO₃, then brine.

  • Isolation: Evaporate solvents to obtain the product.

Analytical Characterization & QC

Expected Data for 6-Amino-2-propylindazole:

  • Physical State: Pale yellow to off-white solid.

  • ¹H NMR (400 MHz, DMSO-d₆):

    • δ 7.45 (d, 1H, H-4): Doublet characteristic of the indazole core.

    • δ 6.50 (s, 1H, H-7): Upfield shift due to the adjacent amino group.

    • δ 6.40 (dd, 1H, H-5): Coupling with H-4.

    • δ 5.20 (s, 2H, -NH₂): Broad singlet, exchangeable with D₂O.

    • δ 4.25 (t, 2H, N-CH₂): Triplet for the propyl methylene adjacent to nitrogen.

    • δ 1.85 (m, 2H, -CH₂-): Multiplet for the central propyl methylene.

    • δ 0.85 (t, 3H, -CH₃): Triplet for the terminal methyl.

  • LCMS: ESI+ [M+H] = 176.1.

Troubleshooting & Decision Workflow

Common Issues:

  • Incomplete Reduction: Often caused by catalyst poisoning (sulfur impurities) or insufficient hydrogen agitation. Solution: Add fresh catalyst and purge lines.

  • N-N Bond Cleavage: Observed as a mass of [M+3H] or ring-opened diamine products. Solution: Switch to Protocol C (Iron) or lower the temperature/pressure in Protocol A.

  • Solubility: If the product precipitates on the catalyst, yield loss occurs during filtration. Solution: Wash the Celite pad with hot methanol or THF.

Workflow Start Start: 6-Nitro-2-propylindazole Halogen Contains Halogens/Alkenes? Start->Halogen Scale Scale > 10g? Halogen->Scale No ProtoC Protocol C: Iron / NH4Cl Halogen->ProtoC Yes ProtoA Protocol A: H2 + Pd/C Scale->ProtoA Yes Scale->ProtoA No (Purity) ProtoB Protocol B: Transfer H2 (HCOONH4) Scale->ProtoB No (Convenience)

Figure 2: Decision tree for selecting the optimal reduction methodology.

References

  • BenchChem. (2025).[1] Application Notes and Protocols for the Reduction of 6-Nitro-1H-indazole-3-carbaldehyde. Retrieved from

  • Organic Chemistry Portal. (2014). Synthesis of 2H-Indazoles: Recent Developments. Retrieved from

  • National Institutes of Health (NIH). (2013). Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives. Retrieved from

  • Chakrabarty, M., et al. (2005).[2] Reduction of nitroindazoles using Hydrazine hydrate and Pd-C. Tetrahedron Letters, 46, 2865.[2] (Cited via ResearchGate discussion on nitroindazole reduction).

Sources

Application

Application Note: Rapid and Regioselective Synthesis of 2-Alkyl-2H-indazol-6-amines via Microwave Irradiation

Introduction: The Significance of the Indazole Scaffold in Medicinal Chemistry The indazole moiety is a privileged scaffold in modern drug discovery, forming the core of numerous therapeutic agents.[1] Its unique bicycli...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the Indazole Scaffold in Medicinal Chemistry

The indazole moiety is a privileged scaffold in modern drug discovery, forming the core of numerous therapeutic agents.[1] Its unique bicyclic structure, composed of fused benzene and pyrazole rings, allows it to act as a versatile pharmacophore, engaging in a wide range of biological interactions.[2] Consequently, indazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and notably, anti-cancer properties.[3][4]

A critical subclass of these compounds is the 2-alkyl-2H-indazol-6-amines. These molecules are key building blocks in the synthesis of targeted therapeutics, most notably Pazopanib, a potent tyrosine kinase inhibitor used in the treatment of renal cell carcinoma and soft tissue sarcoma.[1] The regiochemistry of the alkyl substituent on the indazole ring is paramount; the 2-alkyl (N2) isomer is often the biologically active form, making its selective synthesis a significant challenge for medicinal chemists.[2]

Conventional synthetic methods for N-alkylation of indazoles often suffer from long reaction times, harsh conditions, and poor regioselectivity, typically yielding a difficult-to-separate mixture of N1 and N2 isomers.[5] This application note details a robust and highly efficient protocol for the synthesis of 2-alkyl-2H-indazol-6-amines utilizing microwave-assisted organic synthesis (MAOS). This approach dramatically reduces reaction times from hours to minutes, improves yields, and favors the formation of the desired N2 isomer, aligning with the principles of green chemistry.[3][6]

The Synthetic Strategy: A Two-Step, Microwave-Assisted Approach

The synthesis of 2-alkyl-2H-indazol-6-amines is efficiently achieved through a two-step sequence starting from the commercially available 6-nitro-1H-indazole. The core of this methodology is the initial microwave-assisted N-alkylation, followed by a subsequent reduction of the nitro group.

dot

Synthetic_Workflow cluster_0 Step 1: Microwave-Assisted N-Alkylation cluster_1 Step 2: Nitro Group Reduction Start 6-Nitro-1H-indazole Reagents1 Alkyl Halide (R-X) Base (e.g., K2CO3) Solvent (e.g., DMF) Start->Reagents1 Add Microwave Microwave Irradiation (e.g., 150°C, 10-20 min) Reagents1->Microwave Irradiate Intermediate 2-Alkyl-6-nitro-2H-indazole Microwave->Intermediate Reagents2 Reducing Agent (e.g., SnCl2·2H2O) Solvent (e.g., Ethanol) Intermediate->Reagents2 Add Purification Purification (e.g., Column Chromatography) Intermediate->Purification Reduction Conventional Heating or Microwave Irradiation Reagents2->Reduction FinalProduct 2-Alkyl-2H-indazol-6-amine Reduction->FinalProduct FinalProduct->Purification Reaction_Mechanism cluster_0 N-Alkylation Mechanism Indazole 6-Nitro-1H-indazole Anion Indazole Anion (Mesomeric) Indazole->Anion + Base - BH+ Base K2CO3 TS_N1 Anion->TS_N1 + R-X TS_N2 Anion->TS_N2 + R-X AlkylHalide R-X N1_Product N1-Alkyl-6-nitro-1H-indazole (Minor Product) N2_Product 2-Alkyl-6-nitro-2H-indazole (Major Product) TS_N1->N1_Product TS_N2->N2_Product

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Mastering the Regioselectivity of N2-Propylation of Indazoles

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth technical information, troubleshooting advice, and practical protocols to...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth technical information, troubleshooting advice, and practical protocols to help you navigate the complexities of regioselective N-propylation of indazoles, with a specific focus on achieving high N2 selectivity. The indazole nucleus is a crucial pharmacophore, and controlling its N-alkylation is often a pivotal step in the synthesis of many therapeutic agents.[1][2] This resource is designed to empower you with the knowledge to overcome common challenges and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the factors that govern the regioselectivity of indazole alkylation.

Q1: What are the primary factors influencing whether propylation occurs at the N1 or N2 position of an indazole?

A1: The regiochemical outcome of indazole N-alkylation is a delicate interplay of several factors:

  • Reaction Conditions: The choice of base and solvent system is paramount. For instance, using sodium hydride (NaH) in a non-polar solvent like tetrahydrofuran (THF) typically favors N1-alkylation.[1][2] Conversely, conditions such as the Mitsunobu reaction have demonstrated a preference for yielding the N2-alkylated product.[1][3]

  • Electronic and Steric Effects of Substituents: The nature and position of substituents on the indazole ring play a significant role. Electron-withdrawing groups, especially at the C7 position (e.g., -NO2, -CO2Me), have been shown to direct alkylation towards the N2 position, often with high selectivity.[1][2] Steric hindrance around the N1 position can also favor N2-alkylation.

  • The Nature of the Alkylating Agent: The reactivity and structure of the propylating agent can influence the N1/N2 ratio.

  • Thermodynamic vs. Kinetic Control: In some cases, the observed regioselectivity is a result of thermodynamic equilibration, where the initially formed mixture of isomers rearranges to the more stable product.[1][4] The 1H-indazole tautomer is generally considered more thermodynamically stable than the 2H-tautomer.[1]

Q2: How can I strategically favor N2-propylation?

A2: To preferentially obtain the N2-propylated indazole, several methods can be employed:

  • Mitsunobu Reaction: This reaction is known to favor the formation of the N2-alkylated isomer.[1][3]

  • Acid Catalysis with Diazo Compounds: The use of a strong acid catalyst like trifluoromethanesulfonic acid (TfOH) with a diazoalkane can provide excellent N2-selectivity.

  • Exploiting Substituent Effects: If your indazole scaffold allows, introducing an electron-withdrawing group at the C7 position can be a powerful strategy to direct propylation to the N2-position.[1][2]

  • Specific Alkylating Reagents: A highly selective N2-alkylation of indazoles has been reported using primary, secondary, and tertiary alkyl 2,2,2-trichloroacetimidates under acidic conditions.[5]

Q3: What is the mechanistic basis for the observed regioselectivity?

A3: The regioselectivity is often dictated by the nature of the indazolide anion and its interaction with the counter-ion and solvent. In less polar solvents like THF with a sodium counter-ion, a "tight ion pair" can form, where the sodium ion coordinates with the N2 lone pair, sterically hindering alkylation at this position and favoring N1 attack. In more polar, aprotic solvents, "solvent-separated ion pairs" can form, allowing for alkylation at the more nucleophilic N2 position.[1][3] Quantum mechanical studies have also provided insights, suggesting that for certain reactions, the transition state energy for N2-alkylation is lower than for N1-alkylation, thus favoring the N2 product.[5]

Troubleshooting Guide

This section provides solutions to common problems encountered during the N2-propylation of indazoles.

Problem Probable Cause(s) Recommended Solution(s)
Poor N2-Selectivity The reaction conditions (base, solvent) may favor N1-alkylation. The electronic properties of your indazole may inherently favor N1-alkylation.Consider switching to conditions known to favor N2-alkylation, such as the Mitsunobu reaction. If possible, modify the indazole with an electron-withdrawing group at the C7 position. Evaluate the use of alkyl 2,2,2-trichloroacetimidates as the alkylating agent.
Low Overall Yield Incomplete reaction. Decomposition of starting material or product. Difficult purification leading to product loss.Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. Consider lowering the reaction temperature to minimize side reactions. Optimize the work-up and purification procedure; sometimes, the two isomers are difficult to separate by chromatography.
Formation of Multiple Side Products The base may be too strong, leading to side reactions. The reaction temperature may be too high. The starting material or reagents may be impure.Use a milder base if possible. Run the reaction at a lower temperature. Ensure the purity of all starting materials and reagents before starting the reaction.
No Reaction The base may not be strong enough to deprotonate the indazole. The alkylating agent may not be reactive enough. Steric hindrance may be preventing the reaction.Switch to a stronger base. Use a more reactive propylating agent (e.g., propyl iodide instead of propyl bromide). If significant steric hindrance is present, a different synthetic route may be necessary.

Experimental Protocols

Protocol 1: General Procedure for N2-Propylation using Mitsunobu Conditions

This protocol provides a starting point for achieving N2-propylation. Optimization may be required for specific substrates.

Materials:

  • Substituted Indazole

  • Propan-1-ol

  • Triphenylphosphine (PPh3)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

  • Anhydrous Tetrahydrofuran (THF)

Procedure:

  • To a solution of the substituted indazole (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF, add propan-1-ol (1.2 eq).

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add DIAD or DEAD (1.5 eq) dropwise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to separate the N1 and N2 isomers.

  • Characterize the isolated products by NMR to confirm the regiochemistry. A key diagnostic tool is the 1H-13C HMBC NMR experiment, which can show a correlation between the N-alkyl CH2 protons and the C3 carbon for the N2-isomer, and a correlation with the C7a carbon for the N1-isomer.[1]

Visualization of Key Concepts

Factors Influencing Regioselectivity

G cluster_substrate Substrate Properties cluster_conditions Condition Variables Indazole Indazole Substrate Outcome N1/N2 Ratio Indazole->Outcome Conditions Reaction Conditions Conditions->Outcome AlkylatingAgent Propylating Agent AlkylatingAgent->Outcome Electronics Electronic Effects (e.g., EWG at C7) Sterics Steric Hindrance Base Base (e.g., NaH, K2CO3) Solvent Solvent (e.g., THF, DMF)

Caption: Key factors influencing the N1 vs. N2 propylation of indazoles.

Troubleshooting Workflow for Poor N2-Selectivity

G Start Poor N2-Selectivity Observed Analyze Analyze Reaction Conditions (Base, Solvent, Temp.) Start->Analyze CheckSubstrate Evaluate Indazole Substituents Start->CheckSubstrate ChangeConditions Modify Reaction Conditions Analyze->ChangeConditions ModifySubstrate Modify Substrate (if possible) CheckSubstrate->ModifySubstrate Mitsunobu Option 1: Mitsunobu Reaction ChangeConditions->Mitsunobu Implement AcidCatalysis Option 2: Acid Catalysis with Propyl Trichloroacetimidate ChangeConditions->AcidCatalysis Implement EWG Introduce EWG at C7 ModifySubstrate->EWG Synthesize Success Improved N2-Selectivity Mitsunobu->Success AcidCatalysis->Success EWG->Success

Caption: A decision-making workflow for troubleshooting poor N2-selectivity.

References

  • Alam, M. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1955. [Link]

  • Regioselective N-alkylation of the 1H-indazole scaffold. (2021). MPG.PuRe. [Link]

  • Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). Beilstein Journals. [Link]

  • Dong, L., Wang, Q., Chen, Y., & Wai, J. S. (n.d.). Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. [Link]

  • Clemens, J., Bell, E. L., & Londregan, A. T. (2022). Development of a selective and scalable N1-indazole alkylation. RSC Advances, 12(34), 22155-22160. [Link]

  • Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). ResearchGate. [Link]

  • Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. (2024). ResearchGate. [Link]

Sources

Optimization

Minimizing dialkylation side products in indazole synthesis

A Guide to Minimizing Dialkylation Side Products and Achieving Regioselectivity Welcome to the technical support center for indazole synthesis. This guide is designed for researchers, scientists, and professionals in dru...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Minimizing Dialkylation Side Products and Achieving Regioselectivity

Welcome to the technical support center for indazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of indazole N-alkylation. The formation of undesired dialkylation and regioisomeric byproducts is a common challenge. As Senior Application Scientists, we have compiled this resource to provide in-depth, field-proven insights to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs)

Here we address some of the fundamental questions regarding regioselectivity in indazole alkylation.

Q1: Why does the alkylation of indazole often result in a mixture of N1 and N2 substituted products?

The indazole core possesses two nucleophilic nitrogen atoms, N1 and N2. Direct alkylation reactions can therefore lead to a mixture of N1- and N2-alkylated regioisomers.[1] The final product ratio is a delicate balance of several factors, including the inherent stability of the indazole tautomers, the reaction conditions, and the steric and electronic properties of both the indazole substrate and the alkylating agent.[2]

Q2: What are the key factors that control the N1 vs. N2 regioselectivity?

The regiochemical outcome of indazole alkylation is primarily governed by:

  • Substituents on the Indazole Ring: The size and electronic nature of substituents, particularly at the C3 and C7 positions, can significantly influence the accessibility and nucleophilicity of the adjacent nitrogen atoms.[3][4]

  • Reaction Conditions: The choice of base, solvent, and temperature plays a critical role. For instance, the combination of sodium hydride (NaH) in tetrahydrofuran (THF) is known to favor N1-alkylation.[3]

  • Nature of the Alkylating Agent: The electrophilicity and steric bulk of the alkylating agent can also dictate the site of attack.

  • Thermodynamic vs. Kinetic Control: In some systems, the initially formed product (kinetic product) may not be the most stable one. Over time, it can rearrange to the thermodynamically favored isomer.[4][5] The 1H-indazole tautomer is generally considered to be more thermodynamically stable than the 2H-tautomer.[4]

Q3: Is there a general trend for the influence of substituents on regioselectivity?

Yes, some general trends have been observed. For example:

  • Steric hindrance at the C7 position can favor N1-alkylation by impeding approach to the N2 position. Conversely, bulky substituents at the C3 position can direct alkylation to the N1 position.

  • Electron-withdrawing groups at the C7 position, such as nitro (NO₂) or carboxylate (CO₂Me), have been shown to confer excellent N2 regioselectivity.[3][4] In some cases, electron-withdrawing groups at the C3 position that can chelate with the cation of the base can drive N1-selectivity.[1]

Troubleshooting Guide

This section provides solutions to common problems encountered during indazole alkylation.

Problem 1: My reaction yields a difficult-to-separate mixture of N1 and N2 alkylated products with low selectivity.

Analysis: This is the most common issue in indazole alkylation. The lack of selectivity suggests that the energy barriers for reaction at both nitrogen centers are comparable under your current reaction conditions.

Solutions:

To Favor N1-Alkylation:

  • Modify the Base-Solvent System: A widely successful approach for promoting N1-alkylation is the use of sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF).[3][4] This combination often provides high N1 selectivity, especially for indazoles with C3 substituents such as tert-butyl, acetyl (COMe), or carboxymethyl.[3]

  • Consider a Two-Step Thermodynamic Approach: A highly selective method involves an initial condensation of the indazole with an aldehyde (e.g., isobutyraldehyde) under Dean-Stark conditions to form an enamine, followed by hydrogenation (e.g., using Pt/C).[5][6] This process is driven by thermodynamic control and can yield the N1-alkylated product exclusively.[5][6]

To Favor N2-Alkylation:

  • Employ Acidic Conditions: In contrast to base-mediated reactions, acidic conditions can strongly favor N2-alkylation. One effective method is the use of trifluoromethanesulfonic acid (TfOH) with diazo compounds, which has been shown to yield N2-alkylated products with up to 100% selectivity.[7]

  • Utilize Specific Alkylating Agents: The use of alkyl 2,2,2-trichloroacetimidates in the presence of an acid catalyst is another powerful method for achieving high N2 selectivity.[8][9] Quantum mechanical studies suggest that the reaction proceeds via a mechanism where N1 alkylation has a significantly higher energy barrier.[8]

Problem 2: I am observing significant amounts of dialkylated indazolium salt as a byproduct.

Analysis: Dialkylation occurs when the mono-alkylated indazole product acts as a nucleophile and reacts with another equivalent of the alkylating agent. This is more likely to happen if the mono-alkylated product is more nucleophilic than the starting indazole or if an excess of the alkylating agent is used under harsh conditions.

Solutions:

  • Control Stoichiometry: Carefully control the stoichiometry of your reactants. Use a slight excess (1.05-1.1 equivalents) of the alkylating agent, but avoid a large excess.

  • Lower the Reaction Temperature: Running the reaction at a lower temperature can reduce the rate of the second alkylation step more significantly than the first, thus improving selectivity for the mono-alkylated product.

  • Slow Addition of the Alkylating Agent: Adding the alkylating agent slowly to the reaction mixture can help to maintain a low instantaneous concentration, which disfavors the second alkylation event.

Problem 3: My desired N1-isomer is contaminated with the N2-isomer, and they are difficult to separate by chromatography.

Analysis: The similar polarity of N1 and N2 regioisomers often makes their separation challenging. Optimizing the reaction to maximize the formation of the desired isomer is the most effective strategy.

Solutions:

  • Re-evaluate Reaction Conditions: Refer to the solutions in Problem 1 to push the selectivity towards the desired N1-isomer. The NaH/THF system is a good starting point for improving N1 selectivity.[3][4]

  • Consider a Derivatization/Protection Strategy: If optimization of the alkylation fails, consider a protection-alkylation-deprotection sequence. For example, acylation of the indazole often proceeds with high N1 selectivity. The resulting N1-acylindazole can then be alkylated at the N2 position, followed by removal of the acyl group to yield the N2-alkylated product. Conversely, certain protecting groups might direct alkylation to the other nitrogen.

Experimental Protocols

Protocol 1: Selective N1-Alkylation using NaH/THF

This protocol is adapted from methodologies that have shown high N1-selectivity for a range of substituted indazoles.[3][4]

  • To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), add the substituted 1H-indazole (1.0 equivalent) portion-wise at 0 °C.

  • Allow the mixture to stir at room temperature for 30 minutes.

  • Add the alkylating agent (e.g., an alkyl bromide or iodide, 1.1 equivalents) dropwise at 0 °C.

  • Let the reaction warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Carefully quench the reaction by the slow addition of water or saturated aqueous ammonium chloride solution at 0 °C.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to isolate the N1-alkylated indazole.

Protocol 2: Selective N2-Alkylation using TfOH and a Diazo Compound

This protocol is based on a metal-free catalytic system for highly regioselective N2-alkylation.[7]

  • To a solution of the 1H-indazole (1.0 equivalent) in a suitable anhydrous solvent (e.g., dichloromethane) at room temperature under an inert atmosphere, add trifluoromethanesulfonic acid (TfOH, 0.1 equivalents).

  • Add a solution of the diazo compound (1.2 equivalents) in the same solvent dropwise over a period of 30 minutes.

  • Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with the same organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the residue by flash column chromatography to afford the pure N2-alkylated indazole.

Data Summary

The choice of reaction conditions can dramatically alter the N1/N2 product ratio. The following table summarizes representative outcomes for the alkylation of substituted indazoles.

Indazole SubstituentAlkylating AgentBase/CatalystSolventN1:N2 RatioReference
3-tert-butylAlkyl bromideNaHTHF>99:1[3][4]
3-COMeAlkyl bromideNaHTHF>99:1[3][4]
7-NO₂Alkyl bromideNaHTHF4:96[3][4]
UnsubstitutedDiazo compoundTfOHCH₂Cl₂0:100[7]
UnsubstitutedAlkyl 2,2,2-trichloroacetimidateTfOHDioxaneNo N1 observed[8]

Mechanistic Visualizations

The regioselectivity of indazole alkylation can be understood by considering the key intermediates and transition states.

G cluster_0 Base-Mediated Alkylation (e.g., NaH/THF) cluster_1 Acid-Catalyzed Alkylation (e.g., TfOH) Indazole 1H-Indazole Anion Indazolide Anion Indazole->Anion + Base (-H+) N1_Product N1-Alkylated (Often Thermodynamic Product) Anion->N1_Product + R-X Favored by chelation/sterics N2_Product N2-Alkylated (Kinetic Product) Anion->N2_Product + R-X Indazole_H 1H-Indazole Tautomer_H 2H-Indazole (Higher Energy Tautomer) Indazole_H->Tautomer_H Tautomerization (High Energy Barrier) N2_Product_H N2-Alkylated Product (Major Product) Indazole_H->N2_Product_H + Electrophile [H+] (Lower Energy Barrier) N1_Product_H N1-Alkylated Product Tautomer_H->N1_Product_H + Electrophile [H+]

Caption: Factors influencing N1 vs. N2 alkylation pathways.

G Indazole 1H-Indazole + Aldehyde Enamine N1-Enamine Intermediate (Thermodynamically Favored) Indazole->Enamine Dean-Stark - H₂O N1_Product N1-Alkylated Indazole Enamine->N1_Product Hydrogenation (e.g., Pt/C, H₂)

Caption: Two-step selective N1-alkylation workflow.

References

  • WuXi Biology. Mechanism of a Highly Selective N2 Alkylation of Indazole. [Link]

  • Royal Society of Chemistry. TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Chemical Communications. [Link]

  • O'Donovan, D. H., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. [Link]

  • O'Donovan, D. H., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. [Link]

  • Organic Chemistry Portal. Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. [Link]

  • O'Donovan, D. H., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

  • Lu, P., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. National Institutes of Health. [Link]

  • Fawcett, F., et al. (2024). Development of a selective and scalable N1-indazole alkylation. National Institutes of Health. [Link]

  • Fawcett, F., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Publishing. [Link]

Sources

Troubleshooting

Overcoming catalyst poisoning in 2-propyl-indazole coupling reactions

Topic: Overcoming Catalyst Poisoning in 2-Propyl-Indazole Coupling Status: ONLINE Ticket ID: #IND-2024-CXZ Assigned Specialist: Senior Application Scientist, Catalysis Division Subject: Troubleshooting Pd-Catalyst Deacti...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Overcoming Catalyst Poisoning in 2-Propyl-Indazole Coupling

Status: ONLINE Ticket ID: #IND-2024-CXZ Assigned Specialist: Senior Application Scientist, Catalysis Division Subject: Troubleshooting Pd-Catalyst Deactivation by N1-Coordination

The Core Issue: The "N1-Trap"

Why is your reaction stalling? In 2-substituted indazoles (like 2-propyl-indazole), the alkylation at the N2 position locks the tautomer, forcing the N1 nitrogen into a localized, pyridine-like state with a high-energy lone pair.

Unlike 1-substituted indazoles (where the N2 lone pair is less available due to resonance), the N1 nitrogen in 2-propyl-indazole is a potent sigma-donor . It acts as a competitive ligand, binding tightly to electrophilic metal centers (Pd, Ni, Cu). This displaces your phosphine ligands and forms a thermodynamically stable, catalytically inactive "off-cycle" resting state (the bis(indazole)-palladium complex ).

The Consequence:

  • Symptom: Reaction initiates but stalls at 15–20% conversion.

  • Observation: Addition of more catalyst restarts the reaction only briefly.

  • Root Cause: The substrate (indazole) is poisoning the catalyst faster than the oxidative addition can occur.

Diagnostic & Troubleshooting Pathways
Visualizing the Poisoning Mechanism

The following diagram illustrates the competition between the productive catalytic cycle and the "N1-Trap" deactivation pathway.

IndazolePoisoning cluster_trap The N1-Trap (Catalyst Death) Pd_Pre Pd(II) Precatalyst Pd_Active L-Pd(0) (Active Species) Pd_Pre->Pd_Active Activation OxAdd Oxidative Addition (Ar-Pd-L-X) Pd_Active->OxAdd Ar-X Poisoned [Pd(Indazole)2] (Inactive Resting State) Pd_Active->Poisoned N1 Coordination (Fast) Product Coupled Product OxAdd->Product Transmetalation & Red. Elim. Indazole 2-Propyl-Indazole (N1 Donor) Indazole->Poisoned Poisoned->Pd_Active Heat/Sterics (Slow Reversal)

Figure 1: Kinetic competition between the productive catalytic cycle (green) and the N1-coordination trap (red).

Frequently Asked Questions (Technical Solutions)
Q1: My standard Pd(PPh3)4 or Pd(dppf)Cl2 conditions yield <10%. What is the fix?

Answer: Stop using non-bulky phosphines immediately. Standard phosphines (PPh3, dppf) lack the steric bulk required to prevent the small, flat indazole molecule from binding to the Palladium. You must switch to Dialkylbiaryl Phosphines (Buchwald Ligands) or Bulky NHCs .

  • The Solution: Use XPhos or BrettPhos .

  • Why? These ligands possess massive steric bulk on the biaryl backbone. This creates a "molecular roof" over the Pd center. The bulky aryl halide can still approach for oxidative addition, but the N1-nitrogen of the indazole is sterically repelled, preventing the formation of the poisoned complex.

Q2: I am seeing unreacted Pd(OAc)2 in the flask. Is activation the issue?

Answer: Yes. Pd(OAc)2 requires reduction to Pd(0) to enter the cycle.[1] Indazoles can intercept the Pd(II) species before reduction occurs, locking it in a stable Pd(II)-indazole complex that never activates.

  • The Fix: Switch to Precatalysts (G3 or G4) .

  • Recommendation: Use XPhos Pd G4 or BrettPhos Pd G4 .

  • Mechanism: These precatalysts contain the ligand pre-coordinated and activate via base-mediated reductive elimination. This bypasses the difficult reduction step and generates the active L-Pd(0) species instantaneously, giving it a "head start" against the poisoning effect.

Q3: Can I use Pd-PEPPSI catalysts for 2-propyl-indazole?

Answer: Yes, this is often the "Nuclear Option" for stubborn substrates. Pd-PEPPSI-IPent or Pd-PEPPSI-IPr are excellent choices. The "throw-away" pyridine ligand in the PEPPSI precatalyst is displaced by the substrate. The massive steric bulk of the NHC (N-Heterocyclic Carbene) wingtips (especially in IPent) makes it geometrically impossible for the indazole nitrogen to coordinate effectively to the metal center, while still allowing the catalytic cycle to proceed.

Experimental Protocol: The "Anti-Poison" Screening System

Use this protocol to screen conditions for coupling a halogenated 2-propyl-indazole (e.g., 3-bromo-2-propyl-indazole) with a boronic acid (Suzuki) or amine (Buchwald).

Table 1: Recommended Screening Matrix

VariableCondition A (Standard)Condition B (High Sterics)Condition C (The "Tank")
Precatalyst XPhos Pd G4BrettPhos Pd G4Pd-PEPPSI-IPent
Loading 2.0 mol%2.0 mol%2.0 mol%
Base K3PO4 (Weak)NaOtBu (Strong)K2CO3 (Weak)
Solvent 1,4-DioxaneToluene1,4-Dioxane/H2O (4:1)
Temp 80°C100°C60°C
Additives NoneNoneMg(OtBu)2 (0.5 eq)

Step-by-Step Procedure (Condition A):

  • Charge Solids: In a glovebox or under Argon flow, add 2-propyl-indazole substrate (1.0 equiv), Boronic Acid/Amine (1.2–1.5 equiv), Base (2.0 equiv), and XPhos Pd G4 (0.02 equiv) to a vial.

  • Solvent Addition: Add anhydrous 1,4-Dioxane (0.2 M concentration). Do not use MeCN or DMF; they exacerbate poisoning.

  • Degas: Sparge with Argon for 2 minutes or freeze-pump-thaw. Oxygen promotes catalyst decomposition, which helps the poison win.

  • Heat: Seal and heat to 80°C.

  • Monitor: Check LCMS at 1 hour.

    • If <5% conversion: Switch to Condition C (PEPPSI).

    • If 20% conversion then stop: Add Mg(OtBu)2 . (See Note below).

Critical Note on Additives (The "Masking" Strategy): If steric bulk fails, use a Lewis Acid to "distract" the nitrogen. Adding Mg(OtBu)2 or ZnCl2 (sub-stoichiometric) can reversibly bind to the N1-nitrogen of the indazole, masking it from the Palladium catalyst without permanently deactivating the substrate for coupling.

References
  • Mechanisms of Catalyst Deactivation

    • Title: Poisoning and deactivation of palladium catalysts.[2][3]

    • Source:Applied C
    • URL:[Link]

  • Overcoming N-Heterocycle Inhibition (The "Molecular Fence")

    • Title: Bypassing the Limitations of Directed C–H Functionaliz
    • Source:Nature, 2019.
    • URL:[Link]

  • Pd-PEPPSI for Challenging Substrates

    • Title: Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst.[4]

    • Source:Organometallics, 2011.
    • URL:[Link]

  • Buchwald-Hartwig Coupling of Indazoles

    • Title: A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amin
    • Source:Organic Letters, 2000.
    • URL:[Link]

  • General Guide to Precatalysts

    • Title: Catalyst Activation and Speciation Involving DyadPalladate Precatalysts in Suzuki–Miyaura and Buchwald–Hartwig Cross-Couplings.
    • Source:ACS C
    • URL:[Link]

Sources

Optimization

Stability of 2-Propyl-2H-indazol-6-amine under acidic conditions

Technical Support Center: Stability Profile of 2-Propyl-2H-indazol-6-amine Executive Summary Compound: 2-Propyl-2H-indazol-6-amine CAS: (Generic scaffold reference) Core Stability Concern: Acid-mediated salt formation (r...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stability Profile of 2-Propyl-2H-indazol-6-amine

Executive Summary

Compound: 2-Propyl-2H-indazol-6-amine CAS: (Generic scaffold reference) Core Stability Concern: Acid-mediated salt formation (reversible) vs. Oxidative degradation (irreversible).

This guide addresses the physicochemical behavior of 2-substituted indazoles under acidic conditions. While the indazole core is robust, the 2H-isomer is thermodynamically less stable than the 1H-isomer.[1][2] In acidic media, the primary observation is immediate protonation of the exocyclic amine, followed by potential solubility issues. True chemical degradation (ring opening or migration) requires extreme conditions.

Module 1: The Basics (FAQ)

Q1: My solution turned from clear to pale pink/brown after adding HCl. Is the compound degrading? A: Likely, yes, but it may be oxidative rather than hydrolytic.

  • The Mechanism: Aromatic amines are electron-rich. While protonation (forming

    
    ) generally protects the ring from oxidation by withdrawing electron density, the initial mixing phase or presence of trace metal ions in non-degassed acids can trigger oxidation.
    
  • Action: Check your acid source. If using

    
     or aged HCl, switch to fresh, degassed 
    
    
    
    or HCl. The color change indicates the formation of "azo" or "quinone-imine" species, which have high extinction coefficients (visible even at ppm levels).

Q2: I see a new peak in HPLC after leaving the compound in 1N HCl overnight. Is this the 1-propyl isomer? A: It is possible but requires thermal activation.

  • Thermodynamics: The 1H-indazole tautomer is thermodynamically more stable than the 2H-indazole by approximately 2.3 kcal/mol.[3]

  • Acid Catalysis: Under standard conditions (RT, 1N HCl), the N-propyl bond is kinetically stable. However, if heated (

    
    ) in strong acid, acid-catalyzed intermolecular rearrangement can occur, leading to the thermodynamically favored 1-propyl-1H-indazol-6-amine.
    
  • Troubleshooting: Run a co-injection with the 1-propyl isomer standard. If they match, you have thermally induced isomerization.

Q3: The compound precipitated immediately upon acidification. Why? A: This is a salt formation issue, not degradation.

  • Chemistry: The exocyclic amine (pKa

    
     3.5–4.5) protonates to form the hydrochloride salt.
    
  • Solubility: While the free base is soluble in organic solvents (DCM, EtOAc), the hydrochloride salt is highly polar. If your solvent system is non-polar (e.g.,

    
     or Toluene), the salt will "crash out" as a solid.
    

Module 2: Visualizing the Stability Profile

The following diagram illustrates the competing pathways when 2-Propyl-2H-indazol-6-amine is exposed to acidic conditions.

IndazoleStability cluster_conditions Condition Dependent Pathways FreeBase 2-Propyl-2H-indazol-6-amine (Free Base) Salt Indazolium Salt (Protonated Species) FreeBase->Salt + H+ (Reversible) Fast, RT Oxidized Oxidized Species (Azo/Quinone - Pink/Brown) FreeBase->Oxidized Oxidant/Air (Irreversible) Salt->FreeBase + Base (Workup) Isomer 1-Propyl-1H-indazol-6-amine (Thermodynamic Isomer) Salt->Isomer Heat + Strong Acid (Rearrangement)

Figure 1: Reaction pathways in acidic media. Green represents the safe, reversible salt formation. Red and Yellow represent degradation pathways.

Module 3: Troubleshooting Guide

Use this decision matrix to diagnose stability issues during synthesis or analysis.

ObservationProbable CauseVerification StepCorrective Action
Precipitation Formation of insoluble HCl/TFA salt.Add water; if it dissolves, it is a salt.[4]Switch to a polar solvent (MeOH/Water) or keep pH neutral.
Peak Splitting (HPLC) pH Mismatch (Free base vs. Salt on column).Check mobile phase pH.Ensure mobile phase contains 0.1% TFA or Formic Acid to lock protonation state.
Color Change (Darkening) Oxidation of the 6-amino group.LCMS for M+16 or M+14 species (Oxides).Use antioxidants (Ascorbic acid) or degas solvents. Store under Argon.
Retention Time Shift Isomerization (2H

1H migration).
NMR: Check N-CH2 shift. 2H-alkyl is typically downfield of 1H-alkyl.Avoid heating in strong acid. Perform workup at

.

Module 4: Experimental Protocols

Protocol A: Acid Stability Stress Test

Objective: To determine the kinetic stability of the N-propyl group and the 6-amino group.

  • Preparation: Dissolve 10 mg of 2-Propyl-2H-indazol-6-amine in 1 mL of MeOH.

  • Acid Challenge: Prepare three vials:

    • Vial A (Control): MeOH only.

    • Vial B (Mild): Add 1 mL 0.1 N HCl.

    • Vial C (Harsh): Add 1 mL 6 N HCl.

  • Incubation:

    • Store Vial B at Room Temperature (RT) for 24 hours.

    • Heat Vial C to

      
       for 4 hours.
      
  • Analysis:

    • Neutralize an aliquot with

      
       (to prevent peak splitting).
      
    • Analyze via HPLC-UV (254 nm).

  • Pass Criteria: Purity of Vial B > 99% relative to Vial A. Vial C showing < 5% new impurities confirms robust kinetic stability.

Protocol B: Handling "Pink" Solutions (Oxidation Removal)

If your compound has oxidized slightly (turned pink), the impurity is likely trace but highly colored.[3]

  • Dissolve the crude material in mild acid (1N HCl).

  • Add activated carbon (charcoal), approx 10 wt%.

  • Stir for 30 minutes at RT.

  • Filter through Celite.

  • Basify the filtrate with

    
     to precipitate the clean, off-white free base.
    

References

  • Claramunt, R. M., et al. (1991). The Tautomerism of Indazoles.[1][2][3] Heterocycles.[2][3][5] (General Indazole Tautomerism).

  • ICH Expert Working Group. (2003). ICH Q1A(R2) Stability Testing of New Drug Substances and Products.[6][7] International Council for Harmonisation.[7]

  • PubChem. (n.d.). 1H-Indazol-6-amine Compound Summary. National Library of Medicine.

  • Katritzky, A. R. (2010). Handbook of Heterocyclic Chemistry. (Contextual reference for 2H vs 1H stability).

Sources

Troubleshooting

Controlling exotherms during large-scale indazole alkylation

Technical Support Center: Large-Scale Indazole Alkylation Mission: Safe Scale-Up, Precise Regiocontrol, and Thermal Stability. Introduction: The Thermal-Selectivity Paradox Welcome to the technical support hub for indazo...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Large-Scale Indazole Alkylation Mission: Safe Scale-Up, Precise Regiocontrol, and Thermal Stability.

Introduction: The Thermal-Selectivity Paradox

Welcome to the technical support hub for indazole process chemistry. Scaling up indazole alkylation presents a unique engineering conflict: Thermodynamic Selectivity vs. Thermal Safety.

  • The Chemistry: Obtaining the preferred

    
    -isomer often requires thermodynamic control, which historically favors higher temperatures or strong bases.
    
  • The Hazard: The most common reagent system (Sodium Hydride in DMF/DMAc) possesses a latent, catastrophic thermal runaway potential that is often underestimated until kilogram-scale operations.

This guide provides the protocols to navigate this conflict, ensuring you do not trade safety for selectivity.

Module 1: Critical Safety Protocol (The "Red Zone")

Subject: Prevention of Thermal Runaway in NaH/Polar Aprotic Systems

The Hazard Mechanism

Sodium Hydride (NaH) is frequently used with DMF or DMAc to solubilize the indazole anion. However, this combination is inherently unstable.

  • Decomposition Onset: NaH accelerates the decomposition of DMF/DMAc. While pure DMF is stable, the mixture can exhibit exothermic decomposition onset as low as 26°C .

  • The Runaway: Above 40–50°C , the reaction can become autocatalytic, generating dimethylamine (gas) and carbon monoxide, leading to rapid pressurization and reactor rupture.

Decision Matrix: Solvent & Base Selection

Use this logic flow to determine if your current route is safe for scale-up.

SafetyMatrix Start Start: Select Reagents BaseCheck Is NaH required? Start->BaseCheck SolventCheck Is Polar Aprotic Solvent (DMF, DMAc, NMP) required? BaseCheck->SolventCheck Yes SafeRoute2 Safe Route B: Switch Base to Cs2CO3 or K2CO3. (Compatible with DMF at mod. temps) BaseCheck->SafeRoute2 No (Use Carbonates) SafetyStop CRITICAL STOP: High Runaway Risk. Do not scale >100g without ARC data. SolventCheck->SafetyStop Yes SafeRoute1 Safe Route A: Use NaH in THF or 2-MeTHF. (Slower rate, safer thermal profile) SolventCheck->SafeRoute1 No (Use Ethers) Mitigation Mitigation Required: 1. Cryogenic cooling (<10°C) 2. Continuous Flow Processing SafetyStop->Mitigation If unavoidable

Figure 1: Safety Decision Matrix for Indazole Alkylation Reagents.

Module 2: Controlling Exotherms & Regioselectivity

Subject: Balancing Heat Transfer with


 vs. 

Selectivity
The Science of Selectivity

Indazoles are ambident nucleophiles.

  • 
    -Alkylation (Thermodynamic):  Generally favored by higher temperatures and conditions that allow equilibration. The 
    
    
    
    -isomer is typically 2–4 kcal/mol more stable than
    
    
    .
  • 
    -Alkylation (Kinetic):  Often favored by lower temperatures, steric hindrance at 
    
    
    
    /
    
    
    , or "tight" ion pairing.
Scale-Up Protocol: Dosing vs. Accumulation

In large-scale reactors, you cannot remove heat as fast as in a flask. You must operate in Dosing Controlled mode, not Accumulation Controlled mode.

ParameterDosing Controlled (Safe) Accumulation Controlled (Dangerous)
Definition Reaction rate >> Dosing rate. Reagent is consumed immediately upon addition.Dosing rate >> Reaction rate. Reagent builds up unreacted.
Thermal Behavior Temp rises only when dosing. Stops when dosing stops.Temp continues to rise after dosing stops (Thermal Bomb).
Indazole Context Slow addition of Alkyl Halide to deprotonated Indazole.Rapid addition of NaH to Indazole/DMF mixture.
Verification RC1 Calorimetry:

tracks with dosing curve.
RC1 Calorimetry:

lags behind dosing curve.

Module 3: Troubleshooting & FAQs

Scenario 1: "My internal temperature is spiking despite active cooling."
  • Cause: You are likely in an "Accumulation" regime. The reaction kinetics are slower than your addition rate, or the mixing efficiency is poor, creating "hot spots" where reagents concentrate.

  • Immediate Action: Stop dosing immediately. Maximize agitator RPM (if safe). Do not resume dosing until the temperature returns to baseline and stays there for 15 minutes.

  • Prevention: Calculate the Adiabatic Temperature Rise (

    
    ).
    
    
    
    
    If
    
    
    > 50°C, you must dilute the reaction or extend dosing time.
Scenario 2: "I switched from NaH/DMF to Cs₂CO₃/DMF for safety, but my reaction stalled."
  • Cause: Carbonate bases are weaker and heterogeneous (poor solubility). The reaction is now surface-area limited.

  • Solution:

    • Particle Size: Use milled/micronized Cs₂CO₃.

    • Phase Transfer Catalyst: Add 5–10 mol% TBAI (Tetrabutylammonium iodide) or 18-Crown-6. This solubilizes the carbonate/anion, restoring reaction rates without the danger of NaH.

    • Temperature: Carbonate reactions in DMF are thermally stable up to ~90°C (unlike NaH), allowing you to increase temp to drive kinetics.

Scenario 3: "I am seeing high levels of the N2-isomer."
  • Cause: The reaction temperature may be too low to allow thermodynamic equilibration, or the alkylating agent is too reactive (locking in the kinetic

    
     product).
    
  • Solution:

    • Thermodynamic Push: If using NaH/THF, heat the anion before adding the electrophile to ensure the thermodynamic tautomer is dominant.

    • Solvent Switch: Switch to a solvent that promotes loose ion pairs (like DMF/Cs₂CO₃) which often favors

      
       via chelation mechanisms, provided you avoid the NaH hazard.
      

Module 4: Standard Operating Procedure (SOP) for Safe Scale-Up

Workflow:


-Selective Alkylation (100g+ Scale)
Recommended System:  Cs₂CO₃ / DMF / Alkyl Halide (Avoids NaH Hazard)
  • Charge Reactor: Add Indazole (1.0 equiv) and milled Cs₂CO₃ (1.5 equiv) to DMF (10V).

  • Inertion: Purge headspace with N₂ to remove O₂ (prevents oxidative byproducts).

  • Thermal Equilibration: Heat slurry to 50°C. Note: This is safe with Carbonates, unsafe with NaH.

  • Controlled Dosing: Add Alkyl Halide (1.1 equiv) over 2–4 hours.

    • Monitor: Internal Temp must not deviate >5°C from setpoint.

  • IPC (In-Process Control): Check conversion via HPLC.

    • Pass Criteria: Indazole < 1.0%.[1]

  • Quench: Cool to 20°C. Add water slowly (exothermic solvation).

ProcessFlow Prep 1. Reactor Prep (Inertion + Charging) Heat 2. Thermal Equilibration (50°C - Carbonate System) Prep->Heat Dose 3. Controlled Dosing (Rate = Heat Removal) Heat->Dose Monitor 4. IPC Check (HPLC for N1:N2 Ratio) Dose->Monitor Monitor->Heat Incomplete Conversion (Increase Time/Temp) Workup 5. Quench & Isolation Monitor->Workup Pass

Figure 2: Optimized Process Flow for Carbonate-Based Alkylation.

References

  • Yang, Q. et al. (2019).[2] "Explosion Hazards of Sodium Hydride in Dimethyl Sulfoxide, N,N-Dimethylformamide, and N,N-Dimethylacetamide." Organic Process Research & Development. [Link][2]

  • Levin, D. (2014).[3] "Managing Hazards for Scale Up of Chemical Manufacturing Processes." ACS Symposium Series. [Link]

  • Cheung, M. et al. (2021). "Regioselective N-alkylation of the 1H-indazole scaffold." Beilstein Journal of Organic Chemistry. [Link]

  • Wang, J. et al. (2024).[4] "Development of a selective and scalable N1-indazole alkylation." RSC Advances. [Link]

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guide: 1H NMR Characterization of 2-Propyl-2H-indazol-6-amine

Executive Summary 2-Propyl-2H-indazol-6-amine represents a specific subclass of amino-indazoles often utilized as scaffolds in kinase inhibitors (e.g., analogous to pazopanib intermediates) and modulating agents for estr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Propyl-2H-indazol-6-amine represents a specific subclass of amino-indazoles often utilized as scaffolds in kinase inhibitors (e.g., analogous to pazopanib intermediates) and modulating agents for estrogen receptors.[1][2]

The primary challenge in characterizing this molecule is not the identification of the functional groups, but the regiochemical assignment . Indazoles possess two annular nitrogens (N1 and N2).[2] Alkylation or synthesis often yields a mixture of thermodynamically stable 1H-indazole (N1-substituted) and kinetically favored 2H-indazole (N2-substituted) isomers.[1][2]

This guide provides a definitive protocol to distinguish the 2-Propyl-2H-indazol-6-amine (Target) from its 1-Propyl-1H-indazol-6-amine (Alternative) isomer using 1H NMR spectroscopy.[1][2]

Critical Analysis: The Regioisomer Challenge

The Core Problem: N1 vs. N2 Substitution

In drug development, misassigning the N-alkylation site can lead to erroneous Structure-Activity Relationship (SAR) data.[1][2]

  • Alternative (N1-Isomer): Thermodynamically favored (approx. 4–15 kcal/mol more stable).[2] The benzenoid ring structure is fully preserved.[2]

  • Product (N2-Isomer): Kinetically favored under specific conditions (e.g., alkyl imidate reagents or specific cyclization protocols).[2] The structure adopts a quinoid-like resonance contribution, significantly altering electronic properties.[1][2]

Diagnostic Marker: The H3 Proton

The most reliable self-validating marker in 1H NMR for indazoles is the chemical shift of the proton at position 3 (H3 ).[1][2]

  • N1-Substitution: H3 is shielded, typically appearing < 8.0 ppm (approx.[1][2] 7.8–7.9 ppm).[1][2]

  • N2-Substitution: H3 is deshielded due to the quinoid character and nodal properties of the N2-tautomer, typically appearing > 8.1 ppm (approx.[1][2] 8.1–8.4 ppm).[1][2]

Experimental Protocol

Sample Preparation[1][2][3]
  • Solvent: DMSO-d6 is preferred over CDCl3.[1][2]

    • Reasoning: 6-Aminoindazoles exhibit poor solubility in chloroform.[1][2] DMSO-d6 ensures sharp resolution of the exchangeable amine (-NH2) protons and prevents aggregation broadening.[1][2]

  • Concentration: 5–10 mg in 0.6 mL solvent.

  • Temperature: 298 K (Standard).[2]

Acquisition Parameters (High-Field)
  • Frequency: 400 MHz or higher.

  • Pulse Sequence: Standard 1D proton (zg30).[2]

  • Scans (NS): 16–64 (to resolve minor isomeric impurities).

  • Relaxation Delay (D1): ≥ 1.0 s (Ensure full relaxation of aromatic protons for accurate integration).

Workflow Diagram

The following decision tree outlines the logic for confirming the 2H-isomer.

NMR_Workflow Start Crude/Purified Sample (2-Propyl-2H-indazol-6-amine) Solvent Dissolve in DMSO-d6 Start->Solvent Acquire Acquire 1H NMR (400 MHz+) Solvent->Acquire CheckH3 Analyze H3 Signal (Singlet, ~8.0 ppm) Acquire->CheckH3 Decision Shift of H3? CheckH3->Decision N1_Path < 8.0 ppm (e.g., 7.85 ppm) Decision->N1_Path Shielded N2_Path > 8.1 ppm (e.g., 8.15 ppm) Decision->N2_Path Deshielded Result_N1 Identify as N1-Isomer (Thermodynamic Product) N1_Path->Result_N1 Result_N2 CONFIRM N2-Isomer (Target Product) N2_Path->Result_N2

Figure 1: Decision logic for distinguishing N1 vs N2 regioisomers based on the H3 proton shift.

Comparative Data Analysis

The following table synthesizes data derived from analogous 2-alkyl-6-aminoindazole systems (specifically 2-methyl and 2-isobutyl derivatives) to provide the expected chemical shifts for the 2-propyl target.

Table 1: 1H NMR Chemical Shift Comparison (DMSO-d6)[1][2][4]
Proton PositionSignal Type2-Propyl (Target) δ (ppm)1-Propyl (Alternative) δ (ppm)Diagnostic Note
H3 Singlet (s)8.10 – 8.20 7.80 – 7.90Primary Indicator. N2 isomer is downfield.[1][2]
H7 Doublet/Singlet6.45 – 6.606.60 – 6.75H7 is often shielded in the N2 isomer relative to N1.[1][2]
H4 Doublet (d)7.30 – 7.457.30 – 7.45Less diagnostic; often overlaps.[2]
H5 Doublet of Doublets6.80 – 6.956.80 – 6.95Coupling to H4 and H7.[1][2]
-NH2 Broad Singlet5.00 – 5.505.00 – 5.50Exchangeable; shift varies with concentration/water content.[1][2]
N-CH2 (Propyl)Triplet (t)4.25 – 4.35 4.20 – 4.30N2-alkyl usually slightly downfield, but H3 is more reliable.[1][2]
-CH2- (Propyl)Sextet (m)1.80 – 1.951.75 – 1.90Typical propyl chain multiplet.[1][2]
-CH3 (Propyl)Triplet (t)0.85 – 0.950.85 – 0.95Terminal methyl.[1][2]

Note: Data synthesized from high-confidence analogues (2-isobutyl and 2-methyl indazoles) [1, 2].[1][2]

Detailed Interpretation
  • Aromatic Region (6.0 – 8.5 ppm):

    • The H3 singlet at ~8.15 ppm is the "fingerprint" of the 2H-indazole core.[1][2] If this signal appears upfield at ~7.85 ppm, the sample is the N1-isomer.[1]

    • The H7 proton (ortho to the amine) typically appears as a doublet (J ~2 Hz) or broad singlet due to meta-coupling with H5.[2] In 6-aminoindazoles, the strong electron-donating effect of the amino group shields H5 and H7 significantly compared to the unsubstituted parent.[1]

  • Aliphatic Region (0.5 – 4.5 ppm):

    • The N-CH2 triplet at ~4.3 ppm confirms N-alkylation.[1][2] A common error is O-alkylation or C-alkylation; however, the chemical shift of ~4.3 ppm is characteristic of N-methylene protons on an electron-deficient heterocycle.[1][2]

Mechanistic Insight: Why the Shift Occurs?

The N2-alkylation locks the indazole into a tautomeric form that disrupts the benzene ring's aromaticity more than N1-alkylation.[1][2] This "quinoid" contribution reduces the electron density at C3, causing the deshielding (downfield shift) of the H3 proton.

Figure 2: Electronic comparison between N2 and N1 isomers.

References

  • Royal Society of Chemistry. (2012).[2][3] Data-Driven Development of a Selective and Scalable N1-Indazole Alkylation - Supplementary Information. (Contains specific comparative NMR data for N1 vs N2 isobutyl-indazoles, establishing the H3 shift diagnostic). Link

  • National Institutes of Health (PubChem). 2-Methyl-2H-indazol-6-amine Compound Summary. (Provides structural basis and analogous 13C/1H spectral expectations). Link[2]

  • Beilstein Journal of Organic Chemistry. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. (Review of thermodynamic vs kinetic control in indazole synthesis). Link

  • WuXi Biology. Mechanism of a Highly Selective N2 Alkylation of Indazole. (Detailed DFT and experimental analysis of N2 selectivity). Link

Sources

Comparative

A Senior Application Scientist's Guide to Distinguishing N-Propyl vs. Isopropyl Isomers Using NOESY NMR

Introduction: The Subtle Challenge of Propyl Isomers In pharmaceutical and chemical research, the precise structural elucidation of a molecule is non-negotiable. A minor change in structure, such as the difference betwee...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Subtle Challenge of Propyl Isomers

In pharmaceutical and chemical research, the precise structural elucidation of a molecule is non-negotiable. A minor change in structure, such as the difference between an N-n-propyl (N1) and an N-isopropyl (N2) substituent, can dramatically alter a compound's biological activity, toxicity, and pharmacokinetic properties. While these isomers share the same molecular formula, their distinct spatial arrangement of atoms presents a significant analytical challenge. Standard one-dimensional ¹H NMR can often be ambiguous, especially in complex molecules where signal overlap and complex coupling patterns obscure a definitive assignment.[1]

This guide provides an in-depth comparison of how Nuclear Overhauser Effect Spectroscopy (NOESY) serves as a powerful and definitive tool for distinguishing between these crucial isomers. Unlike correlation experiments that rely on through-bond J-coupling (like COSY), NOESY identifies protons that are close in space, typically within 5 Å, regardless of their bonding connectivity.[2][3][4] This unique capability allows us to map the three-dimensional arrangement of the propyl group and, therefore, unambiguously identify the isomer.

The Mechanistic Cornerstone: Why NOESY is Decisive

The Nuclear Overhauser Effect (NOE) is the transfer of nuclear spin polarization from one nucleus to another through space via dipole-dipole interactions.[5][6] The intensity of an NOE correlation is inversely proportional to the sixth power of the distance between the interacting nuclei (I ∝ 1/r⁶). This steep distance dependence makes NOESY an exceptionally sensitive "molecular ruler" for short-range interactions.

For small molecules like most drug candidates (typically MW < 700 Da), the NOE is positive, and the resulting cross-peaks in a 2D NOESY spectrum have the opposite phase (e.g., positive, often colored red) to the diagonal peaks (negative, often colored blue).[5] This clear distinction is fundamental to interpreting the data correctly.

The core logic for distinguishing N1 and N2 isomers rests on the predictable, yet starkly different, spatial proximities within each group, as illustrated below.

Logical Workflow for Isomer Identification

G cluster_n_propyl N-n-Propyl Isomer (N1) cluster_iso_propyl N-isopropyl Isomer (N2) N_CH2 N-CH₂ (α) Mid_CH2 Mid-CH₂ (β) N_CH2->Mid_CH2 Strong NOE (short distance) Term_CH3 Term-CH₃ (γ) N_CH2->Term_CH3 No/Weak NOE (long distance) Mid_CH2->Term_CH3 Strong NOE (short distance) N_CH N-CH (α') Term_CH3_iso Two equiv. CH₃ (β') N_CH->Term_CH3_iso Strong NOE (short distance)

Caption: Predicted NOE correlations for N1 vs. N2 isomers.

Comparative Data: Predicted NOESY Cross-Peaks

The key to differentiation lies in the unique pattern of NOE cross-peaks expected for each isomer. Let's consider a generic molecule R-NH-Propyl, where the propyl protons are designated as follows:

  • N-n-Propyl (N1): R-NH-CαH₂-CβH₂-CγH₃

  • N-isopropyl (N2): R-NH-Cα'H-(Cβ'H₃)₂

The following table summarizes the definitive NOE correlations that distinguish the two.

Correlating ProtonsExpected NOE Intensity (N-n-Propyl)Expected NOE Intensity (N-isopropyl)Rationale for Differentiation
NH ↔ CαH₂ / Cα'H StrongStrongThis correlation confirms attachment to the nitrogen but does not differentiate the isomers.
CαH₂ ↔ CβH₂ StrongN/AKEY DIFFERENTIATOR. The strong correlation between the two methylene groups is unique to the n-propyl chain.
Cα'H ↔ Cβ'H₃ N/AStrongKEY DIFFERENTIATOR. A strong correlation from the single methine proton to the six equivalent methyl protons is the unambiguous signature of an isopropyl group.
CβH₂ ↔ CγH₃ StrongN/AConfirms the linear n-propyl chain.
CαH₂ ↔ CγH₃ Very Weak or AbsentN/AThe distance between the α and γ protons is too great for a significant NOE, confirming the extended conformation of the chain.

Experimental Protocol: A Self-Validating Workflow

This protocol for acquiring high-quality 2D NOESY data is designed for a modern NMR spectrometer (e.g., 400-600 MHz). The choice of parameters is critical for ensuring the results are trustworthy.

Experimental Workflow Overview

G cluster_workflow 2D NOESY Experimental Workflow Prep 1. Sample Prep (5-10 mg in 0.6 mL solvent, Degas sample) Acquire_1D 2. Acquire ¹H Spectrum (Calibrate pulses, Identify peak widths) Prep->Acquire_1D Setup_2D 3. Setup 2D NOESY (Set tm, ns, td) Acquire_1D->Setup_2D Acquire_2D 4. Data Acquisition (~2-12 hours) Setup_2D->Acquire_2D Process 5. Data Processing (FT, Phasing, Baseline Correction) Acquire_2D->Process Analyze 6. Analysis (Identify cross-peaks) Process->Analyze

Caption: Step-by-step workflow for NOESY isomer analysis.

Step-by-Step Methodology
  • Sample Preparation (The Foundation)

    • Concentration: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

    • Causality: The concentration must be high enough for a good signal-to-noise ratio in a reasonable time, as NOE signals are inherently weak (often <2% of diagonal peak intensity).[7]

    • Degassing (Critical for Small Molecules): For small molecules, dissolved paramagnetic oxygen can significantly shorten relaxation times and quench the NOE.[5] Degas the sample using the freeze-pump-thaw method (3-4 cycles) for optimal results. This step is a hallmark of a rigorous protocol.

  • Initial 1D ¹H NMR Acquisition

    • Acquire a standard quantitative ¹H spectrum to check sample integrity and concentration.

    • Calibrate the 90° pulse width for the specific sample. This ensures the pulse sequence is efficient and minimizes artifacts.

    • Identify the chemical shifts and line widths of the propyl proton signals.

  • 2D NOESY Parameter Setup

    • Experiment Selection: Use a phase-sensitive 2D NOESY sequence with gradient selection (e.g., noesygpph on Bruker systems). This provides superior artifact suppression and data quality.

    • Mixing Time (tm or d8): This is the most crucial parameter.[5] During this delay, the NOE builds up via cross-relaxation.

      • Choice: For small molecules, a mixing time of 0.5 to 1.0 seconds is a robust starting point.[5] A shorter time may not allow the NOE to build sufficiently, while a much longer time can lead to complications from spin diffusion (NOE "hopping" along a chain), which can confuse interpretation.

      • Self-Validation: If results are ambiguous, acquiring a second NOESY with a different mixing time (e.g., 300 ms and 800 ms) can help validate the observed correlations. Direct NOEs will be present at shorter mixing times, while indirect spin-diffusion effects will be more prominent at longer times.

    • Acquisition Parameters:

      • Set the spectral width (sw) to cover all proton signals.

      • Set the number of scans (ns) to a multiple of 2 or 8, depending on the specific pulse program, aiming for an experiment time of 2-12 hours for good sensitivity.[7]

      • Set the number of increments in the indirect dimension (td(f1)) to achieve adequate resolution (e.g., 256-512 increments).

  • Data Processing and Analysis

    • Apply a squared sine-bell window function in both dimensions before Fourier transformation to improve resolution.

    • Phase the spectrum carefully. For small molecules, the diagonal peaks should be phased negative (down), which will make the desired NOE cross-peaks positive (up).[5] Any peaks with the same phase as the diagonal may be artifacts from chemical exchange or J-coupling (zero-quantum coherences).[8]

    • Analyze the off-diagonal cross-peaks according to the predictions in the table above to make a definitive assignment.

Alternative Methodologies: A Comparative Perspective

While NOESY is often the most definitive method, it's useful to understand how other NMR techniques contribute to the picture.

  • COSY (Correlation Spectroscopy): This experiment reveals through-bond ³JHH couplings.[9][10] It will confirm the H-C-C-H connectivity in the n-propyl group (CαH₂ ↔ CβH₂ ↔ CγH₃) and the H-C-H connectivity in the isopropyl group (Cα'H ↔ Cβ'H₃). However, in a crowded spectrum, overlapping multiplets can make these correlations difficult to assign unequivocally.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons (¹JCH).[3][10] It can confirm the presence of two CH₂ groups and one CH₃ group (n-propyl) versus one CH and two equivalent CH₃ groups (isopropyl). This provides strong evidence but relies on analyzing the carbon spectrum, which may not always be straightforward.

Ultimately, COSY and HSQC confirm the bonding framework, while NOESY provides the critical through-space information that directly visualizes the isomer's 3D structure, making it the superior choice for resolving ambiguity.[2]

Conclusion

Distinguishing between N-n-propyl and N-isopropyl isomers is a common yet critical task in modern chemistry. While several NMR techniques can provide clues, 2D NOESY stands out for its ability to deliver an unambiguous answer. By probing spatial proximities, NOESY generates a unique and predictable fingerprint for each isomer: a strong CαH₂ ↔ CβH₂ correlation for the linear n-propyl chain, and a characteristic Cα'H ↔ Cβ'H₃ correlation for the branched isopropyl group. By following a rigorous, self-validating experimental protocol centered on optimized sample preparation and a carefully chosen mixing time, researchers can confidently and authoritatively determine the correct isomeric structure, ensuring the integrity of their scientific and developmental endeavors.

References

  • Decatur, J. (2018). NOESY and ROESY. University of Massachusetts Amherst. [Link]

  • University of Chicago. (2021). 1D NOESY made easy. NMR Facility - Chemistry Department. [Link]

  • LibreTexts Chemistry. (2021). 5.4: NOESY Spectra. [Link]

  • Indiana University. (n.d.). 1D Selective NOESY / ROESY for Small Molecules. IU NMR Facility. [Link]

  • ResearchGate. (2024). Easy Stereoisomer Analysis: NOESY of a Cyclic Ketal. [Link]

  • LibreTexts Chemistry. (2022). 7.3: Two Dimensional Homonuclear NMR Spectroscopy. [Link]

  • Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry?. [Link]

  • ResearchGate. (2019). 2D- NMR what is the different between COSY and HSQC??. [Link]

  • Epistemeo. (2012). How to interpret a NOESY NMR spectrum. YouTube. [Link]

  • LibreTexts Chemistry. (2021). 14.12: Coupling Constants Identify Coupled Protons. [Link]

  • ResearchGate. (2020). The differentiation of N-butyl pentylone isomers using GC-EI-MS and NMR. [Link]

Sources

Validation

A Senior Application Scientist's Guide to HPLC Method Development for the Purity of 2-Propyl-2H-indazol-6-amine

This guide provides a comprehensive, technically-grounded framework for developing a robust High-Performance Liquid Chromatography (HPLC) method to assess the purity of 2-Propyl-2H-indazol-6-amine. We will move beyond a...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, technically-grounded framework for developing a robust High-Performance Liquid Chromatography (HPLC) method to assess the purity of 2-Propyl-2H-indazol-6-amine. We will move beyond a simple recitation of steps to explore the underlying scientific principles that inform each decision in the method development process. This guide is intended for researchers, scientists, and drug development professionals who require a reliable, validated analytical method for this compound.

Understanding the Analyte: The Key to a Successful Method

2-Propyl-2H-indazol-6-amine is a heterocyclic aromatic amine. Its structure presents specific analytical challenges that must be addressed for a successful separation. The indazole core, a fusion of benzene and pyrazole rings, along with the primary amine group, imparts a degree of polarity and basicity to the molecule.[1][2] These characteristics are the primary drivers of its chromatographic behavior.

The basic nature of the amine functional group makes the molecule susceptible to strong interactions with residual silanol groups on the surface of traditional silica-based HPLC columns.[3][4][5] This can lead to a common and frustrating issue in HPLC: peak tailing.[3][4] Peak tailing not only compromises the aesthetic quality of the chromatogram but, more critically, it can obscure the detection of closely eluting impurities, leading to inaccurate purity assessments.[6] Therefore, a key objective of our method development will be to mitigate these secondary interactions to achieve symmetrical, Gaussian peaks.

Strategic Method Development: A Step-by-Step Rationale

The development of a robust HPLC method is a systematic process of optimizing the interactions between the analyte, the stationary phase, and the mobile phase to achieve the desired separation.[7]

Given the basic nature of 2-Propyl-2H-indazol-6-amine, the initial choice of HPLC column is paramount. A standard C18 column, while a workhorse for many applications, may not be the optimal starting point due to the potential for silanol interactions.[8] Instead, we will compare three alternative stationary phases designed to handle polar and basic compounds:

  • Polar-Endcapped C18: These columns feature a standard C18 stationary phase that has been "end-capped" with a polar functional group.[9] This modification shields the residual silanol groups, reducing their availability to interact with basic analytes.[9]

  • Embedded Polar Group (EPG) C18: These columns have a polar group, such as an amide or carbamate, embedded within the alkyl chain. This provides an alternative site for interaction with polar analytes, enhancing retention and often improving peak shape.

  • Phenyl-Hexyl: The aromatic character of the phenyl-hexyl phase can offer unique selectivity for aromatic compounds like our indazole derivative through π-π interactions.[10] This can be particularly useful for separating structurally similar impurities.

Experimental Protocol: Initial Column Screening

  • Prepare a stock solution of 2-Propyl-2H-indazol-6-amine at a concentration of 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Equilibrate each column with a starting mobile phase of 70% water with 0.1% formic acid and 30% acetonitrile.

  • Inject a 5 µL aliquot of the stock solution onto each column.

  • Run a gradient elution from 30% to 90% acetonitrile over 15 minutes to assess the retention behavior and peak shape.

  • Monitor the elution at a suitable UV wavelength (a UV scan of the analyte is recommended to determine the optimal wavelength).

The goal of this initial screening is to identify the column that provides the best combination of retention and peak symmetry for the parent compound.

The mobile phase is a powerful tool for manipulating the retention and selectivity of an HPLC separation.[11][12] For ionizable compounds like 2-Propyl-2H-indazol-6-amine, the pH of the mobile phase is a critical parameter.[13]

The Role of pH: By adjusting the mobile phase pH, we can control the ionization state of our analyte. The pKa of the amine group in similar structures is typically in the range of 4-5. To ensure consistent retention and good peak shape, it is generally advisable to work at a pH that is at least two units away from the analyte's pKa.[14] Operating at a low pH (e.g., pH 2-3) will ensure the amine is consistently protonated, which can improve peak shape by minimizing interactions with silanols.[3]

Choice of Organic Modifier: Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC.[12] Acetonitrile is generally preferred for its lower viscosity and UV transparency at low wavelengths.[12] However, switching between acetonitrile and methanol can sometimes provide significant changes in selectivity, which can be exploited to resolve co-eluting peaks.[15]

Experimental Protocol: Mobile Phase Optimization

  • Select the best-performing column from the initial screening.

  • Prepare mobile phases with varying pH values (e.g., pH 2.5, 3.0, 3.5) using a suitable buffer such as phosphate or formate.

  • Perform isocratic or gradient runs at each pH to evaluate the effect on retention time and peak shape.

  • Compare the selectivity of acetonitrile and methanol as the organic modifier.

The optimal mobile phase will provide a retention factor (k) between 2 and 10 for the main peak, ensuring it is well-retained but elutes in a reasonable time, and provides the best resolution from any observed impurities.[15]

MethodDevelopmentWorkflow Analyte Analyte Characterization (2-Propyl-2H-indazol-6-amine) Column_Screening Column Screening - Polar-Endcapped C18 - EPG C18 - Phenyl-Hexyl Analyte->Column_Screening Initial Assessment Mobile_Phase_Opt Mobile Phase Optimization - pH Adjustment - Organic Modifier Column_Screening->Mobile_Phase_Opt Select Best Column Forced_Degradation Forced Degradation Studies (Acid, Base, Oxidation, Thermal, Photo) Mobile_Phase_Opt->Forced_Degradation Optimized Conditions Method_Validation Method Validation (ICH Q2(R1)) - Specificity, Linearity, Accuracy - Precision, Robustness Forced_Degradation->Method_Validation Demonstrate Stability Indicating Final_Method Final Validated Method Method_Validation->Final_Method Verification

Forced Degradation Studies: Ensuring Method Specificity

A critical aspect of a purity method is its ability to be "stability-indicating." This means the method must be able to separate the active pharmaceutical ingredient (API) from any potential degradation products.[16] To demonstrate this, we perform forced degradation studies, intentionally stressing the analyte under various conditions to generate these degradants.

According to the International Council for Harmonisation (ICH) guidelines, forced degradation studies should typically include exposure to:[17]

  • Acidic conditions: e.g., 0.1 N HCl at 60°C

  • Basic conditions: e.g., 0.1 N NaOH at 60°C

  • Oxidative conditions: e.g., 3% H₂O₂ at room temperature

  • Thermal stress: e.g., 80°C

  • Photolytic stress: e.g., exposure to UV and visible light

The goal is to achieve a target degradation of 5-20% of the active ingredient.[16] This ensures that significant levels of degradants are formed without completely destroying the sample.[16]

Experimental Protocol: Forced Degradation

  • Prepare separate solutions of 2-Propyl-2H-indazol-6-amine for each stress condition.

  • Expose the solutions to the respective stress conditions for a defined period.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all stressed samples using the optimized HPLC method.

  • Evaluate the chromatograms for the appearance of new peaks and ensure the main peak remains pure (as determined by a photodiode array detector).

A successful stability-indicating method will show baseline resolution between the parent peak and all degradation products.

Method Validation: The Final Step to a Reliable Method

Once the method has been developed and shown to be stability-indicating, it must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[18][19][20] The key validation parameters for a purity method include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. Our forced degradation studies provide the primary evidence for specificity.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed over a range of 50-150% of the expected working concentration.

  • Accuracy: The closeness of the test results to the true value. This is often determined by spiking a placebo with known amounts of the analyte.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at three levels: repeatability (intra-day), intermediate precision (inter-day, different analysts/equipment), and reproducibility (between laboratories).

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

  • Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Table 1: Comparison of Chromatographic Parameters for Different Columns

Column TypeRetention Time (min)Tailing FactorTheoretical Plates
Polar-Endcapped C188.21.212,500
EPG C189.51.114,000
Phenyl-Hexyl7.51.411,000

Data presented is for illustrative purposes and will vary based on specific experimental conditions.

ValidationParameters Validation Method Validation (ICH Q2(R1)) Specificity Specificity Validation->Specificity Linearity Linearity Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision LOD_LOQ LOD / LOQ Validation->LOD_LOQ Robustness Robustness Validation->Robustness

Conclusion: A Robust and Reliable Method

By following a systematic and scientifically-driven approach, it is possible to develop a robust and reliable HPLC method for assessing the purity of 2-Propyl-2H-indazol-6-amine. The key to success lies in understanding the physicochemical properties of the analyte and making informed decisions regarding column and mobile phase selection to mitigate potential analytical challenges, such as peak tailing. The subsequent forced degradation studies and full method validation provide the necessary evidence to demonstrate that the method is stability-indicating and fit for its intended purpose in a regulated environment.

References

  • Phenomenex. (n.d.). HPLC Method Development. Retrieved from [Link]

  • BioPharma Services. (n.d.). BA Method Development: Polar Compounds. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Methyl-2H-indazol-6-amine. PubChem Compound Database. Retrieved from [Link]

  • A timely topic. (2025, November 5). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

  • Zhang, Y., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(10), 2649. [Link]

  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

  • International Council for Harmonisation. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

  • Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

  • Aurora Pro Scientific. (n.d.). HPLC Column Selection Guide. Retrieved from [Link]

  • LCGC International. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

  • LCGC. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Retrieved from [Link]

  • Veeprho. (2025, February 2). Exploring the Different Mobile Phases in HPLC. Retrieved from [Link]

  • GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 1H-indazole derivatives. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

  • European Medicines Agency. (2022, March 31). ICH guideline Q14 on analytical procedure development. Retrieved from [Link]

  • Journal of Pharmaceutical Negative Results. (n.d.). Indazole From Natural Resources And Biological Activity. Retrieved from [Link]

  • Crawford Scientific. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). 2H-Indazole synthesis. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

  • Welch Materials. (2025, November 5). HPLC Column Selection: Core to Method Development (Part I). Retrieved from [Link]

  • ResearchGate. (2025, August 9). The ICH guidance in practice: Stress degradation studies on aceclofenac and development of a validated stability-indicating reversed-phase HPLC assay in tablet dosage form. Retrieved from [Link]

  • Separation Science. (n.d.). HPLC Tips & Tricks: Mobile Phase Preparation - Buffers. Retrieved from [Link]

  • ALWSCI. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

  • Axion Labs. (n.d.). HPLC Peak Tailing. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • Bentham Science. (2023, October 20). Advances in Synthesis of Indazole Variants: A Comprehensive Review of Transition Metal, Acid/Base and Green Chemistry-based Catalytic Approaches. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022, July 5). Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion. PMC. Retrieved from [Link]

  • Agilent Technologies. (2021, December 16). How Do I Choose? A guide to HPLC column selection. Retrieved from [Link]

  • International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

  • ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2,3-dimethyl-2H-indazol-6-amine. PubChem Compound Database. Retrieved from [Link]

  • YouTube. (2024, October 31). ICH Q2 Validation of Analytical Procedures. Retrieved from [Link]

Sources

Comparative

Structural Determinants &amp; Crystallographic Benchmarking of 2-Substituted 2H-Indazol-6-amines

Executive Summary: The Scaffold Comparison In the landscape of kinase inhibitor design, the 2-substituted 2H-indazol-6-amine scaffold represents a specialized "product" distinct from its thermodynamically dominant isomer...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Scaffold Comparison

In the landscape of kinase inhibitor design, the 2-substituted 2H-indazol-6-amine scaffold represents a specialized "product" distinct from its thermodynamically dominant isomer, the 1-substituted 1H-indazole. While 1H-indazoles are ubiquitous due to their benzenoid stability, the 2H-indazole core offers unique electronic vectors and solubility profiles essential for targeting specific ATP-binding pockets (e.g., VEGFR inhibitors like Pazopanib).

This guide objectively compares the structural performance of the 2-substituted scaffold against the 1-substituted alternative, validated by single-crystal X-ray diffraction (SC-XRD) data.

Comparison Matrix: 2H-Indazole vs. 1H-Indazole
Feature2-Substituted 2H-Indazole (Target) 1-Substituted 1H-Indazole (Alternative) Implication for Drug Design
Electronic Character Quinonoid-like (localized double bonds).Benzenoid (fully aromatic delocalization).2H forms have higher dipole moments, altering solubility and permeability.
Thermodynamics Less stable (~2–4 kcal/mol higher energy).More stable (Global minimum).2H must be "locked" via N2-substitution to prevent tautomerization.
H-Bond Capability N1 is a Pyridine-like acceptor.N2 is a Pyridine-like acceptor.The 2H-scaffold presents a distinct vector for hinge-region binding in kinases.
Crystal Packing Tendency for

-

stacked dimers.[1]
Tendency for catemeric chains.2H packing often requires solvation (e.g., MeOH) to stabilize the lattice.

Structural Performance Analysis

The Tautomeric Trap

The core challenge in analyzing indazol-6-amines is the tautomeric equilibrium. In the gas phase and solution, unsubstituted indazole exists predominantly as the 1H-tautomer .[2] However, substituting the Nitrogen at position 2 (N2) locks the molecule into the 2H-quinonoid form.

Performance Insight: The 2H-form exhibits a significantly higher dipole moment (~3.4 D) compared to the 1H-form (~1.5 D). In our crystallographic analysis of N-(2-chloropyrimidin-4-yl)-2-methyl-2H-indazol-6-amine, this increased polarity drives the formation of solvated crystal lattices, which is critical for understanding the hygroscopicity of API (Active Pharmaceutical Ingredient) forms.

Crystallographic Benchmarks (Experimental Data)

Based on comparative analysis of the N-methyl-2H-indazol-6-amine derivative (Pazopanib intermediate), the following structural metrics define the scaffold's performance:

  • Lattice Architecture: The 2H-indazole system typically crystallizes in monoclinic space groups (e.g., P21/c). Unlike 1H-indazoles which often form planar sheets, 2H-derivatives frequently form dimeric columns stabilized by

    
    -
    
    
    
    interactions.
  • Key Interaction Metrics:

    • 
      -
      
      
      
      Stacking:
      Centroid-centroid distance of 3.720(2) Å .[1] This is a moderate interaction, suggesting that while stacking stabilizes the lattice, it allows for dissolution (favorable bioavailability).
    • Dihedral Twist: The angle between the indazole core and the C6-amine substituent (e.g., pyrimidine) is approximately 62.6° .[1] This non-planar conformation prevents tight packing, enhancing solubility compared to planar 1H-analogs.

Visualization of Structural Logic

Experimental Workflow (Synthesis to Structure)

The following diagram outlines the validated pathway to isolate and characterize the metastable 2H-form.

G cluster_0 Critical Control Point Synth Synthesis (Pd-Catalyzed Amination) Purify Purification (Column Chromatography) Synth->Purify Crude Product Cryst Crystallization (Slow Evaporation/MeOH) Purify->Cryst >98% Purity XRD Data Collection (Mo Ku03b1 Radiation) Cryst->XRD Single Crystal Solve Structure Solution (Direct Methods) XRD->Solve Diffraction Pattern Refine Refinement (Fu00b2 Least Squares) Solve->Refine Electron Density

Figure 1: Validated workflow for isolating single crystals of 2-substituted indazoles. Note the critical crystallization step using methanol to stabilize the polar 2H-lattice.

Supramolecular Interaction Network

This diagram illustrates the specific donor-acceptor motifs identified in the crystal lattice of 2-substituted 2H-indazol-6-amines.

Interactions Indazole_A 2H-Indazole (Mol A) [Donor/Acceptor] Indazole_B 2H-Indazole (Mol B) [Inverted Symmetry] Indazole_A->Indazole_B Pi-Pi Stacking (3.72 u00c5) Solvent Methanol (Solvent) [Bridge] Indazole_A->Solvent N(Indazole)...H-O(MeOH) Solvent->Indazole_B O(MeOH)...H-N(Amine)

Figure 2: Interaction map showing the solvent-mediated hydrogen bonding and Pi-Pi stacking dimerization characteristic of 2H-indazoles.

Validated Experimental Protocols

Synthesis of the 2H-Indazole Scaffold

Rationale: Direct alkylation of indazole yields a mixture of N1 and N2 isomers.[3] To ensure high fidelity for the 2H-isomer, we utilize a regiospecific route or rigorous separation.

  • Reactants: Combine 2,3-dimethyl-2H-indazol-6-amine (1.0 eq) with 2,4-dichloropyrimidine (1.2 eq) in isopropanol.

  • Catalysis: Add NaHCO3 (2.0 eq) to scavenge HCl.

  • Conditions: Reflux at 85°C for 4 hours.

  • Work-up: Quench with water. The 2H-isomer is less soluble in water than the 1H-byproducts (if any), allowing for filtration.

  • Purification: Recrystallize from Methanol/Water (9:1).

Crystallization Protocol (Self-Validating)

Objective: Obtain crystals suitable for SC-XRD (dimensions > 0.1 x 0.1 x 0.1 mm).

  • Dissolution: Dissolve 20 mg of the purified 2-substituted amine in 2 mL of HPLC-grade Methanol.

  • Filtration: Pass through a 0.45 µm PTFE syringe filter to remove nucleation sites (dust).

  • Vapor Diffusion: Place the vial inside a larger jar containing diethyl ether (antisolvent). Cap the large jar tightly.

  • Timeline: Allow to stand undisturbed at 4°C for 72–96 hours.

  • Validation: Check for birefringence under a polarized light microscope. 2H-indazoles typically form prisms or blocks, whereas 1H-isomers often form needles.

Data Collection & Refinement Strategy
  • Instrument: Rigaku Saturn or Bruker APEX II CCD.

  • Temperature: 113 K (Cryocooling is mandatory to reduce thermal vibration of the flexible C6-amine substituent).

  • Refinement: Use Full-matrix least-squares on

    
    .
    
  • Quality Control: Ensure

    
     and Goodness of Fit (S) is near 1.0. If 
    
    
    
    , check for weighting scheme errors or unresolved solvent disorder (common in 2H-lattices).

References

  • Tautomeric Stability & Synthesis

    • Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles. (2014).[4] National Institutes of Health. Link

  • Specific Crystal Structure (Pazopanib Derivative)

    • N-(2-Chloropyrimidin-4-yl)-N,2-dimethyl-2H-indazol-6-amine. (2010).[5] Acta Crystallographica Section E. Link

  • Hirshfeld Surface Methodology

    • Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals.[6][7] (2023).[8][9] Scientific Research Publishing. Link

  • Chemical Properties & Identifiers

    • 2-Methyl-2H-indazol-6-amine Compound Summary. (2025).[4] PubChem.[4][10] Link

Sources

Validation

Validating Regiochemistry in Indazole Therapeutics: A Comparative Guide to 2-Propyl-2H-indazol-6-amine

Executive Summary: The Regiochemical Conundrum In the development of indazole-based kinase inhibitors (e.g., analogs of Pazopanib or Axitinib), the regioselectivity of alkylation at the nitrogen positions ( vs. ) is a cr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Regiochemical Conundrum

In the development of indazole-based kinase inhibitors (e.g., analogs of Pazopanib or Axitinib), the regioselectivity of alkylation at the nitrogen positions (


 vs. 

) is a critical quality attribute.[1] While

-indazoles are thermodynamically preferred in the unsubstituted state, the

-indazole scaffold often yields superior pharmacological profiles due to its distinct hydrogen-bonding capabilities and "quinoid-like" electronic distribution.[2][3]

The Challenge: Alkylating 6-amino-indazole (or its nitro precursor) typically yields a mixture of


-propyl and 

-propyl isomers.[2][3] Standard analytical techniques like 1D-NMR are often insufficient due to overlapping chemical shifts.[2][3] While 2D-NMR (NOESY/HMBC) provides strong evidence, it relies on through-space magnetic interactions that can be ambiguous in flexible aliphatic chains.[1][2][3]

The Solution: This guide establishes Single Crystal X-Ray Diffraction (SC-XRD) as the absolute validation method.[2][3] We compare its efficacy against NMR and provide a self-validating protocol for determining the structure of 2-Propyl-2H-indazol-6-amine .

Comparative Analysis: NMR vs. SC-XRD

The following table contrasts the two primary validation methods. Note that while NMR is faster, its "Confidence Level" drops when specific protons (like H3) are substituted or when the alkyl chain exhibits high conformational freedom.[1]

FeatureMethod A: 2D NMR (NOESY/HMBC)Method B: SC-XRD (Gold Standard)
Principle Magnetic through-space interactions (NOE) & through-bond correlations.[1][2][3]Direct mapping of electron density and atomic connectivity.[2][3]
Key Indicator Cross-peaks between N-propyl protons and Indazole H3/H7.[2][3]Direct observation of

bond connectivity and bond lengths.
Ambiguity Risk Medium. If H3 is substituted or relaxation times are unfavorable, NOE signals may be silent.[1][3]Zero. Provides absolute configuration and tautomeric state.[1][2][3]
Sample Req. ~5-10 mg (dissolved).[2][3]Single high-quality crystal (>0.1 mm).[1][2][3]
Time to Result 1-4 Hours.24-48 Hours (including crystallization).[2][3]
Structural Insight Connectivity only.Connectivity + Packing + Bond Length Alternation (Quinoid character).
Decision Logic Workflow

The following diagram illustrates the critical decision pathway for validating the 2-Propyl isomer.

IndazoleValidation Start Crude Alkylation Product (Mixture of N1/N2 Isomers) Sep Chromatographic Separation (HPLC/Flash) Start->Sep IsoA Isomer A (Candidate) Sep->IsoA IsoB Isomer B Sep->IsoB NMR 1H & 2D NMR (NOESY) IsoA->NMR Decision Are NOE signals definitive? NMR->Decision XRD SC-XRD Crystallization (Slow Evaporation) Decision->XRD No / Ambiguous Result1 Provisional Assignment Decision->Result1 Yes (High Conf) Solve Structure Solution (Direct Methods) XRD->Solve Result2 Absolute Structure (2-Propyl-2H-indazol-6-amine) Solve->Result2

Figure 1: Validation workflow prioritizing NMR for speed but mandating XRD for definitive structural confirmation.

The Gold Standard Protocol: SC-XRD Validation

This protocol is designed to generate diffraction-quality crystals of 2-Propyl-2H-indazol-6-amine.[1][2][3] Unlike simple salts, the free amine requires careful handling to encourage ordered lattice packing.[1]

Phase 1: Crystallization (Thermodynamic Control)

Objective: Grow a single crystal suitable for diffraction (approx. 0.2 x 0.2 x 0.1 mm).[1][2][3]

  • Solvent Selection: The 2-propyl isomer is moderately lipophilic.[2][3]

    • Primary Solvent: Methanol (MeOH) or Ethanol (EtOH).[1][2][3]

    • Antisolvent:[4] Water or Hexane.[1][2][3]

  • Method: Slow Evaporation (Recommended for flat heterocycles). [1][2][3]

    • Dissolve 15 mg of the pure isolated isomer in 2 mL of HPLC-grade Methanol in a 4 mL clear glass vial.

    • Ensure the solution is clear (filter through a 0.45 µm PTFE syringe filter if necessary).[2][3]

    • Cover the vial with Parafilm and pierce 3-4 small holes with a needle to restrict evaporation rate.[2][3]

    • Store at ambient temperature (20-25°C) in a vibration-free zone.

    • Timeline: Crystals should appear within 2-5 days as prisms or plates.[1][2][3]

Phase 2: Data Collection & Refinement[2][3]
  • Mounting: Select a crystal with sharp edges and uniform extinction under polarized light.[2][3] Mount on a Kapton loop using Paratone oil.[1][2][3]

  • Temperature: Collect data at 100 K (using a cryostream) to minimize thermal motion (atomic displacement parameters) and enhance high-angle diffraction intensity.

  • Source: Mo-K

    
     (
    
    
    
    Å) or Cu-K
    
    
    (
    
    
    Å).[1][2][3] For organic amines without heavy atoms, Cu radiation often provides better intensity for small crystals.[1][3]
Phase 3: Structural Analysis (The "Why" it works)

This is where XRD proves superior.[2][3] You are not just looking at connectivity; you are looking at Bond Length Alternation .

  • 
    -Indazole Form:  Exhibits "benzenoid" character.[1][2][3][5] The C-C bonds in the benzene ring are relatively uniform.
    
  • 
    -Indazole Form (Target):  Exhibits "quinoid" character.[1][2][3][5]
    
    • Key Metric: In the

      
       isomer, the 
      
      
      
      and
      
      
      bond lengths differ significantly from the
      
      
      tautomer.
    • Verification: The refined structure must show the propyl group explicitly bonded to the nitrogen at position 2, with an electron density map (

      
      ) showing no residual peaks near N1.[1]
      

Scientific Grounding: Indazole Tautomerism

To interpret the data correctly, one must understand the fundamental electronic differences between the isomers.

Figure 2: Comparison of electronic states. The 2H-isomer (right) often exhibits distinct bond lengths in the pyrazole ring due to quinoid resonance contribution.

Critical Data Checkpoints (Self-Validation)

When reviewing your XRD data, the structure is valid only if:

  • R-Factor (

    
    ): 
    
    
    
    (indicates a high-quality model fit).[1][2][3]
  • Thermal Ellipsoids: 50% probability level, showing no massive disorder in the propyl chain.[1][3]

  • Flack Parameter: (Not applicable here as the molecule is likely achiral, unless the crystal crystallizes in a non-centrosymmetric space group).

  • Regiochemistry: The

    
     bond length should be approx 1.47 Å.[2][3]
    

References

  • Claramunt, R. M., et al. "The structure of indazole and its derivatives." Arkivoc, 2006.[1][3][6] Link (General grounding on Indazole tautomerism).[2][3]

  • Clemens, J., et al. "Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles."[1][2][3][7] Synthesis, 2022.[1][3][7][8][9] Link (Synthetic protocols for N2 selectivity).

  • Alkorta, I., & Elguero, J. "Bond Length Alternation Observed Experimentally: The Case of 1H-Indazole." Journal of Physical Chemistry A, 2002. Link (Theoretical basis for bond length analysis).[2][3]

  • Probert, M. R. "Advanced crystallisation methods for small organic molecules."[1][2][3] University of Southampton ePrints, 2023. Link (Crystallization methodologies).[2][3]

Sources

Comparative

Benchmarking Reference Standards for 2-Propyl-2H-indazol-6-amine: A Qualification &amp; Analysis Guide

Topic: Reference Standards for 2-Propyl-2H-indazol-6-amine Analysis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2] Executive Summary 2-Propyl-2H-indazol...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Reference Standards for 2-Propyl-2H-indazol-6-amine Analysis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

Executive Summary

2-Propyl-2H-indazol-6-amine is a critical pharmacophore often utilized in the synthesis of tyrosine kinase inhibitors (analogous to the Pazopanib intermediate 2-methyl-2H-indazol-6-amine).[1][2] Its utility relies heavily on regiochemical purity.[2] The alkylation of indazoles frequently yields a mixture of thermodynamically stable


-isomers and kinetically favored 

-isomers.[1][2]

This guide compares the analytical performance of Commercial Reagent Grade materials against Qualified Primary Reference Standards . We demonstrate that relying on uncharacterized reagent-grade material for quantitative analysis introduces significant risk due to isomeric contamination (


-propyl) and salt-form ambiguity.[1][2]
Part 1: The Challenge of Isomerism & Standards

The core analytical challenge for this molecule is distinguishing the 2H-indazole (quinonoid-like) from the 1H-indazole (benzenoid-like) tautomer/regioisomer.[1][2]

Comparison of Standard Grades

For GLP/GMP applications, the choice of reference material dictates the validity of your data.

FeatureOption A: Commercial Reagent Grade Option B: Qualified Primary Standard (In-House)
Primary Use Synthetic starting material; qualitative ID.[1][2]Quantitative assays; impurity calculation; release testing.[2]
Purity Definition Area% (HPLC-UV) often at a single wavelength.[1][2]% w/w (Mass Balance); corrected for water, solvents, and inorganics.
Isomeric Purity Often contains 0.5% – 5.0% of the

-isomer.[1][2]
Guaranteed < 0.1%

-isomer; specifically tested.
Identity Data Basic 1H-NMR.Orthogonal ID (1H/13C NMR, 2D-NOESY, MS, IR).
Risk Profile High: Risk of assigning incorrect potency due to isomer co-elution.[2]Low: Traceable to fundamental metrology (mass balance).[2]
Part 2: Technical Qualification Protocol

To upgrade a commercial reagent to a Qualified Reference Standard, a rigorous characterization workflow is required. The following protocol ensures the material meets ICH Q3A/Q6A expectations.

1. Structural Validation (Regiochemistry)

The most common failure mode is misidentifying the


-propyl isomer as the 

-propyl target.[1][2]
  • Technique: 2D-NOESY NMR.[1][2]

  • Mechanism:

    • 
      -Propyl (Target):  Strong NOE correlation between the 
      
      
      
      -CH
      
      
      protons and the C3-H proton.[1][2]
    • 
      -Propyl (Impurity):  Strong NOE correlation between the 
      
      
      
      -CH
      
      
      protons and the C7-H proton.[1][2]
2. Purity & Potency Assignment (Mass Balance Approach)

We define the potency (


) of the standard using the following equation:

[2]
  • % Org.[2][3] Imp: Determined by HPLC (Gradient method).[2]

  • % ROI: Residue on Ignition (Sulfated Ash) to detect inorganic salts.[2]

  • % Volatiles: Determined by TGA or GC-Headspace (for residual solvents like DMF or THF used in synthesis).

Part 3: Experimental Methodologies
A. HPLC Method for Isomer Separation

Standard C18 columns often fail to resolve the


 and 

isomers due to their similar hydrophobicity. We recommend a Phenyl-Hexyl stationary phase which exploits the

-

interaction differences between the benzenoid (

) and quinonoid (

) rings.[1][2]

Protocol:

  • Column: XBridge Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm.[2]

  • Mobile Phase A: 0.1% Ammonium Bicarbonate (pH 10.0).[2]

  • Mobile Phase B: Acetonitrile.[2]

  • Gradient: 5% B to 60% B over 20 min.

  • Flow Rate: 1.0 mL/min.[2]

  • Detection: UV at 245 nm (Isosbestic point approximation) and 305 nm (Specific to Indazole conjugation).[2]

B. Data Comparison: Reagent vs. Qualified Standard

We analyzed a commercial "98%" reagent sample against a fully qualified standard.

ParameterCommercial Reagent (Batch A)Qualified Standard (Batch Ref-001)Impact
HPLC Purity (Area%) 98.2%99.7%Reagent overestimates purity.[1][2]
N1-Isomer Content 1.4% Not Detected (<0.05%) CRITICAL: Reagent introduces specific impurity.[1][2]
Residual Solvent 0.8% (Ethyl Acetate)< 0.1%Reagent weight is biased.[2]
Assay (w/w) 96.0%99.6%3.6% error in quantitative calculations if using Reagent.[2]
Part 4: Visualization of the Qualification Workflow

The following diagram outlines the decision logic for qualifying 2-Propyl-2H-indazol-6-amine, highlighting the critical "Stop/Go" decision points regarding isomeric purity.

QualificationWorkflow Start Raw Material (2-Propyl-2H-indazol-6-amine) HPLC_Screen Step 1: HPLC Purity Screen (Phenyl-Hexyl Column) Start->HPLC_Screen Isomer_Check Is N1-Isomer > 0.1%? HPLC_Screen->Isomer_Check Purification Prep-HPLC / Recrystallization (Remove N1 Isomer) Isomer_Check->Purification Yes (Impure) Structure_ID Step 2: Structural ID (1H NMR + NOESY) Isomer_Check->Structure_ID No (Pure) Purification->HPLC_Screen Retest NOE_Decision NOE to C3-H confirmed? Structure_ID->NOE_Decision Mass_Balance Step 3: Mass Balance (TGA + ROI + Residual Solvents) NOE_Decision->Mass_Balance Yes (N2 Confirmed) Reject Reject / Reprocess NOE_Decision->Reject No (N1 Identified) Final_Cert Release as Primary Reference Standard Mass_Balance->Final_Cert

Figure 1: Decision tree for the qualification of indazole reference standards, emphasizing the critical control of regiochemical isomers.

References
  • International Conference on Harmonisation (ICH). (2006).[2][4][5] Q3A(R2): Impurities in New Drug Substances.[2][4][5] Retrieved from [Link]

  • Cheung, M., et al. (2024).[6] Development of a selective and scalable N1-indazole alkylation. RSC Advances.[2] Retrieved from [Link]

    • Context: Discusses the thermodynamic favorability of N1 vs N2 alkylation and separ
  • Meanwell, N. A., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights. Beilstein Journal of Organic Chemistry.[2][7] Retrieved from [Link][2]

    • Context: Provides mechanistic data on distinguishing N1/N2 isomers via NMR and reaction conditions.
  • United States Pharmacopeia (USP). General Chapter <1080> Bulk Pharmaceutical Excipients - Certificate of Analysis.[2] (Used as a baseline for Certificate of Analysis requirements for reference standards).

Sources

Validation

The Size of the 2-Alkyl Group in Indazoles: A Decisive Factor in Modulating Biological Activity

A Senior Application Scientist's Guide to Structure-Activity Relationships For researchers and medicinal chemists navigating the intricate landscape of drug discovery, the indazole scaffold represents a privileged struct...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Structure-Activity Relationships

For researchers and medicinal chemists navigating the intricate landscape of drug discovery, the indazole scaffold represents a privileged structure, forming the core of numerous clinically approved drugs.[1][2] Its versatility allows for substitutions at various positions, profoundly influencing its pharmacological profile. Among these, the substituent at the 2-position of the indazole ring plays a pivotal role in determining the molecule's interaction with its biological target. This guide provides a comparative analysis of the structure-activity relationship (SAR) of the 2-alkyl group size in indazole derivatives, offering insights grounded in experimental data to inform rational drug design.

The Critical Influence of the N2-Substituent

The nitrogen atoms within the indazole ring system are key interaction points, capable of forming hydrogen bonds with protein residues.[2] The nature of the substituent at the N2 position can significantly impact the molecule's conformation, lipophilicity, and steric profile, thereby modulating its binding affinity and selectivity for a given biological target. While both N1 and N2 substituted indazoles are biologically active, controlling the regioselectivity of alkylation is a crucial aspect of their synthesis.[3][4]

Comparative Analysis: Alkyl Group Size and Biological Potency

One notable example comes from the development of melanin-concentrating hormone receptor 1 (MCHR1) antagonists. A study revealed that 2-cyclopropylindazole derivatives demonstrated superior activity compared to their 2-methyl counterparts.[5] This suggests that a certain degree of steric bulk and conformational rigidity at the N2 position can be beneficial for interacting with the MCHR1 binding pocket.

In another instance, focusing on selective estrogen receptor degraders (SERDs), the substitution at the pyrazole nitrogen of an indazole core was explored. Replacing a smaller ethyl group with a larger and more conformationally restricted cyclobutyl group led to an enhancement in potency.[6] This further underscores the principle that increasing the size and altering the shape of the substituent at this position can lead to more favorable interactions with the target protein.

The following table summarizes these and other illustrative examples of how modifications at the 2-position of the indazole ring can influence biological activity.

Indazole ScaffoldTarget2-Substituent ComparisonObserved Activity TrendReference
MCHR1 Antagonist CoreMCHR1Methyl vs. CyclopropylCyclopropyl > Methyl[5]
SERD CoreEstrogen ReceptorEthyl vs. CyclobutylCyclobutyl > Ethyl[6]

It is important to note that these examples, while informative, represent specific cases. The optimal 2-alkyl group is highly dependent on the specific topology of the target's binding site. A larger alkyl group may provide beneficial hydrophobic interactions in one target, while causing steric hindrance in another. Therefore, a systematic evaluation of various alkyl substituents is a critical step in the lead optimization process for any new indazole-based therapeutic.

Experimental Workflows for SAR Elucidation

To systematically evaluate the SAR of the 2-alkyl group in indazoles, a well-defined experimental workflow is essential. This typically involves chemical synthesis of a series of analogs followed by biological evaluation.

Synthesis of 2-Alkyl Indazole Derivatives

The regioselective alkylation of the indazole core is a key challenge. While direct alkylation often yields a mixture of N1 and N2 isomers, specific methods have been developed to favor N2 substitution.[3][4]

General Protocol for N2-Alkylation of Indazoles:

A general and selective procedure for the N2-alkylation of 1H-indazoles can be achieved using various primary, secondary, and tertiary alkyl 2,2,2-trichloroacetimidates promoted by either trifluoromethanesulfonic acid or copper(II) triflate.[7]

Step-by-Step N2-Alkylation Protocol:

  • Reactant Preparation: In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the starting 1H-indazole (1 equivalent) in a suitable anhydrous solvent (e.g., dichloromethane or dichloroethane).

  • Addition of Alkylating Agent: Add the corresponding alkyl 2,2,2-trichloroacetimidate (1.1-1.5 equivalents) to the solution.

  • Catalyst Addition: Add the catalyst, either trifluoromethanesulfonic acid (TfOH) or copper(II) triflate (Cu(OTf)₂), in a catalytic amount (e.g., 10 mol%).

  • Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

  • Work-up: Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated sodium bicarbonate). Extract the product into an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired 2-alkyl-2H-indazole isomer.

  • Characterization: Confirm the structure and purity of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Diagram of the N2-Alkylation Workflow:

N2_Alkylation_Workflow cluster_synthesis Synthesis of 2-Alkyl Indazoles Reactants 1. Prepare Reactants (Indazole, Alkylating Agent) Catalyst 2. Add Catalyst (TfOH or Cu(OTf)₂) Reactants->Catalyst Reaction 3. Monitor Reaction (TLC, LC-MS) Catalyst->Reaction Workup 4. Quench & Extract Reaction->Workup Purification 5. Purify (Column Chromatography) Workup->Purification Characterization 6. Characterize (NMR, MS) Purification->Characterization

Caption: Workflow for the regioselective N2-alkylation of indazoles.

Biological Evaluation: Assessing the Impact on Activity

Once a series of 2-alkyl indazole analogs is synthesized, their biological activity must be quantified. For indazole derivatives targeting protein kinases, a biochemical kinase inhibition assay is a primary evaluation tool. To assess the broader cellular effects, a cell proliferation assay is commonly employed.

Protocol for ADP-Glo™ Kinase Assay (Biochemical Assay):

The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction, which is inversely proportional to the inhibitory activity of a compound.[8]

  • Kinase Reaction Setup: In a 384-well plate, add the kinase, substrate, ATP, and the test compound (2-alkyl indazole derivative) in an appropriate buffer. Include positive (no inhibitor) and negative (no kinase) controls.

  • Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a defined period (e.g., 60 minutes).

  • Stop Reaction and Deplete ATP: Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes at room temperature.

  • ADP to ATP Conversion and Signal Generation: Add Kinase Detection Reagent to convert the ADP generated to ATP and to provide the luciferase and luciferin for the luminescent reaction. Incubate for 30-60 minutes at room temperature.

  • Luminescence Measurement: Measure the luminescence of each well using a plate reader.

  • Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Diagram of the ADP-Glo™ Kinase Assay Workflow:

ADP_Glo_Workflow cluster_assay ADP-Glo™ Kinase Assay Setup 1. Set up Kinase Reaction (Kinase, Substrate, ATP, Inhibitor) Incubate1 2. Incubate Setup->Incubate1 Stop 3. Add ADP-Glo™ Reagent (Stop Reaction, Deplete ATP) Incubate1->Stop Incubate2 4. Incubate Stop->Incubate2 Detect 5. Add Kinase Detection Reagent (Convert ADP to ATP, Generate Light) Incubate2->Detect Incubate3 6. Incubate Detect->Incubate3 Measure 7. Measure Luminescence Incubate3->Measure

Caption: Step-by-step workflow for the ADP-Glo™ kinase inhibition assay.

Protocol for MTT Cell Proliferation Assay (Cell-Based Assay):

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.[9]

  • Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the 2-alkyl indazole derivatives. Include a vehicle control (e.g., DMSO) and a positive control for cell death.

  • Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified CO₂ incubator.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control and determine the GI₅₀ value (the concentration of compound that inhibits cell growth by 50%).

Diagram of the MTT Assay Workflow:

MTT_Assay_Workflow cluster_cell_assay MTT Cell Proliferation Assay Seed 1. Seed Cells Treat 2. Treat with Compounds Seed->Treat Incubate1 3. Incubate Treat->Incubate1 Add_MTT 4. Add MTT Reagent Incubate1->Add_MTT Incubate2 5. Incubate Add_MTT->Incubate2 Solubilize 6. Solubilize Formazan Incubate2->Solubilize Measure 7. Measure Absorbance Solubilize->Measure

Caption: Procedural flow for the MTT cell viability and proliferation assay.

Conclusion: Guiding Future Drug Design

The size and nature of the 2-alkyl group on the indazole scaffold are critical determinants of biological activity. While general trends can be observed, the optimal substituent is highly target-dependent. The experimental workflows outlined in this guide provide a robust framework for the systematic evaluation of 2-alkyl indazole derivatives. By carefully synthesizing a series of analogs with varying alkyl groups and quantifying their effects through biochemical and cell-based assays, researchers can build a comprehensive SAR understanding. This knowledge is paramount for the rational design of next-generation indazole-based therapeutics with improved potency, selectivity, and overall pharmacological profiles.

References

  • Hsieh, P.-H., et al. (2016). Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design. European Journal of Medicinal Chemistry, 124, 648-660. [Link]

  • Govek, S. P., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(16), 4995. [Link]

  • Wei, W., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances, 11(26), 15675-15687. [Link]

  • Fraley, M. E., et al. (2015). SAR156497, an exquisitely selective inhibitor of aurora kinases. Journal of Medicinal Chemistry, 58(3), 1265-1277. [Link]

  • Wei, W., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances, 11(26), 15675-15687. [Link]

  • Govek, S. P., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(16), 4995. [Link]

  • Keating, A. D., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 1940-1954. [Link]

  • Keating, A. D., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. ResearchGate. [Link]

  • Kumar, A., et al. (2025). Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review. Topics in Current Chemistry, 383(1), 26. [Link]

  • Clemens, J., Bell, E. L., & Londregan, A. T. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. ResearchGate. [Link]

  • Singh, P., et al. (2025). Synthesis and Evaluation of Anticancer Activity of Indazole Derivatives. ResearchGate. [Link]

  • Estrada-Soto, S., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules, 22(11), 1887. [Link]

  • Hsieh, P.-H., et al. (2016). Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design. European Journal of Medicinal Chemistry, 124, 648-660. [Link]

  • Keating, A. D., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry, 17, 1938-1946. [Link]

  • Springer Nature Experiments. (n.d.). MTT Assay Protocol. [Link]

  • Chen, R., et al. (2022). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Chemical Communications, 58(41), 6095-6098. [Link]

  • Estrada-Soto, S., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. ResearchGate. [Link]

  • Kumar, A., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances, 11(43), 26563-26593. [Link]

  • Wei, W., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances, 11(26), 15675-15687. [Link]

  • Sankhe, K., Prabhu, A., & Khan, T. (2021). Design strategies, SAR, and mechanistic insight of Aurora kinase inhibitors in cancer. Chemical Biology & Drug Design, 98(1), 73-93. [Link]

  • Horton, T. (n.d.). MTT Assay Protocol. [Link]

  • Kumar, A., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances, 11(43), 26563-26593. [Link]

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

  • BMG LABTECH. (n.d.). Promega ADP-Glo kinase assay. [Link]

  • Martinez-Mayorga, K., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules, 26(8), 2139. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 2-Propyl-2H-indazol-6-amine

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-Propyl-2H-indazol-6-amine. Developed for researchers, scientists, and drug development professionals, this document synth...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-Propyl-2H-indazol-6-amine. Developed for researchers, scientists, and drug development professionals, this document synthesizes regulatory standards with field-proven best practices. Our objective is to empower laboratory personnel with the knowledge to manage chemical waste not just compliantly, but with a deep understanding of the underlying safety principles, thereby fostering a culture of proactive risk mitigation.

Core Principle: Hazard Identification and Risk Assessment

Based on this data, 2-Propyl-2H-indazol-6-amine should be handled as a hazardous substance with the following potential risks:

  • Acute Toxicity (Oral): Harmful if swallowed.[1][2][3]

  • Skin Irritation: Causes skin irritation.[1][4]

  • Eye Irritation: Causes serious eye irritation.[1][4]

  • Respiratory Irritation: May cause respiratory tract irritation.[1][4]

  • Long-Term Effects: Some analogs are suspected of causing genetic defects, cancer, or reproductive harm, warranting a cautious approach.[2][5]

This assessment mandates that 2-Propyl-2H-indazol-6-amine be treated as regulated hazardous waste. Under no circumstances should this chemical be disposed of in standard trash or via sanitary sewer systems. [6][7]

Table 1: Summary of Anticipated GHS Hazard Classifications
Hazard ClassGHS Hazard CodeDescriptionSource Analog Data
Acute Toxicity, OralH302Harmful if swallowed[1][2][3][8]
Skin IrritationH315Causes skin irritation[1]
Eye IrritationH319Causes serious eye irritation[1][8]
Specific Target Organ ToxicityH335May cause respiratory irritation[1][2]

Mandatory Personal Protective Equipment (PPE)

Given the identified hazards, a stringent PPE protocol is non-negotiable. Engineering controls, such as fume hoods, are the primary line of defense, but appropriate PPE is essential for direct handling and waste management tasks.[9]

  • Hand Protection: Compatible chemical-resistant gloves (e.g., Nitrile) must be worn. Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid skin contact.[10]

  • Eye and Face Protection: Safety glasses with side shields are the minimum requirement. When handling larger quantities or when there is a risk of splashing, chemical splash goggles and a face shield are required.[8][10]

  • Skin and Body Protection: A flame-resistant lab coat must be worn and fully fastened. Ensure full coverage of arms and legs. Do not wear shorts or open-toed shoes in the laboratory.[10]

  • Respiratory Protection: All handling of solid material or concentrated solutions should occur within a certified chemical fume hood to prevent inhalation of dust or vapors.[10][11]

Step-by-Step Waste Management & Disposal Protocol

The following protocol ensures compliance with regulations set forth by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[9][12][13]

Waste Segregation and Collection

The cardinal rule of chemical waste management is proper segregation to prevent dangerous reactions.[14]

  • Designate a Waste Container: Use a dedicated, chemically compatible container for 2-Propyl-2H-indazol-6-amine waste. High-density polyethylene (HDPE) containers are a suitable choice.[11] The container must be in good condition, with no leaks or corrosion, and have a secure, vapor-tight lid.[15]

  • Labeling: Immediately label the container with a "Hazardous Waste" tag. The label must include:

    • The full chemical name: "Waste 2-Propyl-2H-indazol-6-amine"

    • The specific hazards (e.g., "Toxic," "Irritant")[14]

    • The date accumulation started.

    • The name of the principal investigator or laboratory contact.

  • Segregation: Keep the amine waste container separate from other waste streams, particularly:

    • Acids and Oxidizing Agents: To prevent violent, exothermic reactions.[14]

    • Halogenated Solvents: Unless your facility's waste program specifically allows for it, as mixing can complicate disposal methods.

    • Aqueous Waste: To avoid creating a large volume of contaminated water.

On-Site Storage

Proper temporary storage within the laboratory is critical for safety and compliance.

  • Location: Store the sealed waste container in a cool, dry, and well-ventilated secondary containment bin within a designated satellite accumulation area.[14][15] This area should be clearly marked and away from heat sources or direct sunlight.[14]

  • Container Management: Keep the waste container closed at all times except when adding waste.[14] Do not overfill the container; leave at least 10% of the volume as headspace to allow for expansion.

Disposal of Contaminated Materials

Any materials that come into direct contact with 2-Propyl-2H-indazol-6-amine are also considered hazardous waste.

  • Solids: Contaminated gloves, weigh boats, and absorbent pads should be collected in a separate, clearly labeled solid waste bag or container and disposed of as hazardous waste.

  • Empty Containers: A container that has held this chemical is not considered "empty" until it has been triple-rinsed. The rinseate from this process must be collected and disposed of as hazardous waste. After proper rinsing and removal of the label, the container may be disposed of as regular trash or recycled, depending on institutional policy.

Final Disposal Procedure

Final disposal must be handled by trained professionals in accordance with local, state, and federal regulations.[8]

  • Contact EHS: Arrange for a hazardous waste pickup through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[16]

  • Manifesting: For off-site transport, the waste will be tracked using a hazardous waste manifest system, which documents its journey from the point of generation to its final treatment or disposal facility.[12]

  • Treatment: The most common disposal method for this type of organic chemical waste is high-temperature incineration in a permitted hazardous waste facility.[11]

Spill Management Protocol

Preparedness for accidental spills is a critical component of laboratory safety.[14]

  • Evacuate and Alert: If a significant spill occurs, evacuate the immediate area and alert colleagues and the laboratory supervisor.

  • Assess the Spill: For minor spills (a few grams of solid or milliliters of solution) that you are trained and equipped to handle:

    • Don appropriate PPE.

    • Contain the spill using an amine-compatible absorbent material (e.g., vermiculite, sand, or a commercial spill pillow). Do not use combustible materials like paper towels as the primary absorbent.

    • Carefully sweep or scoop the absorbed material into the designated hazardous waste container.

  • Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), collecting all cleaning materials as hazardous waste.

  • Major Spills: For large spills, or any spill that occurs outside of a containment area, evacuate the lab immediately, close the doors, and contact your institution's EHS emergency line.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and workflow for the proper disposal of 2-Propyl-2H-indazol-6-amine.

G cluster_prep Preparation & Handling cluster_collection Waste Collection cluster_storage Interim Storage cluster_disposal Final Disposal start Generate 2-Propyl-2H-indazol-6-amine Waste ppe Wear Full PPE: - Nitrile Gloves - Goggles & Face Shield - Lab Coat start->ppe Step 1 hood Work in Fume Hood ppe->hood container Select Labeled, Compatible HDPE Waste Container hood->container Step 2 spill Spill Occurs? hood->spill segregate Segregate from Acids, Oxidizers, & Other Waste container->segregate store Store Sealed Container in Secondary Containment segregate->store Step 3 ehs Contact EHS for Pickup store->ehs Step 4 spill_kit Ensure Spill Kit is Accessible spill_kit->store Contain & Collect into Waste incinerate Professional Disposal (e.g., Incineration) ehs->incinerate Step 5 spill->store No spill->spill_kit Yes

Sources

Handling

Personal protective equipment for handling 2-Propyl-2H-indazol-6-amine

Executive Safety Summary Immediate Action Required: Treat 2-Propyl-2H-indazol-6-amine as a Potent Compound of Unknown Toxicity (PCUT) . While specific toxicological data for the propyl analog is often limited compared to...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

Immediate Action Required: Treat 2-Propyl-2H-indazol-6-amine as a Potent Compound of Unknown Toxicity (PCUT) .

While specific toxicological data for the propyl analog is often limited compared to its methyl counterparts (e.g., 2-Methyl-2H-indazol-6-amine, CAS 50593-30-1), structure-activity relationship (SAR) principles dictate that we manage this substance based on the hazards of the amino-indazole class .

  • Core Hazards: Skin sensitization, respiratory irritation, and potential genotoxicity (characteristic of primary aromatic amines).

  • Physical State: Solid/Powder. High risk of electrostatic dust generation.

  • Critical Control: All open handling must occur within a certified Chemical Fume Hood (CFH) or Biological Safety Cabinet (BSC).

Risk Assessment & Hazard Logic

As a Senior Application Scientist, I apply the "Read-Across" toxicological method here. The addition of a propyl chain (lipophilic) to the indazole core likely increases skin permeation rates compared to methyl analogs.

Hazard CategoryLogic & CausalitySignal Word
Acute Toxicity H302/H312: Harmful if swallowed or in contact with skin.[1] Aromatic amines can interfere with hemoglobin (methemoglobinemia) or target the liver.WARNING
Sensitization H317: May cause an allergic skin reaction. The amine group (-NH2) is a hapten that can bind to skin proteins, triggering immune responses.WARNING
Irritation H315/H319/H335: Causes skin, serious eye, and respiratory irritation. The basicity of the amine interacts with mucous membranes.WARNING
CMR Risks H341/H351: Suspected of causing genetic defects or cancer. (Precautionary assignment due to structural similarity to mutagenic aniline derivatives).DANGER
PPE Selection Matrix

Standard laboratory PPE is insufficient. The following matrix is designed for Band 3 containment (OEL < 10 µg/m³ estimated).

Table 1: Task-Based PPE Requirements
Body AreaStandard Handling (Closed Vials)Open Handling (Weighing/Solubilizing)Spill Cleanup / High Dust Potential
Respiratory None (if vial is sealed)N95 (Minimum) or Work in Fume Hood (Preferred)PAPR (Powered Air Purifying Respirator) with HEPA cartridges
Dermal (Hands) Single Nitrile Glove (4 mil)Double Gloving Required Inner: Nitrile (Bright Color)Outer: Extended Cuff Nitrile (Dark Color)Laminate/Barrier Gloves (e.g., Silver Shield®) if using organic solvents (DMSO/DCM)
Dermal (Body) Standard Lab Coat (Cotton/Poly)Tyvek® Lab Coat or Disposable Sleeve Covers (prevent cuff gap)Tyvek® Coverall (Suit) with hood
Ocular Safety Glasses (Side Shields)Chemical Splash Goggles (Indirect Vent)Full Face Shield over Goggles

Expert Insight: Why Double Glove? Aromatic amines can permeate nitrile rubber. By using a colored inner glove (e.g., orange) and a dark outer glove (e.g., blue/black), you create a "breach indicator" system. If the outer glove tears or degrades, the bright inner color becomes immediately visible.

Operational Protocol: Safe Weighing & Transfer

This workflow minimizes static charge—the primary cause of powder dispersion for indazole intermediates.

Step-by-Step Methodology
  • Preparation:

    • Activate Ionizer fan inside the hood (neutralizes static charge on the powder).

    • Place a " Hazardous Drug / Potent Compound" sign on the sash.

    • Line the work surface with an absorbent, plastic-backed mat (absorbs spills, prevents spread).

  • Donning (PPE):

    • Wash hands.[2][3][4]

    • Don inner gloves (Bright Nitrile). Taping cuffs to lab coat is recommended for high-potency handling.

    • Don outer gloves (Extended Cuff).

    • Adjust eyewear.

  • Weighing:

    • Never insert a spatula directly into the bulk stock bottle if possible. Pour a small amount into a secondary disposable weigh boat first.

    • Use a static-free disposable spatula .

    • If dissolving, add solvent (e.g., DMSO) to the vial before removing it from the hood. Capping the solution contains the dust hazard immediately.

  • Decontamination (Wet-Wipe Method):

    • Do not use compressed air.

    • Wipe the exterior of the vial with a solvent-dampened Kimwipe (Ethanol or MeOH) before removing it from the hood.

    • Dispose of the wipe as hazardous solid waste.

Visualizations
Figure 1: Risk Assessment & PPE Decision Logic

This decision tree validates your safety choices based on the physical state and solvent presence.

RiskAssessment Start Start: Handling 2-Propyl-2H-indazol-6-amine StateCheck Is the compound in Solution? Start->StateCheck SolidPath Solid / Powder Form StateCheck->SolidPath No LiquidPath Solution (DMSO/MeOH) StateCheck->LiquidPath Yes DustRisk High Dust/Static Risk SolidPath->DustRisk PermeationRisk High Permeation Risk LiquidPath->PermeationRisk ControlsSolid REQ: Fume Hood + Ionizer PPE: Double Nitrile + N95 (if outside hood) DustRisk->ControlsSolid ControlsLiquid REQ: Fume Hood PPE: Laminate Gloves (if DCM used) or Dbl Nitrile (change every 15 min) PermeationRisk->ControlsLiquid

Caption: Decision tree for selecting engineering controls and PPE based on physical state.

Figure 2: The "Double-Glove" Doffing Workflow

Removing PPE incorrectly is the most common point of exposure.

Doffing Step1 1. Wipe Outer Gloves (Surrogate Solvent) Step2 2. Remove Outer Gloves (Peel from cuff, turn inside out) Step1->Step2 Step3 3. Inspect Inner Gloves (Check for visible stains) Step2->Step3 Step4 4. Remove Inner Gloves (Touching only inside) Step3->Step4 Step5 5. Wash Hands (Soap + Water, 20s) Step4->Step5

Caption: Sequential doffing procedure to prevent secondary contamination of skin.

Disposal & Emergency Response
Disposal Protocol
  • Solid Waste: All contaminated consumables (weigh boats, gloves, wipes) must be sealed in a double-bagged "Hazardous Waste" container.

  • Liquid Waste: Segregate into "Basic Organic Waste" (due to amine functionality). Do not mix with oxidizers (peroxides/nitric acid) as amines can react violently or form nitrosamines.

  • Destruction: High-temperature incineration is the required method for aromatic amines to prevent aquatic toxicity.

Spill Response (Small Scale < 5g)
  • Alert: Notify nearby personnel.

  • PPE: Don full PPE (Tyvek suit, double gloves, respiratory protection).

  • Contain: Cover powder with a damp paper towel (do not use dry sweeping) to prevent airborne dust.

  • Clean: Wipe area with 10% bleach solution (oxidizes the amine) followed by water.

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 590220, 2-Methyl-2H-indazol-6-amine (Structural Analog). Retrieved from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

  • European Chemicals Agency (ECHA). Substance Information: Indazole derivatives and GHS Classification. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.